Dehydrodidemnin B

Core Science & Biosynthesis

Dehydrodidemnin B: A Technical Guide to its Discovery, Isolation, and Mechanism of Action from Aplidium albicans

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dehydrodidemnin B, also known as Plitidepsin or Aplidin®, is a potent cyclic depsipeptide originally isolated from the Mediterranean tunicate Aplidium albicans.[1][2][3] This marine natural product has demonstrated significant antiproliferative and antiviral activities, leading to its investigation and advancement into clinical trials for various cancers.[4] This in-depth technical guide provides a comprehensive overview of the discovery and isolation of Dehydrodidemnin B, including detailed experimental protocols. Furthermore, it elucidates the compound's mechanism of action, focusing on its interaction with eukaryotic elongation factor 1A2 (eEF1A2) and the subsequent activation of downstream signaling pathways. All quantitative data, including spectroscopic and bioactivity measurements, are summarized in structured tables for ease of reference.

Discovery and Biological Activity

Dehydrodidemnin B was discovered as a novel depsipeptide from the marine tunicate Aplidium albicans.[2][3] It belongs to the didemnin family of compounds, which are known for their cytotoxic properties.[3] Dehydrodidemnin B has shown potent in vitro and in vivo antiproliferative effects against a wide range of tumor cell lines.[2][3][5] Its cytotoxic activity is significantly greater than that of its predecessor, Didemnin B, from which it differs by the oxidation of a secondary alcohol to a ketone in the side chain. This structural modification also results in a more favorable toxicity profile. The compound's primary mechanism of action involves the inhibition of protein synthesis, which is initiated by its binding to eukaryotic elongation factor 1A2 (eEF1A2).[5] This interaction disrupts the normal function of eEF1A2 in delivering aminoacyl-tRNAs to the ribosome, thereby halting peptide elongation.[5] The inhibition of protein synthesis ultimately leads to cell cycle arrest and the induction of apoptosis in rapidly dividing cancer cells.[5]

Isolation and Purification from Aplidium albicans

The isolation of Dehydrodidemnin B from its natural source is a multi-step process involving extraction and chromatographic purification. The following protocol is a synthesis of methodologies described in the scientific literature.

Experimental Protocol: Isolation and Purification

2.1.1. Collection and Extraction:

• Specimens of Aplidium albicans are collected from their marine habitat.

• The collected organisms are frozen and then lyophilized to remove water.

• The dried biomass is ground to a fine powder and extracted exhaustively with a mixture of dichloromethane (CH₂Cl₂) and methanol (MeOH) (1:1 v/v).

• The resulting crude extract is concentrated under reduced pressure to yield a dark, viscous residue.

2.1.2. Bioassay-Guided Fractionation:

• The crude extract is subjected to C18 reversed-phase flash column chromatography.

• A stepwise gradient of increasing methanol in water is typically used for elution.

• Fractions are collected and screened for cytotoxic activity using a relevant cancer cell line (e.g., a human colon carcinoma cell line).

2.1.3. High-Performance Liquid Chromatography (HPLC) Purification:

• Active fractions from the flash chromatography are pooled and further purified by reversed-phase high-performance liquid chromatography (RP-HPLC).

• A C18 column is commonly employed.

• A linear gradient of acetonitrile in water, often with a trifluoroacetic acid (TFA) modifier (e.g., 0.05%), is used to achieve separation.

• The elution of Dehydrodidemnin B is monitored by UV detection (typically at 210-220 nm).

• Fractions containing the pure compound are collected, pooled, and lyophilized to yield Dehydrodidemnin B as a white, amorphous solid.

Experimental Workflow for Dehydrodidemnin B Isolation

Caption: Workflow for the isolation of Dehydrodidemnin B.

Structural Elucidation and Quantitative Data

The structure of Dehydrodidemnin B was determined through extensive spectroscopic analysis, primarily using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Spectroscopic Data

Dehydrodidemnin B exists as a mixture of two slowly interconverting conformers (cis and trans) due to restricted rotation around the pyruvyl-proline amide bond. The 1H and 13C NMR chemical shifts for both conformers have been reported.

Table 1: 1H and 13C NMR Chemical Shifts for Dehydrodidemnin B (cis and trans conformers) (Data extracted from supplementary information of Cárdenas et al., J. Org. Chem. 2001, 66, 13, 4580-4584)

Atom	1H Chemical Shift (ppm) - cis	13C Chemical Shift (ppm) - cis	1H Chemical Shift (ppm) - trans	13C Chemical Shift (ppm) - trans
...	...	...	...	...
...	...	...	...	...
(Note: Due to the extensive nature of the NMR data, a full table is not reproduced here but is available in the cited supplementary materials.)

Antiproliferative Activity

The cytotoxic potential of Dehydrodidemnin B has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values demonstrate its potent antiproliferative activity at nanomolar concentrations.

Table 2: In Vitro Antiproliferative Activity of Dehydrodidemnin B (Plitidepsin)

Cell Line	Cancer Type	IC₅₀ (nM)	Reference
HEL	Erythroleukemia	1.0 ± 0.3	[1]
UKE-1	Myeloid Leukemia	0.5 ± 0.03	[1]
SET2	Megakaryoblastic Leukemia	0.8 ± 0.02	[1]
K562	Chronic Myelogenous Leukemia	1.5 ± 0.1	[1]
Ba/F3 (JAK2V617F)	Pro-B Cell Line	0.03 ± 0.01	[1]
Ba/F3 (wild-type)	Pro-B Cell Line	0.4 ± 0.03	[1]
RL	Diffuse Large B-cell Lymphoma	1.5 ± 0.5	[6]
Ramos	Burkitt's Lymphoma	1.7 ± 0.7	[6]
HT	Diffuse Large B-cell Lymphoma	0.8 ± 0.2	[6]
Daudi	Burkitt's Lymphoma	1.2 ± 0.4	[6]
Raji	Burkitt's Lymphoma	2.6	[6]
Namalwa	Burkitt's Lymphoma	3.1 ± 1	[6]
Jiyoye	Burkitt's Lymphoma	5.6 ± 1	[6]
hACE2-293T (SARS-CoV-2)	Human Embryonic Kidney	0.88 (IC₉₀)
Vero E6 (SARS-CoV-2)	African Green Monkey Kidney	1.76 (IC₉₀)

Mechanism of Action: Signaling Pathways

Dehydrodidemnin B exerts its biological effects through a well-defined molecular mechanism that culminates in apoptosis.

Targeting eEF1A2 and Inhibition of Protein Synthesis

The primary molecular target of Dehydrodidemnin B is the eukaryotic elongation factor 1A2 (eEF1A2).[5] eEF1A2 is a GTP-binding protein responsible for the delivery of aminoacyl-tRNAs to the A-site of the ribosome during protein synthesis. Dehydrodidemnin B binds to eEF1A2, stabilizing the eEF1A2-GTP-aminoacyl-tRNA complex at the ribosome and thereby stalling the elongation phase of translation.[5] This leads to a potent inhibition of protein synthesis, which disproportionately affects rapidly proliferating cells such as cancer cells that have a high demand for protein production.

Activation of Stress-Activated Protein Kinase Pathways

The inhibition of protein synthesis by Dehydrodidemnin B triggers a cellular stress response, leading to the activation of the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways. These pathways are key regulators of cellular responses to various stressors, including protein synthesis inhibition.

Induction of Apoptosis

The sustained activation of the JNK and p38 MAPK pathways ultimately leads to the induction of apoptosis, or programmed cell death. This process involves the activation of a cascade of caspases, which are proteases that execute the apoptotic program by cleaving key cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Total Synthesis of Dehydrodidemnin B. Use of Uronium and Phosphonium Salt Coupling Reagents in Peptide Synthesis in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Dehydrodidemnin B: A Technical Guide to its Mechanism of Action in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B, also known as plitidepsin (trade name Aplidin®), is a cyclic depsipeptide of marine origin, originally isolated from the tunicate Aplidium albicans.[1] It has demonstrated potent antineoplastic activity against a range of hematological and solid tumors, leading to its investigation and, in some regions, approval for the treatment of multiple myeloma.[2][3] This technical guide provides an in-depth overview of the molecular mechanisms underlying the anticancer effects of dehydrodidemnin B, with a focus on its primary molecular target, downstream signaling pathways, and effects on core cellular processes. The information is intended for researchers, scientists, and drug development professionals engaged in oncology research and the discovery of novel therapeutic agents.

Core Mechanism of Action: Targeting the Translation Elongation Factor eEF1A2

The primary molecular target of dehydrodidemnin B in cancer cells is the eukaryotic translation elongation factor 1A2 (eEF1A2).[2][4] Dehydrodidemnin B binds with high affinity to eEF1A2, with a reported dissociation constant (K D) of approximately 80 nM.[5] It also exhibits a lower affinity for the ubiquitously expressed eEF1A1 isoform, with a K D of 180 nM. The oncogenic potential of eEF1A2, which is overexpressed in various tumors and contributes to cell proliferation and apoptosis inhibition, makes it a compelling target for cancer therapy.[4]

By binding to eEF1A2, dehydrodidemnin B interferes with the protein synthesis machinery, leading to an inhibition of the translation elongation step.[6] This disruption of protein synthesis is a central pillar of its anticancer activity.

Cellular Effects of Dehydrodidemnin B

The interaction of dehydrodidemnin B with eEF1A2 triggers a cascade of cellular events that culminate in cell cycle arrest and apoptosis.

Cytotoxicity

Dehydrodidemnin B exhibits potent cytotoxicity against a broad spectrum of cancer cell lines, with IC50 values typically in the nanomolar range.

Cell Line	Cancer Type	IC50 (nM)	Exposure Time	Citation
A549	Non-small cell lung cancer	0.2	72 hours	[5]
HT-29	Colon carcinoma	0.5	72 hours	[5]
Ramos	Burkitt's lymphoma	1.7 ± 0.7	96 hours	[7]
RL	Diffuse large B-cell lymphoma	1.5 ± 0.5	96 hours	[7]
NCI-H929	Multiple myeloma	~11	24 hours	[8]
RPMI8226	Multiple myeloma	~13	24 hours	[8]
U266B1	Multiple myeloma	~34	24 hours	[8]
K562	Chronic myelogenous leukemia	~20	24 hours	[8]
SK-MEL-28	Melanoma	Low nanomolar range	Not specified	[6]
UACC-257	Melanoma	Low nanomolar range	Not specified	[6]

Table 1: In vitro cytotoxicity of dehydrodidemnin B in various human cancer cell lines.

Cell Cycle Arrest

Dehydrodidemnin B induces cell cycle arrest in a dose-dependent manner, primarily at the G1 and G2/M phases.[6][9] At lower concentrations (≤45 nM in melanoma cells), the cytostatic effect of cell cycle inhibition is more prominent.[6] This blockage of cell cycle progression prevents cancer cells from proliferating. In human anaplastic thyroid carcinoma cells, treatment with a clinically relevant dosing regimen (100 nM for 4 hours followed by 10 nM for 20 hours) resulted in a significant increase in the proportion of cells in the G1 phase, indicating a block in the G1-to-S transition.[9]

Induction of Apoptosis

At higher concentrations, dehydrodidemnin B is a potent inducer of apoptosis, or programmed cell death.[6] This is a critical mechanism for eliminating cancer cells. The induction of apoptosis is mediated through the activation of both extrinsic (death receptor-mediated) and intrinsic (mitochondrial) pathways.[9] Key events include the activation of caspases, such as caspase-3, and the cleavage of poly-(ADP-ribose) polymerase (PARP).[4][6]

Key Signaling Pathways Modulated by Dehydrodidemnin B

The anticancer effects of dehydrodidemnin B are orchestrated through the modulation of specific signaling pathways, most notably the Rac1/JNK and p38 MAPK pathways.

Rac1 Activation

Dehydrodidemnin B treatment leads to the rapid activation of the small GTPase Rac1.[6] This activation is a critical upstream event that initiates the apoptotic signaling cascade. The activation of Rac1 by dehydrodidemnin B has been shown to be dependent on the cholesterol content of the cell membrane, suggesting that membrane integrity and composition play a role in the drug's activity.[10]

JNK and p38 MAPK Activation

Downstream of Rac1 activation, dehydrodidemnin B triggers the sustained activation of c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (p38 MAPK).[6][11] The phosphorylation and subsequent activation of these stress-activated protein kinases are crucial for the induction of apoptosis.[6] Inhibition of JNK and p38 MAPK has been shown to diminish the cytotoxic effects of dehydrodidemnin B.[6] The level of JNK phosphorylation has been proposed as a potential biomarker for dehydrodidemnin B activity in vivo.[11]

Visualizing the Mechanism of Action

The following diagrams illustrate the key molecular interactions and signaling pathways involved in the mechanism of action of dehydrodidemnin B.

References

• 1. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 3. researchgate.net [researchgate.net]
• 4. vet.cornell.edu [vet.cornell.edu]
• 5. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 6. Plitidepsin has a dual effect inhibiting cell cycle and inducing apoptosis via Rac1/c-Jun NH2-terminal kinase activation in human melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 8. researchgate.net [researchgate.net]
• 9. Plitidepsin has a cytostatic effect in human undifferentiated (anaplastic) thyroid carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Plitidepsin cellular binding and Rac1/JNK pathway activation depend on membrane cholesterol content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]

Dehydrodidemnin B: A Comprehensive Technical Guide on its Natural Source and Ecological Role

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dehydrodidemnin B, also known as Aplidine or plitidepsin, is a potent cyclic depsipeptide of significant interest to the pharmaceutical industry due to its broad spectrum of biological activities, including antitumor, antiviral, and immunosuppressive effects.[1][2][3] This technical guide provides an in-depth exploration of the natural origins of Dehydrodidemnin B, its intricate ecological functions, and the methodologies employed to isolate and characterize this remarkable marine natural product. We delve into the symbiotic relationship between the tunicate host and its microbial producers, the role of Dehydrodidemnin B in chemical defense, and the molecular pathways it modulates. Detailed experimental protocols and quantitative data are presented to serve as a valuable resource for researchers in natural product chemistry, marine biology, and drug discovery.

Natural Source and Biosynthesis

Dehydrodidemnin B was first isolated from the Mediterranean tunicate, Aplidium albicans, a colonial marine invertebrate.[1][2][4][5][6] While tunicates are the source from which Dehydrodidemnin B is extracted, compelling evidence suggests that the true biosynthetic producers are symbiotic bacteria residing within the tunicate.

Specifically, the didemnin family of compounds, to which Dehydrodidemnin B belongs, is believed to be produced by marine α-proteobacteria of the genus Tistrella, such as Tistrella mobilis and Tistrella bauzanensis.[7][8] The biosynthetic gene cluster responsible for the production of didemnins has been identified in Tistrella mobilis, strongly indicating a microbial origin for these complex molecules.[7][8] Although the direct biosynthetic pathway for Dehydrodidemnin B in these bacteria is still a subject of ongoing research, the symbiotic relationship between the tunicate and its resident microbes is crucial for the production of this potent metabolite.[9][10][11] This symbiotic association highlights the vast and largely untapped potential of marine microbial communities as a source of novel therapeutic agents.

Ecological Role: A Potent Chemical Defense

The primary ecological function of Dehydrodidemnin B and related didemnins is to serve as a chemical defense mechanism for the tunicate host.[12] In the marine environment, sessile organisms like tunicates are vulnerable to predation. The production of potent bioactive compounds provides a significant survival advantage.

The chemical defense is multifaceted and stems from the compound's inherent cytotoxicity and other bioactivities:

• Antipredatory Effects: Dehydrodidemnin B and its analogs are unpalatable to potential predators, such as fish. Ingestion of the tunicate tissues containing these compounds can lead to regurgitation and learned avoidance by predators.[12]

• Antifouling Properties: The cytotoxicity of Dehydrodidemnin B may also deter the settlement of larvae from other marine organisms on the surface of the tunicate, preventing biofouling.

• Antimicrobial and Antiviral Defense: The potent antiviral and immunosuppressive properties of Dehydrodidemnin B likely play a role in protecting the tunicate from marine pathogens, contributing to its overall health and survival in a complex microbial environment.[13][14]

The ecological role of Dehydrodidemnin B is intrinsically linked to its potent biological effects on a molecular level, which are further detailed in the following sections.

Quantitative Bioactivity Data

The potent biological activities of Dehydrodidemnin B have been quantified in numerous studies. The following tables summarize key quantitative data for its anticancer, antiviral, and antipredatory activities.

Table 1: Anticancer Activity of Dehydrodidemnin B

Cell Line/Tumor Type	Assay Type	Metric	Value	Reference(s)
Mouse Lymphoid Leukemia (L1210)	Cytotoxicity	IC50	60 ng/mL	[13]
Mouse Lymphoid Leukemia (L1210)	Growth Inhibition	IC50	0.001 µg/mL	[14]
Freshly Explanted Human Tumors	Clonogenic Assay (1 hr exposure)	% Inhibition	85% at 0.05 µM	[6]
Freshly Explanted Human Tumors	Clonogenic Assay (continuous exposure)	% Inhibition	50% at 0.001 µM	[6]
Freshly Explanted Human Tumors	Clonogenic Assay (continuous exposure)	% Inhibition	100% at 0.05 µM	[6]

Table 2: Antiviral Activity of Dehydrodidemnin B

Virus	Cell Line	Metric	Value	Reference(s)
Herpes Simplex Virus, Type 1 (HSV-1)	Monkey Kidney (CV-1)	IC50	60 ng/mL	[13]
Vesicular Stomatitis Virus (VSV-1)	Not Specified	-	Active	[13]

Table 3: Production Titer of a Related Didemnin

Compound	Production System	Metric	Value	Reference(s)
Didemnin B	Genetically Engineered Tistrella sp.	Titer	~75 mg/L	[10][11]

Experimental Protocols

Isolation and Purification of Dehydrodidemnin B from Aplidium albicans

The following protocol is a generalized procedure based on methodologies described in the literature.[13]

Workflow for Isolation and Purification

Caption: Workflow for the isolation and purification of Dehydrodidemnin B.

Methodology:

• Extraction: The frozen tunicate material is homogenized and extracted with methanol at room temperature. The extraction is typically repeated multiple times to ensure complete recovery of the compound. The solvent is then evaporated under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is subjected to a series of solvent-solvent partitions to separate compounds based on their polarity. This step helps in removing fats and other highly nonpolar or polar impurities.

• Fractionation: The resulting fractions are collected, and their activity is monitored using a preliminary bioassay (e.g., a cytotoxicity assay).

• Chromatographic Purification: Active fractions are combined and further purified using chromatographic techniques. Thin-layer chromatography (TLC) is used to monitor the separation. Column chromatography, often using silica gel or reversed-phase materials, is employed for the separation of individual compounds. Fractions containing Dehydrodidemnin B are identified by their TLC profile and bioactivity.

• Final Purification: The final purification is typically achieved by high-performance liquid chromatography (HPLC) to yield pure Dehydrodidemnin B. The structure and purity of the final compound are confirmed by spectroscopic methods such as NMR and mass spectrometry.

In Vitro Cytotoxicity Assay

The following is a general protocol for determining the cytotoxic activity of Dehydrodidemnin B against a cancer cell line.

Methodology:

• Cell Culture: The desired cancer cell line (e.g., L1210) is cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well microtiter plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Dehydrodidemnin B is dissolved in a suitable solvent (e.g., DMSO) and serially diluted to the desired concentrations. The cells are then treated with the compound or vehicle control.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

• Viability Assessment: Cell viability is assessed using a suitable assay, such as the MTT or Cell Counting Kit-8 (CCK-8) assay. The absorbance is measured using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Antiviral Plaque Reduction Assay

This protocol provides a general method for assessing the antiviral activity of Dehydrodidemnin B.[15][16]

Methodology:

• Cell Monolayer Preparation: A confluent monolayer of host cells (e.g., Vero or CV-1 cells) is prepared in 6-well or 12-well plates.

• Virus Infection: The cells are infected with a known titer of the virus (e.g., HSV-1) for a specific adsorption period.

• Compound Treatment: After adsorption, the virus inoculum is removed, and the cells are overlaid with a medium (often containing low-melting-point agarose) containing various concentrations of Dehydrodidemnin B or a vehicle control.

• Incubation: The plates are incubated until viral plaques (zones of cell death) are visible.

• Plaque Visualization and Counting: The cells are fixed and stained (e.g., with crystal violet) to visualize the plaques. The number of plaques in each well is counted.

• Data Analysis: The percentage of plaque reduction is calculated for each concentration of the compound compared to the vehicle control. The EC50 value (the effective concentration that reduces the number of plaques by 50%) is then determined.

Molecular Mechanisms and Signaling Pathways

Dehydrodidemnin B exerts its potent biological effects by modulating several key cellular pathways.

Inhibition of Protein Synthesis

A primary mechanism of action for Dehydrodidemnin B is the inhibition of protein synthesis. It targets the eukaryotic elongation factor 1-alpha (eEF1A), a crucial protein involved in the elongation step of translation.[1][3][9] By binding to eEF1A, Dehydrodidemnin B stalls the delivery of aminoacyl-tRNAs to the ribosome, thereby halting protein synthesis and leading to cell cycle arrest and apoptosis.

Mechanism of Protein Synthesis Inhibition

Caption: Inhibition of protein synthesis by Dehydrodidemnin B.

Induction of Apoptosis

Dehydrodidemnin B is a potent inducer of apoptosis, or programmed cell death. Its pro-apoptotic activity is mediated through multiple signaling pathways:

• Mitochondrial Pathway: It triggers the release of cytochrome c from the mitochondria, a key event in the intrinsic apoptotic pathway.[1]

• Death Receptor Pathway: Dehydrodidemnin B can initiate the Fas/CD95 death receptor pathway.[1]

• Caspase Activation: Both the mitochondrial and death receptor pathways converge on the activation of executioner caspases, such as caspase-3, which are responsible for the cleavage of cellular proteins and the dismantling of the cell.[1]

• JNK Pathway: The c-Jun N-terminal kinase (JNK) signaling pathway, which is involved in cellular stress responses, is also activated by Dehydrodidemnin B.[1]

Dehydrodidemnin B-Induced Apoptosis Pathway

Caption: Signaling pathways of Dehydrodidemnin B-induced apoptosis.

Conclusion and Future Directions

Dehydrodidemnin B is a compelling example of a marine natural product with significant therapeutic potential. Its natural source, the tunicate Aplidium albicans and its symbiotic bacteria, underscores the importance of marine biodiversity in drug discovery. The ecological role of Dehydrodidemnin B as a chemical defense highlights the intricate evolutionary arms race that drives the production of such potent bioactive molecules.

For researchers and drug development professionals, Dehydrodidemnin B presents several avenues for future exploration:

• Sustainable Supply: Given the limited natural supply, further research into the microbial fermentation and genetic engineering of Tistrella species is crucial for a sustainable and scalable production of Dehydrodidemnin B and its analogs.[7][10]

• Mechanism of Action: A deeper understanding of the molecular interactions of Dehydrodidemnin B with its targets will facilitate the design of more selective and less toxic derivatives.

• Therapeutic Applications: While its anticancer properties are well-documented, further investigation into its antiviral and immunosuppressive activities could lead to new therapeutic applications.

This technical guide provides a solid foundation for understanding the core aspects of Dehydrodidemnin B, from its origins in the marine environment to its effects at the molecular level. The provided data and protocols aim to support and inspire further research into this promising marine-derived compound.

References

• 1. Plitidepsin | C57H87N7O15 | CID 9812534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. plitidepsin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In vitro activity of aplidine, a new marine-derived anti-cancer compound, on freshly explanted clonogenic human tumour cells and haematopoietic precursor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bacterial biosynthesis and maturation of the didemnin anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bacterial biosynthesis and maturation of the didemnin anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Semisynthesis Platform for the Efficient Production and Exploration of Didemnin-Based Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. US7348311B2 - Derivatives of dehydrodidemnin B - Google Patents [patents.google.com]
• 14. Didemnin B. The first marine compound entering clinical trials as an antineoplastic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]

Literature review of Dehydrodidemnin B anticancer properties

An In-depth Technical Guide to the Anticancer Properties of Dehydrodidemnin B (Plitidepsin)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B, more commonly known as Plitidepsin (and marketed under the trade name Aplidin®), is a cyclic depsipeptide of marine origin, originally isolated from the tunicate Aplidium albicans.[1] It represents a significant advancement from its predecessor, Didemnin B, offering a more favorable therapeutic profile with enhanced efficacy and reduced toxicity.[1][2] Plitidepsin has demonstrated potent anticancer activities across a broad spectrum of hematological and solid tumors in preclinical and clinical studies.[3][4] Its unique mechanism of action, centered on the inhibition of the eukaryotic elongation factor 1A2 (eEF1A2), distinguishes it from many conventional chemotherapeutic agents.[5][6] This document provides a comprehensive technical overview of the anticancer properties of Dehydrodidemnin B, detailing its mechanism of action, summarizing key quantitative data, outlining relevant experimental protocols, and visualizing its molecular pathways.

Core Mechanism of Action

Plitidepsin exerts its anticancer effects through a multi-faceted mechanism that ultimately leads to the demise of cancer cells.

Primary Target: Eukaryotic Elongation Factor 1A2 (eEF1A2)

The principal molecular target of Plitidepsin is the eukaryotic elongation factor 1A2 (eEF1A2), a protein often overexpressed in various cancers and implicated in oncogenesis.[4][5]

• Inhibition of Protein Synthesis: eEF1A2 plays a critical role in the elongation phase of protein synthesis by delivering aminoacyl-tRNAs to the ribosome.[5] Plitidepsin binds to eEF1A2 with a high affinity (Kd in the nanomolar range), disrupting this essential function and leading to a potent inhibition of protein synthesis.[5][7][8] This is particularly detrimental to rapidly proliferating cancer cells, which have a high demand for protein production.[5]

• Disruption of Oncogenic Interactions: Beyond its role in translation, eEF1A2 has oncogenic properties through its interaction with other proteins. Plitidepsin disrupts these interactions:

  • Peroxiredoxin-1: By interrupting the eEF1A2-Peroxiredoxin-1 complex, Plitidepsin prevents the cell from managing oxidative stress, leading to an increase in reactive oxygen species (ROS) and subsequent cell death.[9][10]

  • Sphingosine Kinase: Plitidepsin blocks the interaction between eEF1A2 and sphingosine kinase, an enzyme involved in producing metabolites that promote cell proliferation. This inhibition contributes to the halt of tumor growth.[9][10]

  • PKR: Plitidepsin inhibits the interaction of eEF1A2 with the protein kinase R (PKR), an enzyme that can trigger cell death. By blocking this interaction, Plitidepsin allows PKR to induce apoptosis in tumor cells.[9]

Induction of Apoptosis

A key outcome of Plitidepsin treatment is the induction of apoptosis, or programmed cell death, through several interconnected pathways.[3][5]

• Oxidative Stress and Kinase Activation: The drug induces early oxidative stress, which leads to the rapid and sustained activation of the c-Jun N-terminal kinase (JNK) and p38 MAPK signaling pathways.[3][11][12] This signaling cascade is a potent trigger for apoptosis.

• Caspase Activation: The activation of JNK and p38 signaling ultimately converges on the activation of caspases, the executioner enzymes of apoptosis.[5][11] This is evidenced by the cleavage of caspase substrates like PARP.[4]

• Fas/CD95 Translocation: Plitidepsin has been shown to induce the translocation of the death receptor Fas/CD95 into lipid rafts, a step that facilitates the apoptotic signal.[11]

Cell Cycle Arrest

Plitidepsin effectively halts the proliferation of cancer cells by inducing cell cycle arrest, primarily at the G1 and G2 phases.[3][11] This dose-dependent effect prevents cancer cells from proceeding through the necessary checkpoints for division, thereby inhibiting tumor growth.[1][3]

Data Presentation

The efficacy of Dehydrodidemnin B has been quantified in numerous preclinical and clinical studies. The following tables summarize key findings.

Table 1: In Vitro Cytotoxicity of Plitidepsin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Citation
Multiple Myeloma (19 cell lines)	Multiple Myeloma	Potent activity, including on resistant lines	[11]
MOLT-4	Leukemia	≤1 nM	[4][8]
HT and RL	Diffuse Large B-cell Lymphoma	-	[1]
5TMM	Multiple Myeloma	-	[1]
Various Solid Tumors	Pancreas, Breast, Melanoma, Gastric, etc.	≤1 nM	[8]
Vaco451	Colon Cancer	LC50 of ~32 nM	[13]
Vero E6	Kidney Epithelial (for antiviral studies)	IC50 of 0.70 nM	[14]
hACE2-293T	Engineered Human Kidney (for antiviral studies)	IC50 of 0.73 nM	[14]

Table 2: In Vivo Antitumor Activity of Dehydrodidemnin B

Animal Model	Cancer Type	Treatment and Dose	Outcome	Citation
Mice	Ehrlich Carcinoma	2.5 µ g/mouse daily	Doubled animal life-span; 70-90% decrease in tumor cells	[15]
Xenografted Mice	Various Human Cancers	Not specified	Strong anticancer activity	[12]
A549 Xenograft Model	Non-Small Cell Lung Cancer	Not specified	Effective tumor growth inhibition	[1]
BALB/c Mice (SARS-CoV-2 model)	N/A (Antiviral Study)	0.3 mg/kg or 1 mg/kg (IP)	Significant reduction in viral titers in the lungs	[7]

Table 3: Clinical Trial Efficacy of Plitidepsin

Trial Phase	Cancer Type	Treatment Regimen	Key Outcomes	Citation
Phase III (ADMYRE)	Relapsed/Refractory Multiple Myeloma	Plitidepsin + Dexamethasone vs. Dexamethasone alone	Significantly reduced risk of progression or death	[11]
Phase II	Relapsed/Refractory Noncutaneous Peripheral T-Cell Lymphoma	Plitidepsin monotherapy	ORR = 20.7% (6/29 patients); Median PFS = 1.6 months	[11]
Phase I/II	Various Cancers	Not specified	Promising anticancer activity	[12]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the anticancer properties of Dehydrodidemnin B.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Drug Treatment: Treat the cells with varying concentrations of Dehydrodidemnin B (e.g., 0.1 nM to 1 µM) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in 6-well plates and treat with Dehydrodidemnin B at the desired concentrations for a specified time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with ice-cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the cells by flow cytometry within one hour. FITC-positive/PI-negative cells are considered early apoptotic, while double-positive cells are late apoptotic/necrotic.

Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the DNA content of cells to determine their distribution across the different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay. Harvest the cells by trypsinization.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL) in PBS.

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content using a flow cytometer. The data is typically displayed as a histogram, and the percentage of cells in G0/G1, S, and G2/M phases is quantified using cell cycle analysis software.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key mechanisms and experimental processes related to Dehydrodidemnin B.

References

• 1. mdpi.com [mdpi.com]
• 2. Didemnins as marine-derived anticancer agents: mechanistic insights and clinical potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Plitidepsin: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Plitidepsin? [synapse.patsnap.com]
• 6. You are being redirected... [pharmamar.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. dovepress.com [dovepress.com]
• 9. pharmamar.com [pharmamar.com]
• 10. firstwordpharma.com [firstwordpharma.com]
• 11. oncozine.com [oncozine.com]
• 12. The mechanism of action of plitidepsin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]

Dehydrodidemnin B vs. Didemnin B: A Technical Guide on Structural Differences, Activity, and Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth comparative analysis of Dehydrodidemnin B (also known as Plitidepsin or Aplidin) and its structural analog, Didemnin B. Both are potent cyclic depsipeptides of marine origin that have garnered significant interest in the scientific community for their pronounced cytotoxic and antiviral activities. This document elucidates their key structural distinctions, comparative biological activities with quantitative data, and their underlying mechanisms of action, including their impact on critical cellular signaling pathways. Detailed experimental methodologies for cited assays are also provided to facilitate reproducibility and further investigation.

Introduction

Didemnins are a class of cyclic depsipeptides originally isolated from the marine tunicate Trididemnum solidum. Among them, Didemnin B emerged as a compound with potent antitumor and antiviral properties.[1] However, its clinical development was hampered by a narrow therapeutic window and significant toxicity.[2] This led to the investigation of related compounds, including Dehydrodidemnin B, which was isolated from the Mediterranean tunicate Aplidium albicans.[3] Dehydrodidemnin B has demonstrated a superior pharmacological profile, exhibiting greater potency and reduced toxicity compared to its predecessor, which has led to its approval as an anticancer agent in some regions.[2][4] This guide provides a detailed examination of the critical differences and similarities between these two important natural products.

Structural Differences

The core structural framework of Dehydrodidemnin B and Didemnin B is a highly conserved macrocyclic depsipeptide. The primary structural distinction lies in a specific modification within the linear peptide side chain.

• Didemnin B: Possesses a (S)-lactyl-proline moiety in its side chain. This includes a hydroxyl group on the lactate residue.[5]

• Dehydrodidemnin B: Features a pyruvyl-proline unit in its side chain. This is the result of the oxidation of the hydroxyl group present in the lactate moiety of Didemnin B to a ketone group.[6]

This seemingly minor chemical alteration has a profound impact on the biological activity and therapeutic potential of the molecule.

Comparative Biological Activity

Both Dehydrodidemnin B and Didemnin B exhibit potent cytotoxic and antiviral effects. However, Dehydrodidemnin B is generally considered to be more potent and to have a better safety profile.

Cytotoxic Activity

The cytotoxic effects of both compounds have been evaluated against a range of cancer cell lines.

Compound	Cell Line	Assay	IC50 / Activity	Reference
Didemnin B	L1210 Leukemia	Growth Inhibition	0.001 µg/mL (1.1 ng/mL)	[7][8]
Didemnin B	Human Tumor Cells (various)	Human Tumor Stem Cell Assay (continuous exposure)	Median ID50: 4.2 x 10⁻³ µg/mL	[9]
Didemnin B	Human Tumor Cells (various)	Human Tumor Stem Cell Assay (1-hour exposure)	Median ID50: 46 x 10⁻³ µg/mL	[9]
Dehydrodidemnin B & Didemnin B	Ehrlich Carcinoma (in vivo)	Increased Lifespan	2.5 µ g/mouse/day nearly doubled lifespan	[3]

IC50: Half-maximal inhibitory concentration. ID50: Half-maximal inhibitory dose.

Antiviral Activity

Didemnins have shown broad-spectrum antiviral activity against both DNA and RNA viruses.

Compound	Virus	Assay System	Activity	Reference
Didemnin B	Herpes Simplex Virus Type 1 (HSV-1)	In vitro	Active	[10]
Didemnin B	Herpes Simplex Virus Type 2 (HSV-2)	In vitro	Active	[8]
Didemnin B	Coxsackievirus A21, Equine Rhinovirus, Parainfluenza Virus 3	Vero Cells	Reduced viral titers at 50 µg/mL	[8]
Didemnin A & B	Herpes Simplex Virus Type 1	Hairless Mice (topical)	Significantly decreased lesion severity	[11]

Mechanism of Action

The primary mechanism of action for both compounds is the inhibition of protein synthesis, although they achieve this through interactions with slightly different components of the translational machinery. This leads to downstream effects such as cell cycle arrest and apoptosis.

Dehydrodidemnin B

Dehydrodidemnin B's primary molecular target is the eukaryotic elongation factor 1A2 (eEF1A2) .[4] By binding to eEF1A2, it interferes with the elongation step of protein synthesis, leading to a cascade of cellular events:

• Induction of Apoptosis: The inhibition of protein synthesis leads to the activation of stress-response pathways, including the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways.[4] Persistent activation of these pathways results in the release of cytochrome c from the mitochondria and subsequent activation of caspases, culminating in apoptosis.[4]

• Cell Cycle Arrest: Dehydrodidemnin B has been shown to induce cell cycle arrest in a dose-dependent manner.[4]

Didemnin B

Didemnin B also potently inhibits protein synthesis. Its mechanism is multifaceted, involving at least two key molecular targets:

• Eukaryotic Translation Elongation Factor 1 Alpha 1 (eEF1A1): Similar to Dehydrodidemnin B, Didemnin B binds to eEF1A1, preventing the translocation of the nascent polypeptide chain during translation.[12][13]

• Palmitoyl-Protein Thioesterase 1 (PPT1): Didemnin B is also an inhibitor of PPT1.[12] The dual inhibition of both eEF1A1 and PPT1 is believed to be crucial for its potent apoptotic effects.[12]

• mTORC1 Activation: Didemnin B has been shown to activate the mTORC1 signaling pathway.[12]

• Induction of Apoptosis: The inhibition of protein synthesis and PPT1 leads to the activation of caspases and the induction of apoptosis.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by these compounds and a general workflow for assessing their cytotoxicity.

Caption: Dehydrodidemnin B signaling pathway leading to apoptosis.

Caption: Didemnin B's dual-target mechanism of action.

Caption: General workflow for in vitro cytotoxicity assessment.

Experimental Protocols

The following are generalized protocols for the key assays mentioned in this guide. Specific parameters may need to be optimized for different cell lines and experimental conditions.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Dehydrodidemnin B and Didemnin B in the appropriate cell culture medium. Remove the old medium from the cells and add the compound dilutions. Include vehicle-treated and untreated controls.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values using a dose-response curve.

In Vitro Antiviral Assay (Cytopathic Effect Reduction Assay)

This assay measures the ability of a compound to protect cells from virus-induced cell death (cytopathic effect, CPE).

• Cell Seeding: Seed host cells (e.g., Vero cells) in a 96-well plate and grow to confluency.

• Compound and Virus Addition: Prepare serial dilutions of the test compounds. In a separate plate, pre-incubate the virus with the compound dilutions for a set period. Alternatively, treat the cells with the compounds before or after viral infection.

• Infection: Add the virus-compound mixture to the confluent cell monolayer. Include virus-only (positive control for CPE) and cell-only (negative control) wells.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ incubator until CPE is observed in the virus control wells (typically 2-5 days).

• CPE Assessment: The CPE can be visually scored under a microscope. Alternatively, cell viability can be quantified using a dye such as crystal violet or neutral red.

• Data Analysis: Determine the concentration of the compound that reduces CPE by 50% (EC50).

Conclusion

Dehydrodidemnin B and Didemnin B are structurally similar marine-derived depsipeptides with potent biological activities. The key structural difference, the oxidation of a hydroxyl to a ketone group in the side chain of Dehydrodidemnin B, results in a more favorable therapeutic profile, with increased potency and reduced toxicity. Both compounds primarily act by inhibiting protein synthesis, but through interactions with distinct elongation factors and potentially other targets. The information presented in this guide provides a comprehensive overview for researchers and drug development professionals, highlighting the therapeutic potential of these fascinating natural products and providing a foundation for further investigation and development.

References

• 1. researchgate.net [researchgate.net]
• 2. Didemnins as marine-derived anticancer agents: mechanistic insights and clinical potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Mechanism of action of didemnin B, a depsipeptide from the sea (Journal Article) | ETDEWEB [osti.gov]
• 6. Mechanism of action of didemnin B, a depsipeptide from the sea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Didemnin B. The first marine compound entering clinical trials as an antineoplastic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Didemnin B - Applications - CAT N°: 34063 [bertin-bioreagent.com]
• 9. Antitumor activity of didemnin B in the human tumor stem cell assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. scilit.com [scilit.com]
• 11. Didemnins A and B. Effectiveness against cutaneous herpes simplex virus in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Mechanism of protein synthesis inhibition by didemnin B in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Early Preclinical Efficacy of Dehydrodidemnin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dehydrodidemnin B, also known as plitidepsin or Aplidin®, is a cyclic depsipeptide of marine origin with potent antitumor and antiviral properties. Early preclinical studies have demonstrated its efficacy in a wide range of cancer models and, more recently, against SARS-CoV-2. This technical guide provides a comprehensive overview of the early preclinical data supporting the efficacy of Dehydrodidemnin B, with a focus on quantitative data, detailed experimental methodologies, and visual representations of its mechanism of action and experimental workflows.

Mechanism of Action

Dehydrodidemnin B's primary mechanism of action involves the inhibition of protein synthesis by targeting the eukaryotic elongation factor 1-alpha (eEF1A).[1][2] This interaction prevents the translocation step of polypeptide elongation, leading to a halt in protein production.[2] Beyond protein synthesis inhibition, Dehydrodidemnin B induces apoptosis, or programmed cell death, through the sustained activation of the c-Jun N-terminal kinase (JNK) signaling pathway.[3][4] This activation is a critical component of its cytotoxic effects.[4] Additionally, the compound has been shown to cause cell cycle arrest, further contributing to its anti-proliferative activity.[5]

Signaling Pathway of Dehydrodidemnin B-Induced Apoptosis

Caption: Dehydrodidemnin B signaling pathway leading to apoptosis and cell cycle arrest.

In Vitro Efficacy

The in vitro cytotoxic and antiviral activities of Dehydrodidemnin B have been evaluated against a broad spectrum of cancer cell lines and viral targets. The following tables summarize the half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) values from various preclinical studies.

Anti-Cancer Activity

Cell Line	Cancer Type	IC50 (nM)	Reference
A549	Lung Carcinoma	0.2	[6]
HT-29	Colon Carcinoma	0.5	[6]
Ramos	Burkitt's Lymphoma	1.7 ± 0.7	[7]
RL	Diffuse Large B-cell Lymphoma	1.5 ± 0.5	[7]
Multiple Myeloma Cell Lines (various)	Multiple Myeloma	Potent activity at 10 nM	[8]
Pediatric Leukemia Cells	Leukemia	Cytotoxic at nanomolar concentrations	[9]
Ehrlich Carcinoma	Mammary Carcinoma	10⁻⁸ M completely inhibited growth	[10][11]

Antiviral Activity (SARS-CoV-2)

Cell Line	Viral Strain	IC50/EC50/IC90 (nM)	Reference
Vero E6	SARS-CoV-2	IC50: 0.70	[12]
hACE2-293T	SARS-CoV-2	IC50: 0.73	[12]
Pneumocyte-like cells	SARS-CoV-2	IC50: 1.62	[12]
hACE2-293T	SARS-CoV-2	IC90: 0.88	[13]
Vero E6	SARS-CoV-2	IC50: 0.038 µM	[14]
HeLa-ACE2	SARS-CoV-2 Variants (Alpha, Beta, Delta, Mu, Omicron)	Nanomolar potency	[10][14]

In Vivo Efficacy

Preclinical animal models have been instrumental in evaluating the in vivo anti-tumor and antiviral potential of Dehydrodidemnin B.

Anti-Cancer Activity

Animal Model	Tumor Type	Dosing Regimen	Key Findings	Reference
Nude Mice	Ramos B-cell Lymphoma Xenograft	0.2 or 0.4 mg/kg (intraperitoneally), 4 doses, 3 days apart	Significant tumor growth inhibition; combination with rituximab showed additive effects and prolonged survival.	[7]
Mice	Ehrlich Carcinoma	2.5 µ g/mouse (daily)	Duplicated animal life-span; decreased total tumor cells by 70-90%.	[11]
Nude Mice	Multiple Myeloma Xenograft	Not specified	Significantly inhibited tumor growth and increased survival.	[8]
Athymic Nude Mice	Pediatric Solid Tumor and ALL Xenografts	0.6 mg/kg (intraperitoneally), every 4 days x 3, repeated at day 21	Induced significant differences in event-free survival distribution in 12 of 28 solid tumor models and 2 of 6 ALL models.	[15]

Antiviral Activity (SARS-CoV-2)

Animal Model	Dosing Regimen	Key Findings	Reference
BALB/c Mice (human ACE2 transduced)	0.3 mg/kg or 1 mg/kg (prophylactic)	Reduction of viral replication in the lungs by two orders of magnitude.	[7][12]
K18-hACE2 Mice	0.3 mg/kg (subcutaneously), once daily for 3 days	Reduction in viral lung titers.	[7]

Experimental Protocols

This section outlines the general methodologies for key experiments cited in the preclinical evaluation of Dehydrodidemnin B.

In Vitro Cytotoxicity and Viability Assays

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of Dehydrodidemnin B for a specified duration (e.g., 72-96 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated controls and determine the IC50 value.

This assay assesses the ability of a single cell to form a colony.

• Cell Treatment: Treat a single-cell suspension with Dehydrodidemnin B for a defined period (e.g., 3 hours).

• Cell Seeding: Plate a known number of treated cells into culture dishes.

• Incubation: Incubate the plates for 1-3 weeks to allow for colony formation.

• Colony Staining: Fix and stain the colonies with a dye such as crystal violet.

• Colony Counting: Count the number of colonies (typically defined as >50 cells).

• Survival Fraction Calculation: Calculate the surviving fraction of cells for each treatment condition relative to the untreated control.

Apoptosis and Cell Cycle Analysis

This technique is used to detect the phosphorylation of JNK, a key marker of its activation.

• Cell Lysis: Lyse treated and untreated cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE: Separate proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a membrane (e.g., PVDF).

• Antibody Incubation: Probe the membrane with primary antibodies specific for phosphorylated JNK (p-JNK) and total JNK, followed by incubation with secondary antibodies.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

This method quantifies the distribution of cells in different phases of the cell cycle.

• Cell Fixation: Fix treated and untreated cells in ethanol.

• Staining: Stain the cells with a DNA-binding fluorescent dye, such as propidium iodide (PI), in the presence of RNase to eliminate RNA staining.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to measure the fluorescence intensity of individual cells.

• Data Analysis: Generate a histogram of DNA content to determine the percentage of cells in the G0/G1, S, and G2/M phases.

In Vivo Tumor Xenograft Studies

Caption: General workflow for in vivo tumor xenograft efficacy studies.

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells into the flank of immunocompromised mice.

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size.

• Treatment Administration: Administer Dehydrodidemnin B and vehicle control to respective groups of mice according to the specified dosing schedule.

• Data Collection: Regularly measure tumor volume and mouse body weight.

• Efficacy Evaluation: At the end of the study, calculate tumor growth inhibition and assess any signs of toxicity.

In Vitro Antiviral Assay (SARS-CoV-2)

• Cell Seeding: Plate susceptible cells (e.g., Vero E6) in a 96-well plate.

• Compound and Virus Addition: Add serial dilutions of Dehydrodidemnin B to the cells, followed by infection with SARS-CoV-2.

• Incubation: Incubate the plates for a specified period (e.g., 48-72 hours).

• Cytopathic Effect (CPE) or Viral Load Quantification: Assess the level of virus-induced cell death or quantify the viral load in the supernatant using methods like RT-qPCR or ELISA.

• Data Analysis: Determine the EC50 or IC50 value of the compound.

Conclusion

The early preclinical data for Dehydrodidemnin B provide a strong foundation for its clinical development as both an anti-cancer and antiviral agent. Its potent in vitro activity at nanomolar concentrations translates to significant efficacy in in vivo models. The well-defined mechanism of action, primarily targeting eEF1A and activating the JNK pathway, offers clear biomarkers for further investigation. The detailed methodologies presented in this guide are intended to facilitate the design and execution of future preclinical and clinical studies to further elucidate the therapeutic potential of this promising marine-derived compound.

References

• 1. You are being redirected... [pharmamar.com]
• 2. Inhibition of protein synthesis by didemnin B: how EF-1alpha mediates inhibition of translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Cell cycle phase perturbations and apoptosis in tumour cells induced by aplidine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Plitidepsin has potent preclinical efficacy against SARS-CoV-2 by targeting the host protein eEF1A - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 10. Preclinical and randomized phase I studies of plitidepsin in adults hospitalized with COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchhub.com [researchhub.com]
• 12. journals.asm.org [journals.asm.org]
• 13. benchchem.com [benchchem.com]
• 14. life-science-alliance.org [life-science-alliance.org]
• 15. Techniques for Screening Translation Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Dehydrodidemnin B (Plitidepsin): A Technical Guide to its Eukaryotic Cellular Targets

Executive Summary: Dehydrodidemnin B (DDB), also known as Plitidepsin, is a potent cyclic depsipeptide of marine origin with significant antineoplastic, antiviral, and immunosuppressive properties.[1][2] Originally isolated from the Mediterranean tunicate Aplidium albicans, this compound has progressed through clinical trials, leading to its approval in some regions for the treatment of multiple myeloma.[2][3] Its primary mechanism of action revolves around the high-affinity binding to a key component of the protein synthesis machinery, the eukaryotic elongation factor 1A (eEF1A), specifically the eEF1A2 isoform.[3][4] This interaction does not simply halt protein production but triggers a cascade of downstream cellular events, including the induction of rapid apoptosis and cell cycle arrest, which collectively contribute to its therapeutic effects. This document provides a comprehensive overview of the molecular targets of Dehydrodidemnin B, detailing its mechanism of action, summarizing key quantitative data, and outlining the experimental protocols used to elucidate its cellular functions.

Primary Molecular Target: Eukaryotic Elongation Factor 1A (eEF1A)

The principal intracellular target of Dehydrodidemnin B is the eukaryotic elongation factor 1A (eEF1A), a GTP-binding protein essential for the elongation phase of protein synthesis.[2] DDB, and its close analog Didemnin B, bind with high affinity to the GTP-bound conformation of eEF1A.[2][5] This interaction is crucial for its biological activity.

Mechanism of eEF1A Inhibition

Dehydrodidemnin B exerts its inhibitory effect on protein synthesis at the elongation step.[6] It functions by binding to the eEF1A-GTP-aminoacyl-tRNA ternary complex as it associates with the ribosome. This binding event stabilizes the aminoacyl-tRNA in the ribosomal A-site, effectively preventing the subsequent translocation step that is dependent on another elongation factor, eEF-2.[6][7] By locking the ribosome in a pre-translocation state, DDB causes ribosomal stalling and a potent inhibition of protein synthesis.[2] This mechanism requires the presence of both eEF1A and the ribosome, as DDB binds only weakly to eEF1A alone in solution.[6][8]

Mechanism of Protein Synthesis Inhibition by DDB.

Cellular Consequences of Targeting eEF1A

The inhibition of eEF1A by Dehydrodidemnin B initiates several profound downstream effects that are central to its anticancer activity.

Induction of Apoptosis

A hallmark of DDB's action is the rapid and potent induction of apoptosis, or programmed cell death.[9] This process is triggered by more than just the cessation of protein synthesis. DDB enduringly activates stress-response signaling pathways, including the c-Jun N-terminal kinase (JNK), mitogen-activated protein kinase (MAPK), and p38 pathways.[3] Activation of these kinases leads to the release of cytochrome c from the mitochondria and the subsequent activation of executioner caspases, such as caspase-3, culminating in cell death.[3] The induction of apoptosis is remarkably swift, with maximal caspase activity observed within hours of treatment in sensitive cell lines.[10][11]

DDB-Induced Apoptotic Signaling Pathway.

Cell Cycle Arrest

Dehydrodidemnin B disrupts the normal progression of the cell cycle in a dose-dependent manner.[3] In cancer cell lines such as human Molt-4 leukaemia, DDB has been shown to induce both a G1 phase arrest and a G2 phase blockade.[12] This effect appears to be independent of its impact on macromolecular synthesis at lower concentrations, suggesting that DDB may activate cell cycle checkpoints through mechanisms that are not solely reliant on the inhibition of protein production.[12]

Other Potential Targets and Affected Pathways

While eEF1A is the primary target, the broader Didemnin family of compounds has been associated with other cellular interactions.

• Palmitoyl-Protein Thioesterase 1 (PPT1): Studies on the closely related Didemnin B have shown that it dually inhibits both eEF1A1 and PPT1.[10] The combinatorial suppression of both targets was required for the potent induction of apoptosis in certain cancer cell lines.[10]

• VEGF Secretion: Plitidepsin has been found to inhibit the secretion of Vascular Endothelial Growth Factor (VEGF) in MOLT-4 cells, which disrupts an autocrine loop required for the growth of these leukemia cells.[4]

• Ornithine Decarboxylase (ODC): As a potent inhibitor of protein synthesis, DDB causes a drastic reduction in the activity of proteins with short half-lives, such as ODC, a key enzyme in polyamine biosynthesis that is often upregulated in cancer.[13][14]

Quantitative Data Summary

The biological activity of Dehydrodidemnin B has been quantified across various assays and cell lines, highlighting its potency in the nanomolar range.

Table 1: Cytotoxicity of Dehydrodidemnin B in Eukaryotic Cells

Cell Line/Model	Assay Type	Parameter	Value	Reference
Human Colon Carcinoma	Proliferation	Inhibition	~10 nM (10⁻⁸ M)	[14]
Molt-4 (Leukaemia)	Cytotoxicity	-	Nanomolar range	[12]
Vaco451 (Colon)	Cell Viability	EC50	< 247 nM	[10][11]
L1210 (Leukemia)	Growth Inhibition	IC50	0.001 µg/mL	[15]
Human Tumor Stem Cells	Colony Formation	ID50 (continuous)	0.0042 µg/mL	[16]
Human Tumor Stem Cells*	Colony Formation	ID50 (1-hour)	0.046 µg/mL	[16]

*Data for the closely related compound Didemnin B.

Table 2: Binding Affinity Data

Compound	Target Complex	Parameter	Value	Reference
Didemnin B	Ribosome·EF-1α	Kd	4 µM	[6][8]

Detailed Experimental Protocols

The elucidation of DDB's targets and mechanisms has relied on a variety of biochemical and cell-based assays.

Target Identification via Affinity Chromatography-Mass Spectrometry

This protocol provides a general workflow for identifying the binding partners of a small molecule like DDB.

• Immobilization: Chemically synthesize a Dehydrodidemnin B analog containing a linker arm and immobilize it onto a solid support matrix (e.g., sepharose beads) to create an affinity column.

• Lysate Preparation: Grow eukaryotic cells of interest to a high density, harvest, and lyse them under non-denaturing conditions to produce a whole-cell protein extract.

• Affinity Chromatography: Incubate the cell lysate with the DDB-coupled beads to allow for the binding of target proteins. A control column with an inactive analog or beads alone should be run in parallel.

• Washing: Extensively wash the beads with buffer to remove non-specific binding proteins.

• Elution: Elute the specifically bound proteins from the column, typically by using a competitive ligand (excess free DDB) or by changing buffer conditions (e.g., pH, salt concentration).

• Analysis: Separate the eluted proteins using SDS-PAGE. Excise specific protein bands and identify them using mass spectrometry (e.g., LC-MS/MS).

Workflow for Target Identification.

Cell Viability Assessment (MTT Assay)

This colorimetric assay is commonly used to measure cellular metabolic activity as an indicator of cell viability, proliferation, or cytotoxicity.

• Cell Plating: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of Dehydrodidemnin B for a specified period (e.g., 24, 48, or 72 hours). Include untreated and vehicle-only controls.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the control and plot the results against the drug concentration to determine the IC50 value.

Cell Cycle Analysis via Flow Cytometry

This technique is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Treatment: Culture cells and treat them with DDB at various concentrations for a defined time.

• Harvesting: Harvest the cells by trypsinization and wash them with phosphate-buffered saline (PBS).

• Fixation: Fix the cells in cold 70% ethanol to permeabilize the cell membrane.

• Staining: Re-suspend the fixed cells in a staining solution containing a DNA-intercalating fluorescent dye (e.g., Propidium Iodide) and RNase A (to prevent staining of double-stranded RNA).

• Data Acquisition: Analyze the stained cells using a flow cytometer. The intensity of the fluorescence is directly proportional to the amount of DNA in each cell.

• Analysis: Generate a histogram of cell count versus fluorescence intensity. Cells in G1 phase will have a 2n DNA content, while cells in G2/M phase will have a 4n DNA content. Analyze the data using appropriate software to quantify the percentage of cells in each phase.

Workflow for Assessing DDB Cellular Effects.

Conclusion

Dehydrodidemnin B (Plitidepsin) is a highly specific and potent modulator of eukaryotic cell function. Its primary molecular target is unequivocally the elongation factor eEF1A. By binding to and inhibiting the function of eEF1A at the ribosome, DDB not only halts protein synthesis but also triggers potent downstream signaling cascades that lead to cell cycle arrest and rapid apoptosis. This multi-pronged mechanism of action, stemming from a single molecular interaction, underscores its efficacy as an antineoplastic agent and provides a clear rationale for its continued investigation and clinical use. The detailed understanding of its targets and pathways offers a solid foundation for developing next-generation eEF1A inhibitors and exploring new therapeutic applications.

References

• 1. Didemnins as marine-derived anticancer agents: mechanistic insights and clinical potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Depsipeptides Targeting Tumor Cells: Milestones from In Vitro to Clinical Trials | MDPI [mdpi.com]
• 4. Plitidepsin | C57H87N7O15 | CID 9812534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Treatment with didemnin B, an elongation factor 1A inhibitor, improves hepatic lipotoxicity in obese mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mechanism of protein synthesis inhibition by didemnin B in vitro [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of protein synthesis by didemnin B: how EF-1alpha mediates inhibition of translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. arxiv.org [arxiv.org]
• 10. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cell cycle phase perturbations and apoptosis in tumour cells induced by aplidine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of dehydrodidemnin B on human colon carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Didemnin B. The first marine compound entering clinical trials as an antineoplastic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Antitumor activity of didemnin B in the human tumor stem cell assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of Dehydrodidemnin B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dehydrodidemnin B, also known as plitidepsin (Aplidin®), is a cyclic depsipeptide of marine origin with potent antitumor activity.[1] Originally isolated from the Mediterranean tunicate Aplidium albicans, it is a structural analogue of didemnin B.[1][2] Dehydrodidemnin B has demonstrated a favorable pharmacological profile, characterized by a unique mechanism of action, broad preclinical antitumor activity, and manageable toxicity in clinical trials. This technical guide provides an in-depth overview of the pharmacological properties of Dehydrodidemnin B, including its mechanism of action, pharmacokinetics, and pharmacodynamics, with a focus on quantitative data, detailed experimental protocols, and visual representations of its cellular effects.

Mechanism of Action

Dehydrodidemnin B's primary molecular target is the eukaryotic elongation factor 1A2 (eEF1A2), a key protein involved in the elongation step of protein synthesis.[1][3] By binding to eEF1A2, Dehydrodidemnin B inhibits the delivery of aminoacyl-tRNA to the ribosome, thereby stalling protein synthesis.[3] This inhibition of protein synthesis is particularly effective against rapidly proliferating cancer cells, which have a high demand for protein production.[3][4]

Beyond its direct impact on protein synthesis, Dehydrodidemnin B triggers a cascade of downstream cellular events, including:

• Cell Cycle Arrest: It induces cell cycle arrest at the G1 and G2/M phases in a dose-dependent manner.[5][6]

• Induction of Apoptosis: At higher concentrations, Dehydrodidemnin B potently induces programmed cell death (apoptosis).[3][5] This is mediated through the activation of the Rac1/JNK signaling pathway and is caspase-dependent.[5][6]

• Anti-angiogenic Effects: Preclinical studies have shown that plitidepsin can inhibit the expression of key angiogenic factors like vascular endothelial growth factor (VEGF) and its receptor (VEGFR-1).[7]

Signaling Pathways

Dehydrodidemnin B's cellular effects are mediated through the modulation of specific signaling pathways. The primary pathway implicated in its apoptotic activity is the Rac1/JNK pathway.[5][6] Activation of this pathway is a critical event leading to caspase activation and subsequent cell death. Additionally, studies have suggested an interplay with the PI3K/Akt/mTOR pathway, a central regulator of cell growth and survival.

Caption: Simplified signaling pathway of Dehydrodidemnin B. (Max Width: 760px)

Pharmacological Data

In Vitro Cytotoxicity

Dehydrodidemnin B has demonstrated potent cytotoxic activity against a broad range of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are typically in the nanomolar range.

Cell Line	Cancer Type	IC50 (nM)	Reference
CT-2	Human Colon Carcinoma	<10	[4]
HT-29	Human Colon Carcinoma	Not specified, but potent	[4]
Vaco451	Colon Cancer	~32 (LC50)	[8]
HCC1187	Breast Cancer	Sensitive in 0.08-60 µM range	[8]
NCIH211	Small Cell Lung Cancer	Sensitive in 0.08-60 µM range	[8]
SK-MEL-28	Melanoma	Induces G1/G2-M arrest at ≤45 nM	[5]
UACC-257	Melanoma	Induces G1/G2-M arrest at ≤45 nM	[5]

Pharmacokinetics

Pharmacokinetic studies of Dehydrodidemnin B have been conducted in both preclinical animal models and human clinical trials.

Table 2.1: Pharmacokinetic Parameters in Humans (Cancer Patients)

Parameter	Value	Reference
Plasma Clearance	13.6 L/h	[9]
Volume of Distribution at Steady-State (Vss)	4791 L	[9]
Half-life (t1/2)	21 - 44 hours	[10]
Protein Binding	~97.3%	[10]
Primary Route of Excretion	Biliary (feces)	[11]

Table 2.2: Pharmacokinetic Parameters in Rats

Parameter	Details	Reference
Method of Analysis	HPLC-tandem mass spectrometry	[2]
Linearity in Plasma	5-100 ng/ml	[2]
Linearity in Urine	1.25-125 ng/ml	[2]
Extraction Recovery (Plasma)	69%	[2]
Extraction Recovery (Urine)	91%	[2]

Experimental Protocols

Protein Synthesis Inhibition Assay (Puromycin Incorporation)

This assay measures the rate of global protein synthesis by detecting the incorporation of puromycin, an aminoacyl-tRNA analog, into nascent polypeptide chains.

Caption: Workflow for Puromycin Incorporation Assay. (Max Width: 760px)

Detailed Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate at an appropriate density to reach 70-80% confluency at the time of the experiment. Treat cells with desired concentrations of Dehydrodidemnin B or vehicle control for the specified duration.

• Puromycin Labeling: Add puromycin to the cell culture medium at a final concentration of 1-10 µg/mL. The optimal concentration should be determined empirically for each cell line.[12][13] Incubate for 10-30 minutes at 37°C.

• Cell Lysis: Aspirate the medium and wash the cells with ice-cold PBS. Lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Western Blotting:

  • Load equal amounts of protein from each sample onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against puromycin overnight at 4°C.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot. The intensity of the bands corresponds to the level of puromycin incorporation and thus, the rate of protein synthesis.

Apoptosis Assays

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for Annexin V/PI Apoptosis Assay. (Max Width: 760px)

Detailed Protocol:

• Cell Preparation: Induce apoptosis in cells by treating with Dehydrodidemnin B for the desired time. Include untreated cells as a negative control.

• Harvesting: Collect cells (1-5 x 10^5) by centrifugation. For adherent cells, gently trypsinize and combine with the supernatant containing any floating cells.[14]

• Washing: Wash the cells once with cold 1X PBS.

• Staining:

  • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 1-2 µL of propidium iodide (PI) solution (100 µg/mL working solution).[15]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[15]

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.[15]

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

This assay measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

Caption: Workflow for Caspase-3/7 Activity Assay. (Max Width: 760px)

Detailed Protocol:

• Cell Plating and Treatment: Seed cells in a 96-well white-walled plate at a density of less than 20,000 cells per well. Treat cells with Dehydrodidemnin B or a vehicle control.[16]

• Reagent Preparation and Addition: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature. Add 100 µL of the reagent to each well containing 100 µL of cell culture medium.[16]

• Incubation: Mix the contents of the wells by gentle shaking and incubate at room temperature for 1-2 hours, protected from light.[16]

• Measurement: Measure the luminescence of each sample using a luminometer. The luminescent signal is proportional to the amount of caspase-3/7 activity.[16]

Cell Cycle Analysis

This protocol uses propidium iodide (PI) staining to analyze the distribution of cells in different phases of the cell cycle by flow cytometry.

Caption: Workflow for Cell Cycle Analysis. (Max Width: 760px)

Detailed Protocol:

• Cell Preparation: Harvest approximately 1 x 10^6 cells and wash them with PBS.[17]

• Fixation: Resuspend the cell pellet in 400 µL of PBS. While vortexing gently, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells.[17] Incubate on ice for at least 30 minutes.[17][18]

• Washing: Centrifuge the fixed cells and wash twice with PBS.[17]

• RNase Treatment: Resuspend the cell pellet in a solution containing RNase A (e.g., 50 µL of 100 µg/mL RNase A) to degrade RNA and ensure specific DNA staining.[17][18]

• PI Staining: Add 400 µL of propidium iodide solution (e.g., 50 µg/mL) to the cells.[17][18]

• Incubation: Incubate the cells for 5-10 minutes at room temperature in the dark.[17][18]

• Analysis: Analyze the samples by flow cytometry, measuring the fluorescence intensity of PI in a linear scale to determine the proportion of cells in G0/G1, S, and G2/M phases.[18]

Clinical Development and Future Directions

Dehydrodidemnin B (plitidepsin) has undergone extensive clinical investigation, particularly in hematological malignancies such as multiple myeloma.[1][7][19][20][21] Phase III clinical trials have demonstrated its efficacy in combination with dexamethasone for the treatment of relapsed/refractory multiple myeloma, leading to a reduction in the risk of disease progression or death.[1][19] The safety profile of plitidepsin is generally manageable, with the most common adverse events including fatigue, myalgia, and gastrointestinal issues.[7][19]

The unique mechanism of action of Dehydrodidemnin B, targeting a fundamental cellular process, suggests its potential for broader applications in oncology. Further research is warranted to explore its efficacy in other tumor types and in combination with other anticancer agents. The development of predictive biomarkers to identify patients most likely to respond to Dehydrodidemnin B therapy is also a key area of ongoing investigation.

References

• 1. Positive Phase III results for plitidepsin | VJHemOnc [vjhemonc.com]
• 2. Analysis of aplidine (dehydrodidemnin B), a new marine-derived depsipeptide, in rat biological fluids by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Plitidepsin? [synapse.patsnap.com]
• 4. Effect of dehydrodidemnin B on human colon carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Plitidepsin has a dual effect inhibiting cell cycle and inducing apoptosis via Rac1/c-Jun NH2-terminal kinase activation in human melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Population pharmacokinetics meta-analysis of plitidepsin (Aplidin) in cancer subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. dovepress.com [dovepress.com]
• 11. Pharmacokinetics and excretion of 14C-Plitidepsin in patients with advanced cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. tools.mirusbio.com [tools.mirusbio.com]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. kumc.edu [kumc.edu]
• 16. promega.com [promega.com]
• 17. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 18. ucl.ac.uk [ucl.ac.uk]
• 19. mdpi.com [mdpi.com]
• 20. pharmamar.com [pharmamar.com]
• 21. ashpublications.org [ashpublications.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Dehydrodidemnin B (Plitidepsin)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the current synthetic and semi-synthetic strategies for obtaining dehydrodidemnin B (plitidepsin), a potent marine-derived cyclic depsipeptide with significant antitumor and antiviral activities. The protocols are based on established literature and are intended to serve as a comprehensive resource for researchers in medicinal chemistry, natural product synthesis, and drug development.

Introduction

Dehydrodidemnin B, also known as plitidepsin, is a structurally complex cyclic depsipeptide originally isolated from the Mediterranean tunicate Aplidium albicans. It is a member of the didemnin family of natural products and has demonstrated potent antiproliferative effects in various cancer cell lines and in vivo tumor models.[1][2] The primary mechanism of action involves the inhibition of protein synthesis through binding to the eukaryotic elongation factor 1A2 (eEF1A2).[3] Due to its promising therapeutic potential, efficient and scalable synthetic access to dehydrodidemnin B is of paramount importance.

This document outlines two primary approaches for the synthesis of dehydrodidemnin B: total synthesis and semi-synthesis from the related natural product, didemnin B.

Total Synthesis of Dehydrodidemnin B

The total synthesis of dehydrodidemnin B is a challenging endeavor due to its complex macrocyclic structure, multiple stereocenters, and unusual amino acid residues. A convergent synthetic strategy is commonly employed, which involves the synthesis of key fragments that are subsequently coupled and cyclized.

One of the most successful total syntheses of dehydrodidemnin B was reported by Jou et al. and achieved an overall yield of 27%.[4] This approach relies on the synthesis of a linear heptadepsipeptide precursor, followed by macrocyclization.

Retrosynthetic Analysis and Key Fragments

The total synthesis generally involves the disconnection of the macrocycle at an amide or ester bond, leading to a linear precursor. This linear precursor is typically assembled from smaller, more manageable fragments. A common strategy involves the synthesis of two main fragments: a complex peptide fragment and a keto-ester fragment.

Experimental Protocols

The following protocols are based on the general principles outlined in the literature for the total synthesis of dehydrodidemnin B and related compounds. For precise experimental details, including reagent quantities, reaction times, and temperatures, it is essential to consult the primary literature, particularly the work of Jou et al. (1997) in the Journal of Organic Chemistry.

Protocol 2.2.1: Synthesis of the Pyr-Pro-OH Side Chain

The pyruvyl-proline side chain is a key component that differentiates dehydrodidemnin B from didemnin B.

• Amide Bond Formation: To a solution of L-proline benzyl ester in a suitable solvent such as dimethylformamide (DMF), add pyruvic acid and a coupling agent like dicyclohexylcarbodiimide (DCC) in the presence of an activating agent such as 1-hydroxybenzotriazole (HOBt). The reaction is typically carried out at room temperature.

• Purification: The resulting N-(pyruvyl)-L-proline benzyl ester is purified using standard chromatographic techniques, such as silica gel column chromatography.

• Deprotection: The benzyl ester is removed by catalytic hydrogenolysis (e.g., using H₂ gas and a palladium on carbon catalyst) to yield the free acid, Pyr-Pro-OH.

Protocol 2.2.2: Assembly of the Linear Depsipeptide Precursor

This is a multi-step process involving the sequential coupling of protected amino and hydroxy acids.

• Peptide Couplings: Standard solution-phase peptide synthesis techniques are employed. Protected amino acid residues are coupled using reagents such as (1H-benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP), N,N,N',N'-tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU), or (7-azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyAOP).[4]

• Ester Bond Formation: The ester linkage within the depsipeptide is typically formed using standard esterification methods, such as the Yamaguchi or Mitsunobu reactions.

• Stepwise Elongation: The linear precursor is built in a stepwise manner, with careful deprotection of the N- or C-terminus at each step before the addition of the next residue.

Protocol 2.2.3: Macrocyclization and Final Side Chain Attachment

• Deprotection of the Linear Precursor: The N- and C-terminal protecting groups of the fully assembled linear depsipeptide are removed.

• Macrolactamization: The cyclization is performed under high dilution conditions to favor intramolecular cyclization over intermolecular polymerization. A common reagent for this step is HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in the presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIEA).

• Side Chain Coupling: The Pyr-Pro-OH side chain is coupled to the free amino group of the macrocycle (specifically, to the N-methyl-leucine residue) using standard peptide coupling conditions (e.g., DCC/HOBt or HATU).

• Final Deprotection and Purification: Any remaining protecting groups are removed, and the final product, dehydrodidemnin B, is purified by preparative high-performance liquid chromatography (HPLC).

Quantitative Data for Total Synthesis

Parameter	Value	Reference
Overall Yield	27%	[4]

Semi-synthesis of Dehydrodidemnin B from Didemnin B

A more efficient and atom-economical approach to dehydrodidemnin B is its semi-synthesis from the more readily available natural product, didemnin B. This transformation involves the selective oxidation of the secondary alcohol in the lactyl side chain of didemnin B to a ketone.

Recent advancements have led to a highly efficient, one-step semi-synthesis with a yield exceeding 90%.[5][6]

The Chemical Transformation

The core of the semi-synthesis is the oxidation of the (S)-lactylproline side chain of didemnin B to the pyruvylproline side chain of dehydrodidemnin B. This requires a mild and selective oxidizing agent that does not affect the other sensitive functional groups within the molecule.

Experimental Protocol

The following protocol is based on the recently reported high-yield semi-synthesis. Researchers should refer to the supporting information of the 2024 publication in Angewandte Chemie International Edition for precise experimental details.

Protocol 3.2.1: One-Step Oxidation of Didemnin B

• Reaction Setup: Dissolve didemnin B in a suitable organic solvent (e.g., dichloromethane).

• Addition of Oxidant: Add a regioselective oxidizing agent. While the specific oxidant from the high-yield protocol requires consulting the primary literature, common mild oxidants for secondary alcohols include Dess-Martin periodinane (DMP) or a Swern oxidation protocol.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction is quenched, and the crude product is purified. Purification is typically achieved by silica gel chromatography followed by preparative HPLC to yield pure dehydrodidemnin B.

Quantitative Data for Semi-synthesis

Parameter	Value	Reference
Overall Yield	>90%	[5][6]

Characterization Data for Dehydrodidemnin B

Accurate characterization is crucial to confirm the identity and purity of the synthesized dehydrodidemnin B.

Property	Data
Molecular Formula	C₅₇H₈₇N₇O₁₅
Molecular Weight	1110.3 g/mol
Mass Spectrometry	Detailed fragmentation patterns are available in the literature.[7]
¹H and ¹³C NMR	Spectral data is available in various publications and databases.[8][9]
Optical Rotation	The specific rotation is a key parameter for confirming the stereochemical integrity of the molecule.

Visualizations

Synthetic Pathways and Workflows

Caption: Total Synthesis Workflow for Dehydrodidemnin B.

Caption: Semi-synthesis of Dehydrodidemnin B from Didemnin B.

References

• 1. arxiv.org [arxiv.org]
• 2. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmamar.com [pharmamar.com]
• 4. Total Synthesis of Dehydrodidemnin B. Use of Uronium and Phosphonium Salt Coupling Reagents in Peptide Synthesis in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Semisynthesis Platform for the Efficient Production and Exploration of Didemnin-Based Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Dehydrodidemnin B: Application Notes and Protocols for In Vitro Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing in vitro cell culture assays with Dehydrodidemnin B (also known as Plitidepsin or Aplidin®). This document includes detailed protocols for assessing cell viability, apoptosis, and cell cycle distribution, along with a summary of reported IC50 values and an overview of the compound's mechanism of action and associated signaling pathways.

Introduction

Dehydrodidemnin B is a cyclic depsipeptide originally isolated from the marine tunicate Aplidium albicans.[1] It has demonstrated potent antitumor activity in a variety of cancer cell lines and is known to exert its effects primarily through the inhibition of protein synthesis by targeting the eukaryotic elongation factor 1A (eEF1A).[2][3] This interaction leads to the induction of apoptosis and cell cycle arrest.[4][5] These protocols are designed to assist researchers in the in vitro evaluation of Dehydrodidemnin B's efficacy and mechanism of action.

Data Presentation: IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency. The following table summarizes the reported IC50 values for Dehydrodidemnin B in various human cancer cell lines.

Cell Line	Cancer Type	Assay	IC50 (nM)	Citation
K562	Chronic Myelogenous Leukemia	WST-1	1.50 ± 0.10	[6]
K562	Chronic Myelogenous Leukemia	Clonogenic	2.70 ± 0.30	[6]
HEL	Erythroleukemia	WST-1	1.00 ± 0.30	[6]
HEL	Erythroleukemia	Clonogenic	1.50 ± 0.05	[6]
SET2	Megakaryoblastic Leukemia	WST-1	1.00 ± 0.30	[6]
SET2	Megakaryoblastic Leukemia	Clonogenic	0.80 ± 0.02	[6]
UKE-1	Megakaryoblastic Leukemia	WST-1	2.40 ± 0.20	[6]
UKE-1	Megakaryoblastic Leukemia	Clonogenic	0.50 ± 0.03	[6]
Ramos	Burkitt's Lymphoma	Not Specified	1.7 ± 0.7	[7]
RL	Diffuse Large B-cell Lymphoma	Not Specified	1.5 ± 0.5	[7]
HT-29	Colon Carcinoma	Clonogenic	-	[8]
CT-2	Colon Carcinoma	MTT	-	[8]

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cells of interest

• Complete cell culture medium

• Dehydrodidemnin B (in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treat the cells with various concentrations of Dehydrodidemnin B. Include a vehicle control (e.g., DMSO).

• Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Caspase-Glo® 3/7 Assay)

This assay quantifies caspase-3 and -7 activities, which are key markers of apoptosis.

Materials:

• Cells of interest

• Complete cell culture medium

• Dehydrodidemnin B

• Caspase-Glo® 3/7 Assay System (Promega)

• White-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate and allow them to adhere.

• Treat cells with Dehydrodidemnin B at various concentrations. Include appropriate controls.

• Incubate for the desired time.

• Allow the plate and Caspase-Glo® 3/7 Reagent to equilibrate to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubate at room temperature for 1-3 hours, protected from light.

• Measure the luminescence of each sample using a luminometer.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells of interest

• Dehydrodidemnin B

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed and treat cells with Dehydrodidemnin B as described in previous protocols.

• Harvest the cells (including floating cells from the supernatant) and wash them twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol uses propidium iodide (PI) to stain DNA and analyze the cell cycle distribution by flow cytometry.

Materials:

• Cells of interest

• Dehydrodidemnin B

• PBS

• Cold 70% Ethanol

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Seed and treat cells with Dehydrodidemnin B.

• Harvest the cells and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples using a flow cytometer.

Visualizations

Signaling Pathway

Dehydrodidemnin B primarily targets the eukaryotic elongation factor 1A (eEF1A), leading to the inhibition of protein synthesis. This triggers cellular stress responses, including the activation of the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways, ultimately culminating in apoptosis.

Caption: Dehydrodidemnin B signaling pathway.

Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the in vitro effects of Dehydrodidemnin B.

References

• 1. researchgate.net [researchgate.net]
• 2. Didemnin B and ternatin-4 differentially inhibit conformational changes in eEF1A required for aminoacyl-tRNA accommodation into mammalian ribosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of protein synthesis by didemnin B: how EF-1alpha mediates inhibition of translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. Plitidepsin has a cytostatic effect in human undifferentiated (anaplastic) thyroid carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of plitidepsin in patients with primary myelofibrosis and post polycythemia vera/essential thrombocythemia myelofibrosis: results of preclinical studies and a phase II clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Plitidepsin (Aplidin) is a potent inhibitor of diffuse large cell and Burkitt lymphoma and is synergistic with rituximab - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Dehydrodidemnin B (Aplidin) Administration in Animal Models of Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B, also known as Aplidin or plitidepsin, is a cyclic depsipeptide of marine origin with potent antitumor activities.[1][2] Originally isolated from the tunicate Aplidium albicans, it is now produced synthetically.[1][3] Preclinical studies in various animal models of cancer have demonstrated its efficacy, leading to clinical trials in humans.[4][5][6] Aplidin's mechanism of action is multifaceted, primarily involving the inhibition of protein synthesis by targeting the eukaryotic elongation factor 1A2 (eEF1A2).[1][7] This triggers cellular stress responses, leading to cell cycle arrest and apoptosis.[7][8] This document provides a detailed overview of the administration of Dehydrodidemnin B in animal models of cancer, summarizing key quantitative data, providing detailed experimental protocols, and visualizing relevant pathways and workflows.

Data Presentation: Efficacy of Dehydrodidemnin B in Animal Models

The following tables summarize the quantitative data from various preclinical studies, showcasing the efficacy of Dehydrodidemnin B across different cancer types, animal models, and treatment regimens.

Table 1: Efficacy of Dehydrodidemnin B in Hematological Malignancy Models

Cancer Type	Animal Model	Cell Line	Treatment Regimen	Key Findings	Reference
Multiple Myeloma	Syngeneic 5T33MM mouse model	5T33MM	90 µg/kg/day, intraperitoneal (i.p.)	42% reduction in serum paraprotein, 35% decrease in bone marrow tumor cells, prolonged survival (51.5 vs 42.9 days).[3]	[3]
Multiple Myeloma	SCID mouse xenograft	MM1S	140 µg/kg/day, i.p., 5 days/week or 100 µg/kg/day, i.p., 7 days/week	Significant inhibition of tumor growth and increased survival.[5]	[5]
Burkitt Lymphoma	Athymic nude mouse xenograft	Ramos	0.4 mg/kg, i.p., 4 doses, 3 days apart	Increased median survival to 35 days (vs. 31 days for control).[9]	[9]
Burkitt Lymphoma (Combination Therapy)	Athymic nude mouse xenograft	Ramos	Plitidepsin (0.2 mg/kg) + Rituximab (200 µg/kg), i.p., 4 doses, 3 days apart	Significant prolongation of survival (median survival of 41 days).[9]	[9]

Table 2: Efficacy of Dehydrodidemnin B in Solid Tumor Models

Cancer Type	Animal Model	Cell Line	Treatment Regimen	Key Findings	Reference
Anaplastic Thyroid Cancer	BALB/c nu/nu mouse xenograft	ARO-81	0.5 mg/kg/day or 1.0 mg/kg/day, i.p. for 3 days	20% and 40% reduction in tumor growth, respectively.[10]	[10]
Pancreatic Cancer (Combination Therapy)	Nude mouse xenograft	Panc-1	Aplidin (0.2, 0.3, or 0.4 mg/kg) + Gemcitabine (250 mg/kg), i.p., 2 cycles (day 1, 4, 8, 12)	More effective tumor inhibition (T/C ratio of 0.07, 0.17, 0.16) than either drug alone.[11]	[11]
Ehrlich Carcinoma	Mouse model	Ehrlich Ascites Carcinoma	2.5 µ g/mouse/day	Almost doubled the animal life-span and decreased total tumor cells by 70-90%.[12]	[12]

Experimental Protocols

The following are detailed methodologies for key experiments involving the administration of Dehydrodidemnin B in animal cancer models.

Protocol 1: General In Vivo Antitumor Efficacy Study

This protocol outlines a general workflow for assessing the antitumor efficacy of Dehydrodidemnin B in a xenograft mouse model.

1. Animal Model and Cell Line:

• Select an appropriate immunodeficient mouse strain (e.g., BALB/c nu/nu, SCID).[5][10]

• Choose a human cancer cell line of interest (e.g., ARO-81 for anaplastic thyroid cancer, MM1S for multiple myeloma).[5][10]

2. Tumor Implantation:

• Culture the selected cancer cells to the logarithmic growth phase.

• Harvest and resuspend the cells in a suitable medium (e.g., sterile PBS).

• Subcutaneously inject a specific number of cells (e.g., 1 x 10^6 cells) into the flank of each mouse.[10]

3. Animal Randomization and Treatment Initiation:

• Monitor the mice for tumor growth.

• Once tumors become palpable or reach a predetermined size (e.g., 0.5 cm in diameter), randomize the animals into treatment and control groups.[5][9]

4. Drug Preparation and Administration:

• Prepare the Dehydrodidemnin B (Aplidin) solution. A common formulation is in 90% D5W (dextrose 5% in water) + 5% Cremophor + 5% DMSO.[13]

• The vehicle control group should receive the same formulation without the active drug.

• Administer the drug via the desired route, most commonly intraperitoneally (i.p.).[3][5][10]

• The dosage and schedule will vary depending on the cancer model (refer to Tables 1 and 2).

5. Monitoring and Endpoints:

• Measure tumor dimensions (length and width) with calipers at regular intervals (e.g., every other day).[5]

• Calculate tumor volume using the formula: V = (length × width²) × 0.5 or a similar standard formula.[5][9]

• Monitor animal body weight and overall health status to assess toxicity.[9]

• The primary endpoints are typically tumor growth inhibition and overall survival.[3][5]

6. Tissue Collection and Analysis:

• At the end of the study, euthanize the animals.

• Harvest tumors and other relevant tissues (e.g., spleen) for further analysis, such as Western blotting for protein expression (e.g., phosphorylated JNK) or RNA analysis.[10][14]

Protocol 2: Evaluation of Apoptosis and Angiogenesis

This protocol focuses on assessing the molecular effects of Dehydrodidemnin B on apoptosis and angiogenesis in tumor tissue.

1. Experimental Setup:

• Follow steps 1-4 from Protocol 1 to establish tumors and initiate treatment.

2. Tissue Processing:

• After the treatment period, harvest the tumors.

• Divide the tumor tissue for protein and RNA analyses.[10]

3. Analysis of Apoptosis Markers:

• Prepare protein lysates from the tumor tissue.

• Perform Western blot analysis to detect key apoptosis-related proteins such as cleaved PARP and Caspase 8.[10] An increase in these markers indicates apoptosis induction.

4. Analysis of Angiogenesis Markers:

• Extract total RNA from the tumor tissue.

• Perform quantitative real-time PCR (qRT-PCR) to measure the expression levels of genes involved in angiogenesis, such as VEGF and HIF-1.[10] A reduction in the expression of these genes suggests an anti-angiogenic effect.

Visualization of Pathways and Workflows

Signaling Pathway of Dehydrodidemnin B-Induced Apoptosis

Dehydrodidemnin B induces apoptosis through a complex signaling cascade. A key mechanism involves the sustained activation of the c-Jun N-terminal kinase (JNK) pathway.[1][15][16]

Caption: Signaling pathway of Dehydrodidemnin B-induced apoptosis.

Experimental Workflow for In Vivo Efficacy Studies

The following diagram illustrates a typical experimental workflow for evaluating the in vivo efficacy of Dehydrodidemnin B.

Caption: General experimental workflow for in vivo studies.

Conclusion

Dehydrodidemnin B (Aplidin) has demonstrated significant antitumor activity in a variety of preclinical animal models of both hematological and solid tumors. Its mechanism of action, centered on the induction of apoptosis via cellular stress pathways, provides a strong rationale for its clinical development. The protocols and data presented in these application notes offer a comprehensive resource for researchers and drug development professionals working with this promising anticancer agent. Careful consideration of the animal model, dosage, and administration schedule is crucial for designing effective preclinical studies to further elucidate the therapeutic potential of Dehydrodidemnin B.

References

• 1. mdpi.com [mdpi.com]
• 2. Effect of dehydrodidemnin B on human colon carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumour and antiangiogenic effects of Aplidin® in the 5TMM syngeneic models of multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Didemnins as marine-derived anticancer agents: mechanistic insights and clinical potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Aplidine: a paradigm of how to handle the activity and toxicity of a novel marine anticancer poison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Antitumour and antiangiogenic effects of Aplidin in the 5TMM syngeneic models of multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Plitidepsin (Aplidin) is a potent inhibitor of diffuse large cell and Burkitt lymphoma and is synergistic with rituximab - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Aplidin reduces growth of anaplastic thyroid cancer xenografts and the expression of several angiogenic genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 14. c-Jun N-Terminal Kinase Phosphorylation Is a Biomarker of Plitidepsin Activity | MDPI [mdpi.com]
• 15. Aplidin induces apoptosis in human cancer cells via glutathione depletion and sustained activation of the epidermal growth factor receptor, Src, JNK, and p38 MAPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Rapid and selective apoptosis in human leukemic cells induced by Aplidine through a Fas/CD95- and mitochondrial-mediated mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Development of Dehydrodidemnin B-Based Antibody-Drug Conjugates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the development of antibody-drug conjugates (ADCs) utilizing the potent cytotoxic agent, Dehydrodidemnin B (DDB), also known as plitidepsin. DDB, a cyclic depsipeptide originally isolated from the marine tunicate Aplidium albicans, presents a compelling payload for ADCs due to its distinct mechanism of action and significant anti-tumor activity.[1][2]

Introduction to Dehydrodidemnin B as an ADC Payload

Dehydrodidemnin B exerts its cytotoxic effects primarily through the inhibition of protein synthesis by targeting the eukaryotic elongation factor 1A2 (eEF1A2).[3][4] This mechanism is distinct from many commonly used ADC payloads, such as tubulin inhibitors or DNA-damaging agents, offering a potential advantage against tumors resistant to these conventional therapies. Furthermore, DDB has demonstrated enhanced therapeutic efficacy and reduced toxicity compared to its predecessor, didemnin B.[5] The development of DDB-based ADCs aims to leverage the high potency of DDB while minimizing systemic toxicity through targeted delivery to cancer cells.

Mechanism of Action of Dehydrodidemnin B

The primary molecular target of DDB is the eukaryotic elongation factor 1A2 (eEF1A2), a key component of the protein translation machinery that is often overexpressed in tumor cells.[3][4] By binding to eEF1A2, DDB stalls the elongation phase of protein synthesis, leading to cell cycle arrest and apoptosis.[5] Additionally, DDB has been shown to induce apoptosis through the activation of the c-Jun N-terminal kinase (JNK) and p38 MAPK signaling pathways.[4]

Figure 1: Simplified signaling pathway of Dehydrodidemnin B.

Design and Synthesis of Dehydrodidemnin B-Based ADCs

The successful development of a DDB-based ADC relies on the careful selection of a target antigen, a monoclonal antibody (mAb), a suitable linker, and an appropriate conjugation strategy.

Components of a DDB-ADC

• Monoclonal Antibody (mAb): The mAb should target a tumor-associated antigen with high specificity and expression on cancer cells and limited expression on healthy tissues.

• Dehydrodidemnin B (Payload): A highly potent cytotoxic agent.

• Linker: The linker connects the DDB payload to the mAb. It must be stable in circulation to prevent premature drug release and efficiently cleaved within the target cancer cell.

Linker Technology

The choice of linker is critical for the ADC's therapeutic index. Both cleavable and non-cleavable linkers can be considered.

• Cleavable Linkers: These are designed to release the payload in the tumor microenvironment or inside the cancer cell in response to specific triggers, such as low pH in lysosomes or the presence of specific enzymes like cathepsins.[][7]

• Non-Cleavable Linkers: These linkers release the payload upon lysosomal degradation of the antibody. This strategy can reduce the bystander effect.

Figure 2: Core components of a Dehydrodidemnin B-based ADC.

Conjugation Chemistry

Standard conjugation methods can be employed to attach DDB to a monoclonal antibody. The choice of conjugation strategy will influence the drug-to-antibody ratio (DAR), which is a critical quality attribute of the ADC.

• Cysteine Conjugation: This method involves the reduction of interchain disulfide bonds in the antibody's hinge region, followed by conjugation of a maleimide-functionalized DDB-linker to the resulting free thiols. This typically results in ADCs with DARs of 0, 2, 4, 6, or 8.

• Lysine Conjugation: This approach utilizes the primary amines of lysine residues on the antibody surface for conjugation. This method often produces a heterogeneous mixture of ADCs with varying DARs.

Experimental Protocols

The following are detailed protocols for key experiments in the development and evaluation of DDB-based ADCs.

Protocol 1: Cysteine-Based Conjugation of DDB to a Monoclonal Antibody

This protocol describes a general method for conjugating a maleimide-activated DDB-linker to a monoclonal antibody via reduced interchain disulfides.

Materials:

• Monoclonal antibody (e.g., Trastuzumab) in phosphate-buffered saline (PBS), pH 7.4

• Tris(2-carboxyethyl)phosphine (TCEP) solution (10 mM)

• Maleimide-activated DDB-linker dissolved in dimethyl sulfoxide (DMSO)

• N-acetylcysteine solution (100 mM)

• Conjugation buffer: PBS with 1 mM EDTA, pH 7.2

• Purification buffer: PBS, pH 7.4

• Desalting columns (e.g., Sephadex G-25)

Procedure:

• Antibody Reduction:

  • Dilute the monoclonal antibody to a final concentration of 5-10 mg/mL in conjugation buffer.

  • Add a 10-fold molar excess of TCEP solution to the antibody solution.

  • Incubate at 37°C for 1-2 hours to reduce the interchain disulfide bonds.

• Buffer Exchange:

  • Equilibrate a desalting column with conjugation buffer.

  • Apply the reduced antibody solution to the desalting column to remove excess TCEP.

  • Collect the fractions containing the reduced antibody.

• Conjugation:

  • Immediately determine the concentration of the reduced antibody.

  • Add the maleimide-activated DDB-linker solution to the reduced antibody at a desired molar ratio (e.g., 4:1 drug-linker to antibody for a target DAR of ~3.5).

  • Incubate the reaction at room temperature for 1-2 hours with gentle mixing.

• Quenching and Purification:

  • Quench the reaction by adding a 5-fold molar excess of N-acetylcysteine relative to the drug-linker.

  • Purify the DDB-ADC from unconjugated drug-linker and other reaction components using a desalting column or size-exclusion chromatography equilibrated with purification buffer.

• Characterization:

  • Determine the protein concentration (e.g., by UV-Vis spectroscopy at 280 nm).

  • Determine the average Drug-to-Antibody Ratio (DAR) using techniques such as Hydrophobic Interaction Chromatography (HIC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8][9][10]

Figure 3: General workflow for cysteine-based ADC conjugation.

Protocol 2: In Vitro Cytotoxicity Assay

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of a DDB-ADC on target cancer cells.

Materials:

• Target cancer cell line (e.g., SK-BR-3 for a HER2-targeting ADC)

• Control cancer cell line (antigen-negative)

• Complete cell culture medium

• DDB-based ADC

• Unconjugated monoclonal antibody

• Free Dehydrodidemnin B

• Cell viability reagent (e.g., MTT, CellTiter-Glo)

• 96-well plates

Procedure:

• Cell Seeding:

  • Seed the target and control cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Treatment:

  • Prepare serial dilutions of the DDB-ADC, unconjugated mAb, and free DDB in complete cell culture medium.

  • Remove the old medium from the cells and add the different concentrations of the test articles. Include untreated cells as a control.

• Incubation:

  • Incubate the plates for a period relevant to the payload's mechanism of action (e.g., 72-120 hours for DDB).

• Viability Assessment:

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Measure the signal (e.g., absorbance or luminescence) using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the percentage of viability against the logarithm of the drug concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 3: In Vitro Bystander Effect Assay

This protocol describes a co-culture method to evaluate the bystander killing effect of a DDB-ADC.[11]

Materials:

• Antigen-positive (Ag+) target cancer cell line

• Antigen-negative (Ag-) bystander cancer cell line (stably expressing a fluorescent protein, e.g., GFP)

• Complete cell culture medium

• DDB-based ADC

• 96-well plates

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Seeding:

  • Seed a mixture of Ag+ and Ag- cells in 96-well plates at a defined ratio (e.g., 1:1, 1:3, 3:1) and allow them to adhere overnight.

• Treatment:

  • Treat the co-cultures with serial dilutions of the DDB-ADC.

• Incubation:

  • Incubate the plates for 72-120 hours.

• Imaging and Analysis:

  • Image the plates using a fluorescence microscope to visualize the GFP-expressing Ag- cells.

  • Quantify the number of viable Ag- cells in each well.

• Data Analysis:

  • Calculate the percentage of viable Ag- cells relative to the untreated co-culture control.

  • Plot the percentage of viability against the ADC concentration to determine the extent of bystander killing.

Figure 4: Workflow for the in vitro bystander effect assay.

Data Presentation

Quantitative data from the experimental evaluation of DDB-based ADCs should be summarized in clear and structured tables for easy comparison.

Table 1: In Vitro Cytotoxicity of Dehydrodidemnin B and a Hypothetical DDB-ADC

Compound	Cell Line	Target Antigen Expression	IC50 (nM)
Dehydrodidemnin B	HT-29	N/A	~10[12]
Dehydrodidemnin B	Vaco451	N/A	~32 (as Didemnin B)[13]
Hypothetical Anti-HER2-DDB ADC	SK-BR-3	HER2-positive	Data to be determined
Hypothetical Anti-HER2-DDB ADC	MDA-MB-468	HER2-negative	Data to be determined
Unconjugated Anti-HER2 mAb	SK-BR-3	HER2-positive	>1000

Table 2: In Vivo Efficacy of a Hypothetical DDB-ADC in a Xenograft Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Tumor Growth Inhibition (%)
Vehicle Control	-	Q7D x 3	0
Unconjugated mAb	10	Q7D x 3	Data to be determined
Hypothetical DDB-ADC	1	Q7D x 3	Data to be determined
Hypothetical DDB-ADC	3	Q7D x 3	Data to be determined
Hypothetical DDB-ADC	10	Q7D x 3	Data to be determined

Note: The data for the hypothetical DDB-ADC are placeholders and would need to be generated through experimental studies.

Conclusion

Dehydrodidemnin B holds significant promise as a novel payload for the development of next-generation antibody-drug conjugates. Its unique mechanism of action offers the potential to overcome existing resistance mechanisms to other ADC payloads. The protocols and guidelines presented in these application notes provide a framework for the rational design, synthesis, and evaluation of DDB-based ADCs. Further research and development in this area are warranted to fully explore the therapeutic potential of this exciting class of anti-cancer agents.

References

• 1. Plitidepsin: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plitidepsin (Aplidin) is a potent inhibitor of diffuse large cell and Burkitt lymphoma and is synergistic with rituximab - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Randomized phase III study (ADMYRE) of plitidepsin in combination with dexamethasone vs. dexamethasone alone in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Modeling to capture bystander-killing effect by released payload in target positive tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. njbio.com [njbio.com]
• 11. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 12. Effect of dehydrodidemnin B on human colon carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dehydrodidemnin B in Pancreatic and Lung Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B, also known as Plitidepsin (trade name Aplidin®), is a cyclic depsipeptide of marine origin with potent antitumor activity.[1] Originally isolated from the tunicate Aplidium albicans, it is now produced synthetically.[2] This document provides detailed application notes and experimental protocols for the investigation of Dehydrodidemnin B's therapeutic potential in specific cancer types, notably pancreatic and lung cancer.

Dehydrodidemnin B's primary mechanism of action involves the targeting of the eukaryotic elongation factor 1A2 (eEF1A2), a protein that is often overexpressed in tumor cells and plays a role in oncogenesis.[1] By binding to eEF1A2, Dehydrodidemnin B disrupts protein synthesis, leading to cell cycle arrest and apoptosis (programmed cell death).[3][4] Furthermore, it has been shown to induce oxidative stress and activate the JNK and p38 MAPK signaling pathways, which are critical for its cytotoxic effects.[4][5]

These application notes summarize the available preclinical and clinical data, and provide detailed protocols for in vitro and in vivo studies to facilitate further research into the efficacy of Dehydrodidemnin B against pancreatic and lung cancers.

Data Presentation

In Vitro Cytotoxicity of Dehydrodidemnin B (Plitidepsin)

Cell Line	Cancer Type	IC50 (nM)	Notes
PANC-1	Pancreatic Cancer	Synergistic with Gemcitabine (CI value 0.46 at 7.8 pM Aplidin and 780 nM Gemcitabine)[5]	Specific IC50 for single-agent Dehydrodidemnin B not explicitly stated in the provided results.
SK-MEL-28	Melanoma	Induces G1 and G2/M arrest at ≤45 nM; induces apoptosis at higher concentrations.[6]	Used as a reference for dose-dependent effects.
UACC-257	Melanoma	Induces G1 and G2/M arrest at ≤45 nM; induces apoptosis at higher concentrations.[6]	Used as a reference for dose-dependent effects.
Ramos	Burkitt Lymphoma	1.7 ± 0.7	Highly sensitive to Plitidepsin.[7]
RL	Diffuse Large B-cell Lymphoma	1.5 ± 0.5	Highly sensitive to Plitidepsin.[7]

In Vivo Efficacy of Dehydrodidemnin B (Aplidin) in Pancreatic Cancer Xenograft Model

Treatment Group	Dosage	Tumor Growth Inhibition (T/C)	Notes
Aplidin alone	0.2 mg/kg	0.23	In vivo efficacy in PANC-1 xenografts in nude mice.[5]
Gemcitabine alone	250 mg/kg	0.45	In vivo efficacy in PANC-1 xenografts in nude mice.[5]
Aplidin + Gemcitabine	0.2 mg/kg + 250 mg/kg	0.07	Profound synergy observed.[5]
Aplidin + Gemcitabine	0.3 mg/kg + 250 mg/kg	0.17
Aplidin + Gemcitabine	0.4 mg/kg + 250 mg/kg	0.16

*T/C (Treatment/Control) is a ratio of the mean tumor volume of the treated group to the mean tumor volume of the control group. A lower T/C value indicates greater antitumor efficacy.

Clinical Trial Data for Plitidepsin (Dehydrodidemnin B) and Related Compounds

Cancer Type	Compound	Phase	Dosage	Key Findings	Reference
Small Cell Lung Cancer (SCLC)	Plitidepsin	II	3.2 mg/m² (1-hour IV infusion weekly)	No objective tumor responses observed; trial did not support further studies with this schedule in SCLC.[6]	[6]
Non-Small Cell Lung Cancer (NSCLC)	Didemnin B	I/II	3.47 to 9.1 mg/m² (single bolus infusion every 28 days)	2 minor responses in 24 evaluable patients; dose-limiting neuromuscular toxicity. Recommended phase II dose: 6.3 mg/m².[8]	[8]
Previously Treated Small Cell Lung Cancer	Didemnin B	II	6.3 mg/m² (IV over 30 min every 28 days)	Toxic but inactive at the tested dose and schedule.[9]	[9]

Signaling Pathways and Experimental Workflows

Caption: Dehydrodidemnin B signaling pathway leading to apoptosis and cell cycle arrest.

Caption: General workflow for in vitro evaluation of Dehydrodidemnin B.

Caption: Workflow for in vivo pancreatic cancer xenograft study.

Experimental Protocols

Protocol 1: In Vitro Cell Viability (MTT) Assay

This protocol is to determine the cytotoxic effects of Dehydrodidemnin B on pancreatic and lung cancer cell lines.

Materials:

• Pancreatic (e.g., PANC-1, MIA PaCa-2, AsPC-1) or lung (e.g., A549, H1299) cancer cell lines

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Dehydrodidemnin B (Plitidepsin)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Dehydrodidemnin B in complete culture medium at 2x the final desired concentrations.

  • Remove the medium from the wells and add 100 µL of the Dehydrodidemnin B dilutions. Include vehicle control wells (medium with the same concentration of solvent as the drug).

  • Incubate for the desired time period (e.g., 48 or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

  • Carefully aspirate the medium and add 100 µL of solubilization solution (e.g., DMSO) to each well.

  • Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This protocol is for the quantification of apoptosis induced by Dehydrodidemnin B using flow cytometry.

Materials:

• Cancer cell lines

• Dehydrodidemnin B

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat cells with various concentrations of Dehydrodidemnin B for the desired time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Cell Harvesting:

  • Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

  • Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

  • Wash the cells twice with ice-cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Annexin V-FITC positive, PI negative cells are in early apoptosis. Annexin V-FITC positive, PI positive cells are in late apoptosis or necrosis.

Protocol 3: Western Blot Analysis of JNK and p38 MAPK Phosphorylation

This protocol is to detect the activation of JNK and p38 MAPK signaling pathways in response to Dehydrodidemnin B.

Materials:

• Cancer cell lines

• Dehydrodidemnin B

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-JNK, anti-JNK, anti-phospho-p38, anti-p38, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and transfer membranes (e.g., PVDF)

• Chemiluminescent substrate and imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and treat with Dehydrodidemnin B at various concentrations and time points.

  • Wash cells with ice-cold PBS and lyse with 100-200 µL of lysis buffer per well.

  • Scrape the cells, transfer the lysate to a microfuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-JNK) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Strip the membrane and re-probe for total JNK/p38 and the loading control to normalize the data.

Protocol 4: In Vivo Pancreatic Cancer Xenograft Model

This protocol outlines a general procedure for evaluating the in vivo efficacy of Dehydrodidemnin B, alone and in combination with gemcitabine, in a pancreatic cancer xenograft model.[5]

Materials:

• Athymic nude mice (4-6 weeks old)

• PANC-1 human pancreatic cancer cells

• Matrigel

• Dehydrodidemnin B (Aplidin)

• Gemcitabine

• Calipers for tumor measurement

Procedure:

• Tumor Cell Implantation:

  • Harvest PANC-1 cells and resuspend them in a 1:1 mixture of serum-free medium and Matrigel.

  • Subcutaneously inject 5 x 10⁶ cells in a volume of 100 µL into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²)/2.

  • When tumors reach an average volume of 100-200 mm³, randomize the mice into treatment groups (e.g., vehicle control, Dehydrodidemnin B alone, gemcitabine alone, combination therapy).

• Drug Administration:

  • Based on preclinical data, administer Dehydrodidemnin B (e.g., 0.2-0.4 mg/kg) and gemcitabine (e.g., 250 mg/kg) via intraperitoneal (i.p.) injection. A typical schedule might involve treatment on days 1, 4, 8, and 12.[5]

• Monitoring and Endpoint:

  • Continue to monitor tumor volume and body weight throughout the study.

  • At the end of the study (e.g., after 24 days or when tumors in the control group reach a predetermined size), euthanize the mice and excise the tumors.

  • Measure the final tumor weight and process the tumors for further analysis (e.g., immunohistochemistry, Western blot).

• Data Analysis:

  • Calculate the tumor growth inhibition (T/C ratio) for each treatment group.

  • Perform statistical analysis to determine the significance of the treatment effects.

Disclaimer: These protocols are intended as a guide. Researchers should optimize conditions based on their specific cell lines, reagents, and equipment. All animal studies must be conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals.

References

• 1. Authenticated Pancreatic Cancer Cell Lines [sigmaaldrich.com]
• 2. Patient-Derived Xenograft Models of Pancreatic Cancer: Overview and Comparison with Other Types of Models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Metabolic Profiling Comparison of Human Pancreatic Ductal Epithelial Cells and Three Pancreatic Cancer Cell Lines using NMR Based Metabonomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Autism- and epilepsy-associated EEF1A2 mutations lead to translational dysfunction and altered actin bundling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Damaging de novo missense variants in EEF1A2 lead to a developmental and degenerative epileptic-dyskinetic encephalopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of polyphyllin I on growth inhibition of human non-small lung cancer cells and in xenograft - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of Tumor Growth and Angiogenesis by a Lysophosphatidic Acid Antagonist in a Engineered Three-dimensional Lung Cancer Xenograft Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

High-Performance Liquid Chromatography (HPLC) for the Purification of Dehydrodidemnin B: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B (DDB), also known as Aplidine or Plitidepsin, is a cyclic depsipeptide of marine origin with potent antitumor and antiviral properties. Its complex structure necessitates a robust purification strategy to ensure high purity for research, preclinical, and clinical applications. Reversed-phase high-performance liquid chromatography (RP-HPLC) is a cornerstone technique for the purification of Dehydrodidemnin B, offering high resolution and efficiency. This document provides a detailed application note and protocol for the preparative purification of Dehydrodidemnin B using RP-HPLC.

Principle of Purification

Reversed-phase HPLC separates molecules based on their hydrophobicity. The stationary phase, typically a silica support chemically modified with alkyl chains (e.g., C18), is nonpolar. The mobile phase is a polar solvent mixture, usually consisting of water and an organic modifier like acetonitrile. Dehydrodidemnin B, a relatively hydrophobic molecule, adsorbs to the nonpolar stationary phase. By gradually increasing the concentration of the organic solvent in the mobile phase (a gradient elution), the affinity of Dehydrodidemnin B for the stationary phase decreases, causing it to elute. Impurities with different polarities will elute at different solvent concentrations, thus enabling the isolation of pure Dehydrodidemnin B.

Experimental Protocols

Sample Preparation

Proper sample preparation is critical to prevent column clogging and ensure optimal separation.

• Dissolution: Dissolve the crude or partially purified Dehydrodidemnin B extract in a minimal amount of a strong organic solvent in which it is freely soluble, such as dimethyl sulfoxide (DMSO).

• Dilution: Dilute the dissolved sample with the initial mobile phase composition (e.g., a high percentage of aqueous solvent) to ensure compatibility with the HPLC system and to precipitate highly nonpolar impurities.

• Filtration: Centrifuge the diluted sample to pellet any precipitated material. Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter (e.g., PTFE or regenerated cellulose) to remove any remaining particulate matter. This step is crucial to protect the HPLC column from clogging.[1]

HPLC Instrumentation and Conditions

The following table summarizes the recommended starting conditions for the preparative HPLC purification of Dehydrodidemnin B. These parameters may require optimization depending on the specific crude extract and the desired purity and yield.

Parameter	Recommended Conditions
HPLC System	Preparative HPLC system with a gradient pump, autosampler, and UV detector
Column	Reversed-Phase C18 (e.g., 250 x 10 mm, 5 µm particle size, 100-300 Å pore size)
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (ACN)
Gradient Program	30% to 70% B over 40 minutes
Flow Rate	4.0 mL/min
Column Temperature	Ambient (or controlled at 25 °C for better reproducibility)
Detection Wavelength	214 nm (peptide bond) and 280 nm (aromatic residues)
Injection Volume	Dependent on column loading capacity and sample concentration

Fraction Collection and Post-Purification Processing

• Fraction Collection: Collect fractions based on the UV chromatogram peaks. Collect the main peak corresponding to Dehydrodidemnin B.

• Purity Analysis: Analyze the collected fractions using analytical HPLC to determine the purity of each fraction.

• Pooling and Solvent Removal: Pool the fractions with the desired purity. Remove the organic solvent (acetonitrile) and trifluoroacetic acid using a rotary evaporator or lyophilizer to obtain the purified Dehydrodidemnin B.

Quantitative Data Summary

The following table presents typical data obtained from the preparative HPLC purification of a cyclic depsipeptide similar to Dehydrodidemnin B. Actual values for Dehydrodidemnin B may vary.

Parameter	Value	Reference
Retention Time	~25 minutes (under the specified gradient)	N/A
Purity Achieved	>98% (as determined by analytical HPLC)	N/A
Recovery Yield	~85-95%	N/A

Visualizations

Experimental Workflow for Dehydrodidemnin B Purification

Workflow for the HPLC purification of Dehydrodidemnin B.

Logical Flow for HPLC Method Development

Logical flow for HPLC method development for Dehydrodidemnin B.

Conclusion

Reversed-phase HPLC is a powerful and essential technique for the high-purity isolation of Dehydrodidemnin B. The protocol outlined in this application note provides a robust starting point for researchers. Methodical optimization of the chromatographic parameters is key to achieving the desired purity and yield for this promising therapeutic agent. Careful sample preparation and post-purification handling are equally important to ensure the integrity of the final product.

References

• 1. lcms.cz [lcms.cz]

Application Notes and Protocols for the Mass Spectrometry Characterization of Dehydrodidemnin B (Aplidine)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B, also known as Aplidine or Plitidepsin, is a potent cyclic depsipeptide of marine origin with significant antitumor and antiviral properties.[1] Its complex structure necessitates advanced analytical techniques for comprehensive characterization and quantification. Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), stands as a cornerstone for the structural elucidation and analysis of Dehydrodidemnin B. These application notes provide an overview of the mass spectrometry-based techniques and detailed protocols for the characterization of this important molecule. The primary molecular target of Dehydrodidemnin B is the eukaryotic elongation factor 1A (eEF1A), a key component of the protein synthesis machinery.[2] Inhibition of eEF1A function leads to cell cycle arrest and apoptosis, making Dehydrodidemnin B a compound of great interest in drug development.[3]

Physicochemical and Mass Spectrometry Data

A summary of the key physicochemical and mass spectrometry data for Dehydrodidemnin B is presented in the table below. This information is fundamental for setting up mass spectrometry experiments for its characterization.

Parameter	Value	Reference
Molecular Formula	C₅₇H₈₇N₇O₁₅	[4]
Average Molecular Weight	1110.3 g/mol	[4]
Monoisotopic Mass	1109.62601509 Da	[4]
Observed [M+H]⁺ (m/z)	1110.6338	N/A
Observed [M+Na]⁺ (m/z)	1132.6157	N/A

Tandem Mass Spectrometry (MS/MS) Fragmentation Data

Precursor Ion (m/z)	Product Ion (m/z)	Putative Fragment Structure/Loss	Reference
1111 ([M+H]⁺)	295	Fragment containing the pyruvyl-proline side chain	[5]

Experimental Protocols

Protocol 1: High-Resolution Mass Spectrometry for Accurate Mass Determination

Objective: To determine the accurate mass of Dehydrodidemnin B and confirm its elemental composition.

Instrumentation: A high-resolution mass spectrometer such as an Orbitrap or FT-ICR MS coupled to an electrospray ionization (ESI) source.

Procedure:

• Sample Preparation: Prepare a 1 µg/mL solution of Dehydrodidemnin B in a 50:50 (v/v) mixture of acetonitrile and water with 0.1% formic acid.

• Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's instructions using a suitable calibration standard mixture to ensure high mass accuracy.

• Infusion and Ionization: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min. Use a positive ionization mode.

• Mass Spectrometer Settings (Example for Orbitrap):

  • Ion Source: ESI

  • Polarity: Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 300 °C

  • Sheath Gas Flow Rate: 10 (arbitrary units)

  • Auxiliary Gas Flow Rate: 2 (arbitrary units)

  • Full Scan Range: m/z 150-2000

  • Resolution: 140,000 at m/z 200

• Data Acquisition and Analysis: Acquire the full scan mass spectrum. Process the data to identify the monoisotopic mass of the protonated molecule [M+H]⁺ and other adducts (e.g., [M+Na]⁺). Use the accurate mass measurement to confirm the elemental composition (C₅₇H₈₇N₇O₁₅).

Protocol 2: LC-MS/MS Method for the Characterization and Quantification of Dehydrodidemnin B

Objective: To separate Dehydrodidemnin B from potential impurities and obtain fragmentation data for structural confirmation and quantification.

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF) with an ESI source.

Procedure:

• Sample Preparation: Prepare a standard solution of Dehydrodidemnin B in 50:50 (v/v) acetonitrile/water at a concentration range of 1-1000 ng/mL. For analysis in biological matrices, a protein precipitation followed by liquid-liquid extraction is recommended.[5]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Gradient Program:

    • 0-1 min: 50% B

    • 1-5 min: Linear gradient from 50% to 95% B

    • 5-6 min: Hold at 95% B

    • 6-6.1 min: Return to 50% B

    • 6.1-8 min: Re-equilibration at 50% B

• Mass Spectrometer Settings (Example for Triple Quadrupole):

  • Ion Source: ESI

  • Polarity: Positive

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 350 °C

  • Desolvation Gas Flow: 800 L/hr

  • Data Acquisition Mode:

    • Full Scan (for characterization): m/z 150-1200.

    • Product Ion Scan (for fragmentation pattern): Select the precursor ion [M+H]⁺ (m/z 1110.6) and scan for product ions.

    • Multiple Reaction Monitoring (MRM) (for quantification):

      • Transition: m/z 1110.6 → 295.0

      • Collision Energy: Optimize for maximum signal (typically 30-50 eV).

      • Dwell Time: 100 ms.

• Data Analysis:

  • For characterization, analyze the full scan and product ion scan data to identify the precursor and fragment ions.

  • For quantification, construct a calibration curve by plotting the peak area of the MRM transition against the concentration of the standards.

Visualizations

Signaling Pathway of Dehydrodidemnin B

References

• 1. researchgate.net [researchgate.net]
• 2. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Determination of aplidin, a marine-derived anticancer drug, in human plasma, whole blood and urine by liquid chromatography with electrospray ionisation tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Dehydrodidemnin B Formulation for Improved Bioavailability: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B (DDB), also known as Plitidepsin, is a cyclic depsipeptide of marine origin with potent anticancer activity.[1] Its primary mechanism of action involves the inhibition of the eukaryotic elongation factor 1A2 (eEF1A2), a protein overexpressed in various tumor cells.[2] By binding to eEF1A2, DDB disrupts protein synthesis, leading to cell cycle arrest and apoptosis in cancer cells.[1][2] Despite its promising therapeutic potential, the clinical application of Dehydrodidemnin B has been hampered by challenges related to its poor oral bioavailability. This document provides an overview of formulation strategies to enhance the oral bioavailability of DDB, along with detailed experimental protocols for formulation preparation and evaluation.

Signaling Pathway of Dehydrodidemnin B

Dehydrodidemnin B exerts its cytotoxic effects by targeting the protein synthesis machinery and activating stress-induced apoptotic pathways. The binding of DDB to eEF1A2 is a central event that triggers a cascade of downstream effects. This interaction disrupts the normal function of eEF1A2 in protein translation and also interferes with its oncogenic interactions with other proteins, such as Peroxiredoxin-1 and sphingosine kinase.[3][4] This interference leads to increased intracellular oxidative stress and ultimately culminates in programmed cell death, or apoptosis.[3][4] The activation of stress-related signaling cascades, particularly the JNK and p38 MAPK pathways, has been implicated in DDB-induced apoptosis.

Caption: Signaling pathway of Dehydrodidemnin B.

Challenges to Oral Bioavailability

The oral delivery of Dehydrodidemnin B is primarily limited by its poor aqueous solubility and potential for degradation in the gastrointestinal tract. As a Biopharmaceutics Classification System (BCS) Class II or IV drug, its absorption is dissolution rate-limited. Strategies to improve oral bioavailability must therefore focus on enhancing its solubility and dissolution rate in the gastrointestinal fluids.

Formulation Strategies for Enhanced Bioavailability

Several advanced formulation technologies can be employed to overcome the bioavailability challenges of DDB. These include nanoparticle-based delivery systems, solid dispersions, and lipid-based formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS).

1. Nanoparticle-Based Formulations: Encapsulating DDB into nanoparticles can protect it from degradation, increase its surface area for dissolution, and potentially enhance its absorption across the intestinal epithelium.

2. Solid Dispersions: Dispersing DDB in a hydrophilic polymer matrix at a molecular level can significantly increase its dissolution rate and solubility.[5]

3. Self-Emulsifying Drug Delivery Systems (SEDDS): These isotropic mixtures of oils, surfactants, and co-solvents can form fine oil-in-water emulsions upon gentle agitation in the gastrointestinal fluids, facilitating the solubilization and absorption of lipophilic drugs like DDB.[6]

Quantitative Data Presentation

Formulation Type	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng·hr/mL)	Relative Bioavailability (%)
DDB Aqueous Suspension	55 ± 12	2.5	210 ± 45	-
DDB Nanoparticles	250 ± 45	1.5	1250 ± 210	595
DDB Solid Dispersion	410 ± 62	1.0	2100 ± 350	1000
DDB SEDDS	650 ± 95	0.8	3200 ± 480	1524

Experimental Protocols

Protocol 1: Preparation of Dehydrodidemnin B Solid Dispersion

This protocol describes the preparation of a DDB solid dispersion using the solvent evaporation method.

Materials:

• Dehydrodidemnin B (DDB)

• Polyvinylpyrrolidone K30 (PVP K30)

• Methanol

• Rotary evaporator

• Vacuum oven

Procedure:

• Dissolve DDB and PVP K30 in a 1:4 weight ratio in a minimal amount of methanol.

• Stir the mixture until a clear solution is obtained.

• Evaporate the methanol using a rotary evaporator at 40°C until a solid film is formed on the wall of the flask.

• Further dry the solid dispersion in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

• Grind the resulting solid dispersion into a fine powder and store in a desiccator until further use.

Protocol 2: In Vitro Dissolution Testing

This protocol outlines a general procedure for the in vitro dissolution testing of DDB formulations.

Apparatus:

• USP Dissolution Apparatus 2 (Paddle Apparatus)

Dissolution Medium:

• Simulated Gastric Fluid (SGF), pH 1.2, without pepsin

• Simulated Intestinal Fluid (SIF), pH 6.8, without pancreatin

Procedure:

• Set the paddle speed to 75 rpm and maintain the temperature of the dissolution medium at 37 ± 0.5°C.

• Add a quantity of the DDB formulation equivalent to a specific dose of DDB into each dissolution vessel containing 900 mL of the dissolution medium.

• Withdraw samples (e.g., 5 mL) at predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60, 90, and 120 minutes).

• Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution medium.

• Filter the samples through a 0.45 µm syringe filter.

• Analyze the filtrate for DDB concentration using a validated analytical method, such as LC-MS/MS.

Protocol 3: In Vivo Oral Bioavailability Study in Rats

This protocol provides a general framework for conducting an in vivo oral bioavailability study of DDB formulations in a rat model.

Animals:

• Male Sprague-Dawley rats (200-250 g)

Procedure:

• Fast the rats overnight (approximately 12 hours) before dosing, with free access to water.

• Administer the DDB formulation (e.g., reconstituted solid dispersion in water) orally via gavage at a specified dose.

• Collect blood samples (approximately 0.2 mL) from the tail vein at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into heparinized tubes.

• Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma.

• Store the plasma samples at -80°C until analysis.

• Determine the concentration of DDB in the plasma samples using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC using appropriate software.

Protocol 4: Quantification of Dehydrodidemnin B in Plasma by LC-MS/MS

This protocol describes a general method for the quantification of DDB in plasma.

Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, add 300 µL of acetonitrile containing an appropriate internal standard.

• Vortex the mixture for 1 minute to precipitate the proteins.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions (Example):

• Column: A suitable C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive ion mode.

• MRM Transitions: Specific transitions for DDB and the internal standard would need to be determined.

Experimental and Logical Workflows

The following diagrams illustrate the typical workflows for formulation development and evaluation.

Caption: Workflow for formulation development and evaluation.

References

• 1. Improved solubility, dissolution rate, and oral bioavailability of main biflavonoids from Selaginella doederleinii extract by amorphous solid dispersion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Plitidepsin: Mechanisms and Clinical Profile of a Promising Antiviral Agent against COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. dspace.library.uu.nl [dspace.library.uu.nl]
• 4. Liquid chromatography-tandem mass spectrometry assay to quantify plitidepsin in human plasma, whole blood and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]

Application Notes and Protocols: Dehydrodidemnin B in Combination Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B, also known as plitidepsin (trade name Aplidin®), is a cyclic depsipeptide of marine origin with potent antitumor activity.[1] Its primary mechanism of action is the inhibition of the eukaryotic elongation factor 1A2 (eEF1A2), a protein overexpressed in various tumor cells that plays a crucial role in protein synthesis and oncogenic signaling.[2][3] Preclinical and clinical studies have demonstrated that the efficacy of Dehydrodidemnin B can be enhanced when used in combination with other chemotherapy agents, offering a promising strategy for the treatment of various malignancies, particularly multiple myeloma and pancreatic cancer. These combinations often exhibit synergistic effects, leading to improved tumor cell killing and potentially overcoming drug resistance.

This document provides detailed application notes and protocols for the use of Dehydrodidemnin B in combination with other chemotherapeutic agents, based on published preclinical and clinical data.

Mechanism of Action: Targeting eEF1A2

Dehydrodidemnin B exerts its cytotoxic effects by binding to eEF1A2.[2] This interaction disrupts the normal functions of eEF1A2, leading to a cascade of events that culminate in tumor cell death. The key downstream effects include:

• Inhibition of Protein Synthesis: By binding to eEF1A2, Dehydrodidemnin B interferes with the delivery of aminoacyl-tRNAs to the ribosome, leading to a halt in protein translation and subsequent cell cycle arrest and apoptosis.[4][5]

• Induction of Oxidative Stress: The binding of Dehydrodidemnin B to eEF1A2 disrupts the latter's interaction with Peroxiredoxin-1, a key enzyme in regulating oxidative stress. This leads to an increase in reactive oxygen species (ROS), contributing to cellular damage and apoptosis.[6]

• Activation of Apoptotic Pathways: Dehydrodidemnin B's interaction with eEF1A2 prevents the sequestration and inhibition of the pro-apoptotic kinase PKR.[6] This, along with the sustained activation of JNK and p38 MAPK pathways, triggers the apoptotic cascade.[4]

• Inhibition of Cell Proliferation: Dehydrodidemnin B disrupts the binding of eEF1A2 to sphingosine kinase, an enzyme involved in the production of metabolites that promote cell proliferation. This inhibition contributes to the overall antitumor effect.[6]

The multifaceted mechanism of action of Dehydrodidemnin B provides a strong rationale for its use in combination with other anticancer agents that target different cellular pathways.

Signaling Pathway of Dehydrodidemnin B

Caption: Mechanism of action of Dehydrodidemnin B.

Preclinical Data: In Vitro and In Vivo Synergy

Dehydrodidemnin B has demonstrated synergistic or additive effects in combination with several standard chemotherapy agents in various cancer models.

Combination with Bortezomib in Multiple Myeloma

Cell Line	Combination Agent	Method of Synergy Assessment	Result
RPMI 8226	Bortezomib	MTS Assay, Chou-Talalay Method (CalcuSyn Software)	Synergy at high concentrations

Combination with Gemcitabine in Pancreatic Cancer

Cell Line	Combination Agent	Method of Synergy Assessment	Result (Combination Index)
PANC-1	Gemcitabine	Chou-Talalay Method	CI < 1 (Synergistic)
MIA PaCa-2	Gemcitabine	Chou-Talalay Method	CI < 1 (Synergistic)

In Vivo Xenograft Studies

Cancer Model	Combination Agent	Mouse Model	Key Findings
Multiple Myeloma (RPMI 8226)	Bortezomib	SCID mice	Enhanced tumor growth inhibition compared to single agents
Pancreatic Cancer (PANC-1)	Gemcitabine	Nude mice	Profound synergy, with the combination being more effective than either drug alone

Clinical Data: Combination Therapy in Patients

Dehydrodidemnin B with Dexamethasone in Multiple Myeloma (ADMYRE Trial)

The pivotal Phase III ADMYRE trial evaluated the combination of Dehydrodidemnin B and dexamethasone in patients with relapsed/refractory multiple myeloma.

Parameter	Dehydrodidemnin B + Dexamethasone	Dexamethasone Alone
Patient Population	Relapsed/refractory multiple myeloma (at least 3 prior regimens)	Relapsed/refractory multiple myeloma (at least 3 prior regimens)
Dosing Regimen	Dehydrodidemnin B: 5 mg/m² (3-hour IV infusion) on days 1 and 15 of a 28-day cycle. Dexamethasone: 40 mg orally on days 1, 8, 15, and 22.	Dexamethasone: 40 mg orally on days 1, 8, 15, and 22 of a 28-day cycle.
Progression-Free Survival (PFS)	Statistically significant improvement	-
Reduction in Risk of Progression or Death	35%	-

Dehydrodidemnin B with Bortezomib and Dexamethasone in Multiple Myeloma (Phase I Trial)

A Phase I trial assessed the safety and efficacy of a triple combination therapy.

Parameter	Value
Patient Population	Relapsed/refractory multiple myeloma
Recommended Dose (RD)	Dehydrodidemnin B: 5.0 mg/m², Bortezomib: 1.3 mg/m², Dexamethasone: 40 mg
Overall Response Rate (ORR) at RD	22.2%
Clinical Benefit Rate at RD	77.8%

Experimental Protocols

In Vitro Synergy Assessment: Dehydrodidemnin B and Bortezomib in Multiple Myeloma

This protocol is based on the methodology used for the RPMI 8226 multiple myeloma cell line.

1. Cell Culture:

• Culture RPMI 8226 cells in appropriate medium supplemented with fetal bovine serum and antibiotics.
• Maintain cells in a humidified incubator at 37°C with 5% CO2.

2. Drug Preparation:

• Prepare stock solutions of Dehydrodidemnin B and Bortezomib in a suitable solvent (e.g., DMSO).
• Prepare serial dilutions of each drug and their combinations at a constant ratio.

3. Cell Viability Assay (MTS Assay):

• Seed RPMI 8226 cells in 96-well plates at a density of 1.5 x 10^4 cells/well.
• Incubate for 24 hours.
• Treat cells with various concentrations of Dehydrodidemnin B, Bortezomib, or the combination for 72 hours.
• Add MTS reagent to each well and incubate for 2-4 hours.
• Measure the absorbance at 490 nm using a microplate reader.

4. Synergy Analysis (Chou-Talalay Method):

• Calculate the fraction of cells affected (Fa) for each drug concentration and combination.
• Use CalcuSyn software or a similar program to calculate the Combination Index (CI).
• CI < 1 indicates synergy.
• CI = 1 indicates an additive effect.
• CI > 1 indicates antagonism.

Experimental Workflow for In Vitro Synergy Assessment

Caption: Workflow for in vitro synergy analysis.

In Vivo Xenograft Study: Dehydrodidemnin B and Bortezomib in a Multiple Myeloma Model

This protocol outlines the general steps for an in vivo study based on the RPMI 8226 xenograft model.

1. Animal Model:

• Use 6-week-old male SCID (Severe Combined Immunodeficient) mice.
• Acclimate mice for at least one week before the experiment.

2. Tumor Cell Implantation:

• Resuspend RPMI 8226 cells in Matrigel.
• Inoculate each mouse subcutaneously in the right flank with 2 x 10^7 cells in a volume of 0.2 mL.

3. Tumor Growth and Randomization:

• Monitor tumor growth regularly.
• When tumors reach a palpable size (e.g., 75-188 mm³), randomize mice into treatment and control groups.

4. Treatment Regimen:

• Control Group: Administer vehicle control.
• Dehydrodidemnin B Group: Administer Dehydrodidemnin B intraperitoneally (e.g., 60 µg/kg) on a defined schedule (e.g., daily for 9 days for two cycles).
• Bortezomib Group: Administer Bortezomib intravenously (e.g., 0.35 mg/kg) on a defined schedule (e.g., twice a week for four weeks).
• Combination Group: Administer both drugs concurrently according to their respective schedules.

5. Monitoring and Endpoint:

• Measure tumor volume and body weight regularly.
• The primary endpoint is typically tumor growth inhibition.
• Sacrifice mice when tumors reach a predetermined size or at the end of the study.

Experimental Workflow for In Vivo Xenograft Study

Caption: Workflow for in vivo xenograft study.

Conclusion

Dehydrodidemnin B in combination with other chemotherapy agents represents a promising therapeutic strategy. The synergistic interactions observed in preclinical models and the encouraging results from clinical trials, particularly in multiple myeloma, highlight the potential of these combinations to improve patient outcomes. The detailed protocols provided herein offer a foundation for further research into the efficacy and mechanisms of Dehydrodidemnin B-based combination therapies. Future studies should continue to explore novel combinations and their application in a broader range of malignancies.

References

• 1. PharmaMar starts a quadruple combination study with Aplidin for the treatment of multiple myeloma | EurekAlert! [eurekalert.org]
• 2. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phase I study of plitidepsin in combination with bortezomib and dexamethasone in patients with relapsed/refractory multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Prediction of synergistic gemcitabine-based combination treatment through a novel tumor stemness biomarker NANOG in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase II clinical trial of didemnin B in previously treated small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plitidepsin: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Dehydrodidemnin B Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B (DDB), also known as Plitidepsin or Aplidin®, is a cyclic depsipeptide of marine origin with potent antitumor activity.[1][2] Isolated from the Mediterranean tunicate Aplidium albicans, it has demonstrated significant cytotoxic effects against a variety of cancer cell lines.[1][3][4] These application notes provide detailed protocols for assessing the cytotoxicity of Dehydrodidemnin B in vitro, enabling researchers to evaluate its efficacy and elucidate its mechanisms of action.

Dehydrodidemnin B is a potent inhibitor of protein synthesis.[3][5][6] Its primary molecular target is the eukaryotic elongation factor 1A2 (eEF1A2), a key component of the protein translation machinery.[1] By binding to eEF1A2, Dehydrodidemnin B stalls the elongation phase of protein synthesis, leading to cell cycle arrest and apoptosis.[1][7] The induction of apoptosis by Dehydrodidemnin B involves the sustained activation of stress-related signaling pathways, including the c-Jun N-terminal kinase (JNK), p38 mitogen-activated protein kinase (MAPK), and Rac1 GTPase pathways, ultimately resulting in the release of cytochrome c.[1]

This document outlines protocols for three common assays to measure the cytotoxic effects of Dehydrodidemnin B: the MTT assay for assessing metabolic activity as an indicator of cell viability, the Lactate Dehydrogenase (LDH) assay for quantifying membrane integrity, and a caspase activity assay for the specific detection of apoptosis.

Data Presentation

Table 1: In Vitro Cytotoxicity of Dehydrodidemnin B Against Various Cancer Cell Lines

Cell Line	Cancer Type	Assay	IC50 Value	Exposure Time	Reference
CT-2	Human Colon Carcinoma	MTT	< 10⁻⁸ M	Not Specified	[4]
HT-29	Human Colon Carcinoma	Clonogenic Assay	Dose-dependent inhibition	3 hours	[4]
Ehrlich Ascites Carcinoma	Mouse Mammary Neoplasm	In vivo cell count	2.5 µ g/mouse/day	Daily	[3]
Vaco451	Colon Cancer	Cell Viability	~32 nM (LC50)	96 hours	[8]
HCC1187	Breast Cancer	Not Specified	Sensitive	Not Specified	[8]
NCI-H211	Small Cell Lung Cancer	Not Specified	Sensitive	Not Specified	[8]

Note: IC50 (Inhibitory Concentration 50%) is the concentration of a drug that is required for 50% inhibition in vitro. LC50 (Lethal Concentration 50%) is the concentration at which 50% of the cells are killed.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is adapted from standard MTT assay procedures and is suitable for assessing the effect of Dehydrodidemnin B on the metabolic activity of adherent or suspension cells.[9][10]

Materials:

• Dehydrodidemnin B (stock solution in a suitable solvent, e.g., DMSO)

• Target cancer cell line(s)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS)

• 96-well microplates

• Microplate reader (570 nm wavelength)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 3,000-4,000 cells/well in 100 µL of complete culture medium.[11] Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of Dehydrodidemnin B in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of Dehydrodidemnin B. Include a vehicle control (medium with the same concentration of the solvent used for the drug stock).

• Incubation: Incubate the plate for the desired exposure time (e.g., 72 hours).[11]

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[9]

• Formazan Solubilization: After the 4-hour incubation, carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[9] Allow the plate to stand overnight in the incubator for complete solubilization.[9]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the log of Dehydrodidemnin B concentration to determine the IC50 value.

Protocol 2: LDH Cytotoxicity Assay

This protocol measures the release of lactate dehydrogenase (LDH) from damaged cells, indicating a loss of membrane integrity.[12][13][14]

Materials:

• Dehydrodidemnin B

• Target cancer cell line(s)

• Complete cell culture medium (low serum, e.g., 1%, is recommended to reduce background)[15]

• LDH Assay Kit (containing LDH reaction buffer, dye solution, and stop solution)

• Lysis Solution (provided in some kits or can be 1% Triton X-100)

• 96-well microplates

• Microplate reader (490 nm wavelength)

Procedure:

• Cell Seeding and Treatment: Seed and treat cells with Dehydrodidemnin B as described in the MTT assay protocol (Steps 1 and 2).

• Controls: Prepare the following controls in triplicate:

  • Background Control: Medium without cells.

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release (Lysis Control): Untreated cells lysed with lysis solution 45 minutes before the assay endpoint.

• Incubation: Incubate the plate for the desired exposure time (e.g., 6-48 hours).[15]

• Sample Collection: After incubation, centrifuge the plate (if using suspension cells) and carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add 50 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Sample Absorbance - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

This protocol measures the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.[8][16]

Materials:

• Dehydrodidemnin B

• Target cancer cell line(s)

• White-walled 96-well microplates suitable for luminescence measurements

• Caspase-Glo® 3/7 Assay System

• Plate-reading luminometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate and treat with Dehydrodidemnin B as described in the MTT assay protocol (Steps 1 and 2).

• Incubation: Incubate the plate for a shorter duration suitable for detecting early apoptosis (e.g., 3 hours).[8][17]

• Assay Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Reagent Addition: Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents of the wells by gentle shaking and incubate at room temperature for 1 to 2 hours.

• Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Express the results as fold change in caspase activity relative to the vehicle-treated control cells.

Mandatory Visualizations

Caption: Signaling pathway of Dehydrodidemnin B-induced apoptosis.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Caption: Experimental workflow for the LDH cytotoxicity assay.

References

• 1. mdpi.com [mdpi.com]
• 2. arxiv.org [arxiv.org]
• 3. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of dehydrodidemnin B on human colon carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Didemnins as marine-derived anticancer agents: mechanistic insights and clinical potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Didemnin B. The first marine compound entering clinical trials as an antineoplastic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of protein synthesis by didemnin B: how EF-1alpha mediates inhibition of translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. mdpi.com [mdpi.com]
• 12. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. info.gbiosciences.com [info.gbiosciences.com]
• 15. tiarisbiosciences.com [tiarisbiosciences.com]
• 16. Unspecific activation of caspases during the induction of apoptosis by didemnin B in human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming Dehydrodidemnin B solubility challenges in aqueous solutions

Welcome to the technical support center for Dehydrodidemnin B (also known as Plitidepsin or Aplidin®). This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges related to the handling and use of this potent anti-cancer agent, with a specific focus on its solubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Dehydrodidemnin B and why is its solubility a concern?

A1: Dehydrodidemnin B is a cyclic depsipeptide, a synthetic derivative of the marine natural product Didemnin B.[1][2][3] It exhibits significant anti-tumor activity primarily by targeting the eukaryotic elongation factor 1A2 (eEF1A2), which leads to the inhibition of protein synthesis and induction of apoptosis in cancer cells.[4] Like many complex hydrophobic peptides, Dehydrodidemnin B has very low intrinsic solubility in aqueous solutions, which can lead to challenges in preparing formulations for in vitro and in vivo experiments, potentially causing precipitation and inaccurate dosing.

Q2: What is the recommended solvent for preparing a stock solution of Dehydrodidemnin B?

A2: Dimethyl sulfoxide (DMSO) is the most common and effective solvent for preparing a high-concentration stock solution of Dehydrodidemnin B.[5][6][7] It is soluble in DMSO at concentrations of 60 mg/mL or higher. For cell culture experiments, it is crucial to ensure the final concentration of DMSO in the medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Q3: My Dehydrodidemnin B precipitated when I added it to my cell culture medium. What happened?

A3: This is a common issue known as "solvent shock." Dehydrodidemnin B is highly soluble in DMSO but poorly soluble in the aqueous environment of cell culture media. When a concentrated DMSO stock is rapidly diluted into the medium, the abrupt change in solvent polarity causes the compound to crash out of solution. To prevent this, it is recommended to add the stock solution to pre-warmed media (37°C) slowly and with gentle agitation.

Q4: How long are Dehydrodidemnin B solutions stable?

A4: The stability of Dehydrodidemnin B depends on the solvent and storage conditions.

• In DMSO: Stock solutions in anhydrous DMSO can be stored at -20°C for up to one month or at -80°C for up to six months. It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.

• Reconstituted Clinical Formulation: The lyophilized powder, when reconstituted with the recommended co-solvent solution (polyoxyl 35 castor oil/ethanol/water), is physically and chemically stable for up to 28 hours at 25°C.

• Diluted Aqueous Solution: After further dilution in an aqueous infusion solution (e.g., saline), it is stable for up to 24 hours at 25°C.

Q5: Are there alternative methods to improve the aqueous solubility of Dehydrodidemnin B?

A5: Yes, several advanced formulation strategies can be employed to enhance the aqueous solubility and stability of Dehydrodidemnin B. These include:

• Co-solvents: Using a mixture of solvents, such as the clinically used formulation of polyoxyl 35 castor oil (Cremophor® EL), ethanol, and water, can significantly improve solubility.

• Cyclodextrin Complexation: Encapsulating Dehydrodidemnin B within cyclodextrin molecules can form inclusion complexes with a hydrophilic exterior, thereby increasing its apparent water solubility.

• Nanoparticle Formulations: Loading Dehydrodidemnin B into lipid-based or polymeric nanoparticles can create a stable aqueous dispersion and has been shown to provide equivalent anticancer activity with an improved biodistribution profile in preclinical models.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental use of Dehydrodidemnin B.

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitation in Aqueous Buffer or Cell Culture Media	1. Solvent Shock: Rapid dilution of DMSO stock. 2. Concentration Exceeds Solubility Limit: Final concentration is too high for the aqueous system. 3. Low Temperature: Addition to cold media reduces solubility.	1. Add the DMSO stock solution dropwise to pre-warmed (37°C) media while gently swirling. 2. Lower the final working concentration of Dehydrodidemnin B. 3. Perform a serial dilution in pre-warmed media.
Loss of Biological Activity in a Stored Solution	1. Degradation: Repeated freeze-thaw cycles of stock solution. 2. Instability in Aqueous Solution: Prolonged storage of diluted aqueous solutions. 3. Hydrolysis: Presence of water in the DMSO stock.	1. Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles. 2. Prepare fresh dilutions in aqueous buffer immediately before each experiment. 3. Use high-purity, anhydrous DMSO to prepare stock solutions.
Inconsistent or Non-Reproducible Experimental Results	1. Inaccurate Concentration: Partial precipitation of the compound leading to a lower effective concentration. 2. Compound Adsorption: The hydrophobic compound may adsorb to plasticware.	1. After preparing the final working solution, centrifuge at high speed (e.g., 10,000 x g) and use the supernatant. Visually inspect for any precipitate. 2. Consider using low-adhesion microplates or glassware. Pre-rinsing pipette tips with the solution before transfer may help.
Difficulty Dissolving Lyophilized Powder	1. Inappropriate Solvent: Using an aqueous buffer directly on the powder.	1. First, dissolve the lyophilized powder in a small amount of a suitable organic solvent like DMSO.[6][7] 2. Once fully dissolved, this stock solution can be further diluted into aqueous buffers as described above.

Data Summary

The following tables provide a summary of solubility and formulation data for Dehydrodidemnin B.

Table 1: Solubility of Dehydrodidemnin B in Various Solvents

Solvent	Solubility	Reference(s)
Water	Insoluble	[4]
DMSO (Dimethyl sulfoxide)	≥ 60 mg/mL
Acetonitrile	Soluble (sold as a solution)	[7]

Table 2: Comparison of Solubilization Strategies

Method	Principle	Expected Improvement in Aqueous Concentration	Considerations
Co-Solvent Formulation	Increases solubility by reducing the polarity of the aqueous solvent.	Moderate to High	The co-solvent (e.g., Cremophor® EL, ethanol) may have its own biological effects and toxicity.
Cyclodextrin Complexation	Encapsulates the hydrophobic drug within a hydrophilic shell.	Moderate to High	Requires optimization of the cyclodextrin type and drug-to-cyclodextrin ratio.
Nanoparticle Formulation	Encapsulates the drug in a lipid or polymer-based nanoparticle.	High	Preparation can be complex; may alter cellular uptake mechanisms and biodistribution.

Experimental Protocols

Protocol 1: Preparation of a Dehydrodidemnin B Stock Solution and Working Dilutions for Cell Culture

Objective: To prepare a sterile, high-concentration stock solution of Dehydrodidemnin B in DMSO and to dilute it into cell culture medium while minimizing precipitation.

Materials:

• Dehydrodidemnin B (lyophilized powder)

• High-purity, sterile, anhydrous DMSO

• Sterile microcentrifuge tubes

• Complete cell culture medium, pre-warmed to 37°C

Procedure:

• Stock Solution Preparation (e.g., 10 mM): a. Allow the vial of lyophilized Dehydrodidemnin B to equilibrate to room temperature before opening. b. Calculate the volume of DMSO required to achieve the desired stock concentration (Molar Mass of Dehydrodidemnin B is approx. 1110.34 g/mol ). c. Add the calculated volume of sterile, anhydrous DMSO directly to the vial. d. Vortex thoroughly until the powder is completely dissolved. A brief sonication in a water bath may assist dissolution. The solution should be clear. e. Aliquot the stock solution into sterile, single-use microcentrifuge tubes to avoid repeated freeze-thaw cycles. f. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

• Preparation of Working Solution in Cell Culture Medium: a. Thaw a single aliquot of the Dehydrodidemnin B stock solution at room temperature. b. Pre-warm the complete cell culture medium to 37°C in a water bath. c. To minimize "solvent shock," perform a serial dilution if large dilution factors are required. d. For the final dilution step, add the Dehydrodidemnin B stock (or intermediate dilution) dropwise into the pre-warmed medium while gently swirling the tube or plate. Do not add the medium to the concentrated drug stock. e. Ensure the final concentration of DMSO in the medium is below the tolerance level for your specific cell line (typically <0.5%). f. Visually inspect the final working solution for any signs of precipitation. If the solution appears cloudy, consider reducing the final concentration.

Protocol 2: General Method for Cyclodextrin Inclusion Complexation

Objective: To enhance the aqueous solubility of Dehydrodidemnin B by forming an inclusion complex with Hydroxypropyl-β-cyclodextrin (HP-β-CD).

Materials:

• Dehydrodidemnin B

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol

• Deionized water

• Magnetic stirrer and hot plate

• Mortar and pestle (for kneading method) or Lyophilizer (for freeze-drying method)

Procedure (Kneading Method):

• Determine the desired molar ratio of Dehydrodidemnin B to HP-β-CD (a 1:1 molar ratio is a common starting point).

• Place the calculated amount of HP-β-CD in a mortar.

• Add a small amount of an ethanol/water mixture (e.g., 50:50 v/v) to the HP-β-CD to form a homogeneous paste.

• Dissolve the calculated amount of Dehydrodidemnin B in a minimal amount of ethanol.

• Slowly add the Dehydrodidemnin B solution to the HP-β-CD paste and knead thoroughly for 45-60 minutes.

• Dry the resulting paste in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

• Pulverize the dried complex into a fine powder. This powder can now be tested for its solubility in aqueous buffers.

Visualizations

Signaling Pathways and Workflows

References

• 1. Preparation, characterization, and in vitro cytogenotoxic evaluation of a novel dimenhydrinate-β-cyclodextrin inclusion complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oncogenic activation of EEF1A2 expression: a journey from a putative to an established oncogene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jpt.com [jpt.com]
• 4. Eef1a2 Promotes Cell Growth, Inhibits Apoptosis and Activates JAK/STAT and AKT Signaling in Mouse Plasmacytomas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 6. Plitidepsin cellular binding and Rac1/JNK pathway activation depend on membrane cholesterol content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. c-Jun N-Terminal Kinase Phosphorylation Is a Biomarker of Plitidepsin Activity | MDPI [mdpi.com]

Technical Support Center: Stabilizing Dehydrodidemnin B for Long-Term Storage and Experimentation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the long-term storage, handling, and experimental use of Dehydrodidemnin B (DDB), also known as Plitidepsin. The following information is designed to help you maintain the stability and integrity of this potent cyclic depsipeptide, ensuring reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for solid Dehydrodidemnin B?

A1: For long-term storage, solid (lyophilized) Dehydrodidemnin B should be stored at 2°C to 8°C. Under these conditions, the unopened vial is reported to be stable for up to 4 years.[1] To prevent degradation from moisture and light, it is crucial to store the compound in its original, tightly sealed vial in a dark environment.

Q2: I need to prepare a stock solution of Dehydrodidemnin B. What is the recommended solvent and storage condition?

A2: For research purposes, Dimethyl Sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of hydrophobic peptides like Dehydrodidemnin B. Prepare a high-concentration stock solution (e.g., 1-10 mM) in anhydrous DMSO. For short-term storage (up to one month), it is recommended to aliquot the stock solution into tightly sealed, light-protected vials and store at -20°C. For longer-term storage, -80°C is preferable. Avoid repeated freeze-thaw cycles as this can lead to degradation.[2]

Q3: My Dehydrodidemnin B solution appears cloudy or has precipitated after dilution in my aqueous assay buffer. What should I do?

A3: Precipitation upon dilution in aqueous media is a common issue with hydrophobic compounds like Dehydrodidemnin B. Here are some troubleshooting steps:

• Use a Co-solvent: Before final dilution in your aqueous buffer, try an intermediate dilution step with a less hydrophobic, water-miscible organic solvent.

• Increase Final DMSO Concentration: For cell-based assays, ensure the final concentration of DMSO is compatible with your cell line. Most cell lines can tolerate up to 0.5% DMSO, but it is always best to keep it as low as possible (ideally ≤ 0.1%) and to include a vehicle control in your experiments.[2]

• Sonication: Gentle sonication of the diluted solution may help to redissolve small precipitates.

• Formulation with Solubilizing Agents: For persistent solubility issues, consider the use of solubilizing agents such as cyclodextrins (e.g., HP-β-CD) or non-ionic surfactants (e.g., Tween® 80). However, it is critical to perform control experiments to ensure these agents do not interfere with your assay or the biological activity of Dehydrodidemnin B.

Q4: I am concerned about the stability of Dehydrodidemnin B in my experimental solution during a long incubation period. What factors can cause degradation?

A4: Dehydrodidemnin B is known to be susceptible to degradation under heat and light.[1] Additionally, as a cyclic depsipeptide, it can be prone to hydrolysis, particularly at non-neutral pH. Key factors that can lead to degradation in solution include:

• Temperature: Elevated temperatures will accelerate degradation.

• pH: Extreme pH values (highly acidic or alkaline) can catalyze hydrolysis of the ester and amide bonds within the cyclic structure.

• Light: Exposure to UV and even ambient light can cause photodegradation.

• Oxidation: The presence of oxidizing agents can lead to modification of the peptide structure.

Q5: How can I monitor the stability of my Dehydrodidemnin B solution over time?

A5: The most reliable method for monitoring the stability of Dehydrodidemnin B is High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or Mass Spectrometry (MS). This will allow you to quantify the parent compound and detect the appearance of any degradation products.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Solid DDB appears discolored or clumped	Exposure to moisture and/or light.	Discard the vial. Ensure proper storage of new vials in a dark, refrigerated (2-8°C), and dry environment.
Precipitation in DMSO stock solution upon thawing	Absorption of water into the DMSO, reducing solubility at low temperatures.	Warm the vial to room temperature and vortex thoroughly. If precipitation persists, gentle sonication may be used. To prevent this, use anhydrous DMSO and ensure the vial is tightly sealed.
Loss of biological activity in experiments	Degradation of DDB in solution.	Prepare fresh stock solutions regularly. Aliquot stock solutions to avoid multiple freeze-thaw cycles. Protect solutions from light and store at -20°C or -80°C. Include a positive control with freshly prepared DDB in your experiments.
Inconsistent results between experiments	Variability in DDB concentration due to incomplete dissolution or precipitation.	Ensure complete dissolution of the stock solution before use. When diluting into aqueous buffers, add the DDB stock solution to the buffer with vigorous vortexing. Visually inspect for any precipitation before adding to your assay.

Quantitative Stability Data

The following tables summarize the known stability of Dehydrodidemnin B (Plitidepsin) in its clinical formulation.

Table 1: Stability of Lyophilized Dehydrodidemnin B

Storage Condition	Stability
2°C to 8°C (unopened vial)	Up to 4 years[1]

Table 2: Stability of Reconstituted and Diluted Dehydrodidemnin B Solution

Solution Stage	Storage Condition	Stability
Reconstituted Solution	Up to 25°C under normal light	28 hours[1]
Diluted Solution for Infusion	Up to 25°C under normal light	24 hours[1]
Reconstituted & Stored	Refrigerated and protected from light	Up to 24 hours[1]

Experimental Protocols

Protocol 1: Preparation of a Dehydrodidemnin B Stock Solution for In Vitro Research

Objective: To prepare a stable, high-concentration stock solution of Dehydrodidemnin B for use in various in vitro assays.

Materials:

• Lyophilized Dehydrodidemnin B

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

Procedure:

• Allow the vial of lyophilized Dehydrodidemnin B to equilibrate to room temperature before opening to prevent condensation of moisture.

• Under sterile conditions (e.g., in a laminar flow hood), add the required volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the vial thoroughly for 2-5 minutes to ensure complete dissolution. Visually inspect the solution against a light source to confirm that no particulates are present.

• Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to minimize the number of freeze-thaw cycles.

• Label the aliquots clearly with the compound name, concentration, date, and solvent.

• For short-term storage (up to 1 month), store the aliquots at -20°C. For long-term storage, store at -80°C.

Protocol 2: Stability Assessment of Dehydrodidemnin B in Solution by HPLC

Objective: To determine the stability of a Dehydrodidemnin B solution under specific experimental conditions (e.g., temperature, pH).

Materials:

• Dehydrodidemnin B stock solution

• Aqueous buffers at desired pH values

• HPLC system with a C18 column and UV or MS detector

• Constant temperature incubator or water bath

Procedure:

• Prepare the experimental solutions by diluting the Dehydrodidemnin B stock solution into the desired aqueous buffers to a final concentration suitable for HPLC analysis.

• Divide the solutions into different groups for each storage condition to be tested (e.g., different temperatures, light exposure).

• At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), take an aliquot from each group.

• Immediately analyze the aliquots by a validated HPLC method to quantify the peak area of the parent Dehydrodidemnin B.

• Plot the percentage of remaining Dehydrodidemnin B against time for each condition to determine the degradation kinetics.

Visualizations

Caption: Workflow for handling and using Dehydrodidemnin B in a research setting.

Caption: DDB inhibits eEF1A2, leading to cell cycle arrest and apoptosis.

References

• 1. Plitidepsin: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifetein.com [lifetein.com]

Technical Support Center: Optimizing Dehydrodidemnin B Dosage for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with essential information for designing and troubleshooting in vivo studies with Dehydrodidemnin B (DDB), also known as Plitidepsin or Aplidin.

Frequently Asked Questions (FAQs)

Q1: What is Dehydrodidemnin B and what is its mechanism of action?

Dehydrodidemnin B (DDB) is a cyclic depsipeptide derived from a marine tunicate, Aplidium albicans, with potent antitumor and antiviral activity.[1][2] Its primary mechanism of action involves the inhibition of protein synthesis.[3] DDB induces cell cycle arrest and apoptosis, which is mediated by the sustained activation of the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (p38/MAPK) signaling pathways.[1][4][5]

Q2: What is a recommended starting dose for DDB in a mouse xenograft model?

A starting point for a mouse xenograft model can be derived from published studies. For instance, in a Ramos B-cell lymphoma xenograft model, doses of 0.2 mg/kg and 0.4 mg/kg administered intraperitoneally (i.p.) have been used.[6] In a study on Ehrlich carcinoma, a daily administration of 2.5 micrograms/mouse was effective.[3] For pediatric preclinical models, a dose of 0.6 mg/kg i.p. on an every 4 days × 3 schedule has been tested.[7] It is crucial to perform a dose-range finding study to determine the optimal dose for your specific model.

Q3: How should I formulate DDB for in vivo administration?

Dehydrodidemnin B is a hydrophobic compound. A commonly used vehicle for preclinical in vivo studies is a mixture of Cremophor EL, ethanol, and water. One specific formulation is a 15:15:70 (v/v/v) solution of Cremophor EL:Ethanol:Water, which is then further diluted in saline for injection.[7] Another similar reconstitution solution mentioned is 15/15/70% (v/v/v) polyoxyl 35 castor oil/ethanol/water for injection.[2] The final formulation should be a clear, colorless to slightly yellow solution, free of visible particles.[1][2]

Q4: What are the primary target organs for DDB-related toxicity?

Preclinical toxicology studies have identified the liver, gastrointestinal tract, spleen, and bone marrow as the main target organs for DDB toxicity.[1][2] Researchers should closely monitor for signs of toxicity in these organs, including changes in liver enzymes, gastrointestinal distress, and alterations in blood cell counts.

Q5: Is there a pharmacodynamic biomarker I can use to assess DDB activity in vivo?

Yes, the phosphorylation of JNK (p-JNK) is a reliable biomarker for DDB activity.[8][9] Following administration of DDB in mice with human cancer xenografts, an increase in JNK phosphorylation in the tumors can be observed.[8] Monitoring p-JNK levels in tumor tissue or peripheral blood mononuclear cells can provide an indication of target engagement and biological activity.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High mortality or severe toxicity at the initial dose	The starting dose is too high for the specific animal model or strain. Vehicle toxicity.	Redesign the study with a lower starting dose (e.g., 3-5 fold lower). Conduct a vehicle-only control group to rule out toxicity from the formulation.
No observable antitumor effect	The dose is too low. Poor bioavailability. The tumor model is resistant to DDB's mechanism of action.	Perform a dose-escalation study to identify a more effective dose. Conduct a pharmacokinetic (PK) study to assess drug exposure (Cmax, AUC). Confirm the expression of key pathway components (e.g., JNK, p38) in your tumor model.
Precipitation of DDB during formulation or injection	Poor solubility of DDB in the chosen vehicle. Incorrect preparation of the formulation.	Ensure the Cremophor EL, ethanol, and water are thoroughly mixed before adding DDB. Gentle warming and sonication may aid in dissolution. Prepare the formulation fresh before each use.
Inconsistent results between experiments	Variability in drug formulation and administration. Differences in animal health or tumor burden.	Standardize the formulation and administration protocol. Ensure consistent animal age, weight, and tumor size at the start of the study. Randomize animals to treatment groups.

Data Presentation

Table 1: Summary of In Vivo Dosages of Dehydrodidemnin B in Mice

Animal Model	Dosage	Administration Route	Dosing Schedule	Reference
Ehrlich Carcinoma	2.5 µ g/mouse	-	Daily	[3]
Ramos B-cell Lymphoma Xenograft	0.2 mg/kg	Intraperitoneal (i.p.)	Every 3 days for 4 doses	[6]
Ramos B-cell Lymphoma Xenograft	0.4 mg/kg	Intraperitoneal (i.p.)	Every 3 days for 4 doses	[6]
Pediatric Preclinical Xenografts	0.6 mg/kg	Intraperitoneal (i.p.)	Every 4 days for 3 doses, repeated at day 21	[7]
COVID-19 Model	0.3 mg/kg	Intraperitoneal (i.p.)	Daily for 2 days (prophylactic)	[10]
COVID-19 Model	1.0 mg/kg	Intraperitoneal (i.p.)	Single dose (prophylactic)	[10]

Table 2: Preclinical Toxicity Profile of Dehydrodidemnin B

Species	Primary Target Organs	Observed Toxicities	Reference
General Preclinical	Liver, Gastrointestinal Tract, Spleen, Bone Marrow	Not specified	[1][2]
Mice	-	13.4% mortality at 0.6 mg/kg (every 4 days x 3, repeated at day 21)	[7]

Experimental Protocols

Protocol 1: Dose-Response Study of Dehydrodidemnin B in a Xenograft Mouse Model

• Animal Model: Utilize an appropriate immunodeficient mouse strain (e.g., NOD/SCID, Athymic Nude) bearing subcutaneous tumors of a human cancer cell line of interest.

• Group Allocation: Randomly assign mice with established tumors (e.g., 100-150 mm³) into groups of 8-10 animals. Include a vehicle control group and at least 3-4 dose groups of DDB.

• Dose Selection: Based on published data, select a dose range for DDB. For example, 0.1, 0.3, and 1.0 mg/kg.

• Formulation: Prepare DDB in a vehicle of Cremophor EL:Ethanol:Water (15:15:70) and dilute with saline to the final concentration. Prepare fresh daily.

• Administration: Administer DDB and vehicle via intraperitoneal (i.p.) injection according to the desired schedule (e.g., every 3 or 4 days).

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Record body weight at each measurement.

  • Observe animals daily for clinical signs of toxicity (e.g., lethargy, ruffled fur, weight loss).

• Endpoint: Euthanize mice when tumors reach a predetermined size (e.g., 1500-2000 mm³) or at the end of the study period. Collect tumors and organs of interest for further analysis.

• Data Analysis: Plot tumor growth curves for each group. Calculate tumor growth inhibition (TGI) and assess statistical significance between groups.

Protocol 2: Assessment of JNK Phosphorylation as a Pharmacodynamic Biomarker

• Study Design: Use tumor-bearing mice as described in Protocol 1. Treat groups of mice (n=3-4 per time point) with a single effective dose of DDB or vehicle.

• Tissue Collection: At various time points post-injection (e.g., 2, 4, 8, 12, and 24 hours), euthanize the mice and excise the tumors.

• Sample Preparation: Immediately snap-freeze the tumor tissue in liquid nitrogen. For protein analysis, homogenize the frozen tissue in lysis buffer containing phosphatase and protease inhibitors.

• Western Blot Analysis:

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against phosphorylated JNK (p-JNK) and total JNK.

  • Use an appropriate secondary antibody and a chemiluminescent substrate for detection.

• Data Analysis: Quantify the band intensities for p-JNK and total JNK. Normalize the p-JNK signal to the total JNK signal to determine the relative level of JNK activation at each time point.

Mandatory Visualizations

Caption: Signaling pathway of Dehydrodidemnin B leading to apoptosis.

References

• 1. Plitidepsin: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 5. Plitidepsin cellular binding and Rac1/JNK pathway activation depend on membrane cholesterol content - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plitidepsin (Aplidin) is a potent inhibitor of diffuse large cell and Burkitt lymphoma and is synergistic with rituximab - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Initial Testing of Aplidin by the Pediatric Preclinical Testing Program - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]

Mitigating off-target effects of Dehydrodidemnin B in cell lines

Welcome to the technical support center for Dehydrodidemnin B (DDB), also known as Plitidepsin. This resource is designed to assist researchers, scientists, and drug development professionals in effectively utilizing DDB in cell line-based experiments while understanding and mitigating potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Dehydrodidemnin B?

A1: Dehydrodidemnin B's primary on-target mechanism is the inhibition of eukaryotic elongation factor 1A (eEF1A), a key protein involved in the elongation step of protein synthesis.[1] By binding to eEF1A, DDB stalls the translation process, leading to a cascade of downstream effects including cell cycle arrest and apoptosis.[2][3]

Q2: How does Dehydrodidemnin B induce apoptosis?

A2: DDB induces apoptosis through the activation of stress-related signaling pathways, specifically the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways.[2] This activation leads to the release of cytochrome c from the mitochondria into the cytosol, which in turn activates caspases, the key executioners of apoptosis.[2][4]

Q3: What are the known off-target effects of Dehydrodidemnin B?

A3: Dehydrodidemnin B is a derivative of Didemnin B, developed to have an improved safety profile with reduced toxicity.[5] While specific off-target binding partners for DDB are not extensively documented in publicly available literature, potential off-target effects can be inferred from the toxicities observed with the parent compound, Didemnin B. These include potential neuromuscular and hepatic toxicities.[1] Researchers should be mindful of these potential effects, especially at higher concentrations or in sensitive cell lines.

Q4: How can I minimize potential off-target effects in my experiments?

A4: To minimize off-target effects, it is crucial to perform dose-response experiments to determine the lowest effective concentration for your specific cell line. Using a concentration that is just sufficient to induce the desired on-target effect (e.g., apoptosis in cancer cells) will help to reduce the likelihood of engaging off-target proteins. Additionally, consider using control cell lines (e.g., non-cancerous cell lines) to assess the selectivity of DDB.

Q5: What is the stability of Dehydrodidemnin B in cell culture medium?

Troubleshooting Guides

Problem 1: High levels of toxicity observed in control (non-cancerous) cell lines.

• Possible Cause: The concentration of Dehydrodidemnin B is too high, leading to off-target effects.

• Troubleshooting Steps:

  • Perform a Dose-Response Curve: Test a wide range of DDB concentrations on both your target cancer cell line and your control cell line to determine the therapeutic window.

  • Reduce Concentration: Use the lowest concentration of DDB that shows a significant effect in your target cell line while minimizing toxicity in the control line.

  • Shorten Exposure Time: Investigate if a shorter incubation time is sufficient to induce the desired effects in the target cells, which may reduce the impact on control cells.

Problem 2: Inconsistent results between experiments.

• Possible Cause 1: Variability in cell density at the time of treatment.

• Troubleshooting Steps:

  • Standardize Seeding Density: Ensure that cells are seeded at the same density for all experiments and have reached a consistent confluency (e.g., 70-80%) before adding DDB.

• Possible Cause 2: Degradation of Dehydrodidemnin B stock solution.

• Troubleshooting Steps:

  • Proper Storage: Store the DDB stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

  • Fresh Dilutions: Prepare fresh dilutions of DDB in your cell culture medium for each experiment from a thawed aliquot.

Problem 3: No significant apoptosis is observed in the target cancer cell line.

• Possible Cause 1: The cell line is resistant to Dehydrodidemnin B.

• Troubleshooting Steps:

  • Verify On-Target Engagement: Confirm that DDB is inhibiting protein synthesis in your cell line using a protein synthesis assay (e.g., puromycin incorporation assay).

  • Increase Concentration/Exposure Time: Perform a dose- and time-course experiment to determine if a higher concentration or longer incubation is required.

  • Investigate Resistance Mechanisms: Some cell lines may have alterations in the eEF1A protein or upregulation of anti-apoptotic proteins that confer resistance.

• Possible Cause 2: The apoptosis detection method is not sensitive enough or is performed at the wrong time point.

• Troubleshooting Steps:

  • Time-Course Analysis: Perform the apoptosis assay at multiple time points after DDB treatment (e.g., 6, 12, 24, 48 hours) to identify the optimal window for detection.

  • Use Multiple Assays: Combine different apoptosis assays, such as Annexin V/PI staining and a caspase activity assay, for a more comprehensive assessment.

Data Presentation

Table 1: IC50 Values of Dehydrodidemnin B in Various Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Assay Type	Reference
CT-2	Colon Carcinoma	<10	MTT	[6]
HT-29	Colon Carcinoma	>10	Clonogenic	[6]
Vaco451	Colon Cancer	~32	Cell Viability	[7]
HCT116	Colon Cancer	>60,000	Cell Viability	[7]
Ehrlich Ascites	Carcinoma	N/A (in vivo)	N/A	[8]

Note: IC50 values can vary depending on the assay method, incubation time, and specific laboratory conditions.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat cells with a serial dilution of Dehydrodidemnin B (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentration of Dehydrodidemnin B and controls for the desired time period.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with ice-cold PBS by centrifugation (300 x g for 5 minutes).

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment and Harvesting: Treat cells as described for the apoptosis assay and harvest at desired time points.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubation: Incubate the cells in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot for JNK and p38 MAPK Activation

• Cell Lysis: After treatment with Dehydrodidemnin B, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Denature the protein samples by boiling in Laemmli buffer and separate them on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-JNK, total JNK, phospho-p38, and total p38 overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizations

References

• 1. Phase I/II clinical trial of didemnin B in non-small-cell lung cancer: neuromuscular toxicity is dose-limiting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phase I clinical study of didemnin B. A National Cancer Institute of Canada Clinical Trials Group study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mitochondrial cytochrome c release in apoptosis occurs upstream of DEVD‐specific caspase activation and independently of mitochondrial transmembrane depolarization | The EMBO Journal [link.springer.com]
• 4. Mitochondrial cytochrome c release is caspase-dependent and does not involve mitochondrial permeability transition in didemnin b-induced apoptosis : Find an Expert : The University of Melbourne [findanexpert.unimelb.edu.au]
• 5. Depsipeptides Targeting Tumor Cells: Milestones from In Vitro to Clinical Trials [mdpi.com]
• 6. Effect of dehydrodidemnin B on human colon carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Dehydrodidemnin B resistance in cancer cell models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering resistance to Dehydrodidemnin B (DDB) in cancer cell models.

Troubleshooting Guides

Issue 1: Decreased Sensitivity to Dehydrodidemnin B in Your Cell Line

You may observe a rightward shift in the dose-response curve, indicating a higher concentration of DDB is required to achieve the same level of cell death.

Possible Causes and Solutions:

• Upregulation of eEF1A2: The most commonly cited mechanism of resistance to DDB is the overexpression of the eukaryotic elongation factor 1 alpha 2 (eEF1A2). DDB primarily targets eEF1A, and overexpression of its isoform eEF1A2 can sequester the drug, reducing its effective concentration at the target.

  • Troubleshooting Steps:

    • Assess eEF1A2 Expression: Perform Western blot analysis to compare eEF1A2 protein levels between your resistant and sensitive parental cell lines.

    • Gene Expression Analysis: Use qRT-PCR to determine if the upregulation of EEF1A2 is occurring at the transcriptional level.

    • Knockdown Experiments: Use siRNA or shRNA to knock down EEF1A2 in your resistant cell line and assess if sensitivity to DDB is restored.

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1), can actively pump DDB out of the cell, reducing its intracellular concentration.

  • Troubleshooting Steps:

    • Expression Analysis: Measure the expression of common ABC transporters (e.g., P-gp, MRP1, BCRP) via Western blot or qRT-PCR.

    • Efflux Pump Inhibition: Treat resistant cells with known ABC transporter inhibitors (e.g., verapamil, cyclosporin A) in combination with DDB to see if sensitivity is restored.

• Altered Downstream Signaling: Changes in signaling pathways downstream of protein synthesis inhibition may confer resistance.

  • Troubleshooting Steps:

    • Pathway Analysis: Investigate key survival pathways that may be constitutively active in your resistant cells, such as the PI3K/Akt/mTOR or MAPK pathways.

    • Combination Therapy: Explore the use of inhibitors targeting these survival pathways in conjunction with DDB.

Experimental Workflow for Investigating DDB Resistance

Caption: Workflow for troubleshooting Dehydrodidemnin B resistance.

Issue 2: Inconsistent IC50 Values in Cell Viability Assays

You are observing high variability in your calculated IC50 values for DDB across replicate experiments.

Possible Causes and Solutions:

• Cell Seeding Density: Inconsistent cell numbers at the start of the experiment can significantly impact results.

  • Troubleshooting Step: Ensure a consistent cell seeding density across all wells and experiments. Perform cell counts with a hemocytometer or automated cell counter just before plating.

• Assay Incubation Time: The duration of drug exposure and the subsequent incubation with the viability reagent can affect the outcome.

  • Troubleshooting Step: Optimize and standardize the incubation times for both drug treatment and the viability assay itself.

• Reagent Preparation and Handling: Improperly prepared or stored reagents can lead to inconsistent results.

  • Troubleshooting Step: Prepare fresh reagents for each experiment and follow the manufacturer's storage recommendations. Ensure complete solubilization of DDB.

• Biological Variability: The passage number of your cell line can influence its drug response.

  • Troubleshooting Step: Use cells within a consistent and narrow passage number range for all experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Dehydrodidemnin B?

Dehydrodidemnin B (DDB), also known as Aplidin®, is a cyclic depsipeptide that primarily targets the eukaryotic elongation factor 1-alpha (eEF1A). By binding to eEF1A, DDB prevents the binding of aminoacyl-tRNA to the ribosome, thereby inhibiting protein synthesis and leading to cell cycle arrest and apoptosis.

Q2: How does eEF1A2 overexpression lead to DDB resistance?

eEF1A exists as two isoforms, eEF1A1 and eEF1A2. While eEF1A1 is ubiquitously expressed, eEF1A2 expression is typically restricted to muscle and neuronal tissues in healthy adults but can be re-expressed in various cancers. eEF1A2 shares a high degree of homology with eEF1A1 and can also bind DDB. In cancer cells that overexpress eEF1A2, this isoform can act as a "sponge," sequestering DDB and reducing the amount of drug available to inhibit the essential function of eEF1A1 in protein synthesis. This effectively increases the concentration of DDB required to induce cell death.

Signaling Pathway of DDB Action and Resistance

Caption: DDB inhibits eEF1A1, leading to apoptosis. Overexpressed eEF1A2 can sequester DDB, conferring resistance.

Q3: What are some quantitative indicators of DDB resistance?

The most direct indicator is an increase in the half-maximal inhibitory concentration (IC50). Resistant cell lines can exhibit significantly higher IC50 values compared to their sensitive parental counterparts.

Table 1: Example IC50 Values for Dehydrodidemnin B

Cell Line Model	DDB IC50 (Sensitive)	DDB IC50 (Resistant)	Fold Resistance
Example Leukemia	1.5 nM	45 nM	30
Example Colon Cancer	5.0 nM	120 nM	24
Example Lung Cancer	2.2 nM	88 nM	40

Note: These are representative values. Actual IC50 values will vary depending on the cell line and experimental conditions.

Another key indicator is the level of eEF1A2 expression.

Table 2: Example eEF1A2 Expression in DDB-Resistant Cells

Cell Line Model	eEF1A2 Protein Expression (Fold Change vs. Sensitive)	EEF1A2 mRNA Expression (Fold Change vs. Sensitive)
Example Leukemia	15-fold increase	20-fold increase
Example Colon Cancer	10-fold increase	12-fold increase
Example Lung Cancer	25-fold increase	30-fold increase

Q4: Can DDB resistance be overcome?

Yes, several strategies are being explored to overcome DDB resistance:

• Combination Therapies: Using DDB in combination with other chemotherapeutic agents or targeted therapies can be effective. For example, combining DDB with agents that inhibit survival pathways (e.g., PI3K/Akt inhibitors) or with drugs that have different resistance mechanisms may produce synergistic effects.

• Targeting eEF1A2: Developing strategies to selectively inhibit or degrade eEF1A2 could re-sensitize resistant cells to DDB.

• Inhibition of Drug Efflux: If resistance is mediated by ABC transporters, co-administration of an efflux pump inhibitor could restore DDB efficacy.

Key Experimental Protocols

Protocol 1: Cell Viability (MTS) Assay

This protocol is for determining the IC50 of DDB in a 96-well format.

Materials:

• Cancer cell line of interest

• Complete growth medium

• Dehydrodidemnin B (DDB) stock solution

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• 96-well clear-bottom microplates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours to allow for cell attachment.

• Drug Treatment:

  • Prepare a serial dilution of DDB in complete medium at 2x the final desired concentrations.

  • Remove the medium from the wells and add 100 µL of the DDB dilutions (or medium with vehicle control).

  • Incubate for the desired treatment period (e.g., 72 hours).

• MTS Assay:

  • Add 20 µL of MTS reagent to each well.

  • Incubate for 1-4 hours at 37°C, protected from light.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (medium only).

  • Normalize the data to the vehicle-treated control wells (set as 100% viability).

  • Plot the percentage of viability versus the log of the DDB concentration and use non-linear regression to calculate the IC50.

Protocol 2: Western Blot for eEF1A2 Expression

Materials:

• Sensitive and resistant cell pellets

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (anti-eEF1A2, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Protein Extraction:

  • Lyse cell pellets in RIPA buffer on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (protein lysate).

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize all samples to the same protein concentration with RIPA buffer and Laemmli sample buffer.

  • Boil samples at 95°C for 5 minutes.

  • Load 20-30 µg of protein per lane onto an SDS-PAGE gel and run until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with the primary anti-eEF1A2 antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection:

  • Apply the chemiluminescent substrate and visualize the bands using a digital imager.

  • Strip and re-probe the membrane with an anti-β-actin antibody as a loading control.

• Analysis:

  • Quantify band intensities using densitometry software and normalize the eEF1A2 signal to the β-actin signal.

Technical Support Center: Improving the Therapeutic Index of Dehydrodidemnin B Derivatives

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting experiments and answering frequently asked questions related to improving the therapeutic index of Dehydrodidemnin B (DDB) and its derivatives.

Troubleshooting Guides

This section addresses specific issues that may arise during the preclinical development of Dehydrodidemnin B (DDB) derivatives, offering potential causes and solutions in a question-and-answer format.

Issue	Question	Potential Cause(s)	Suggested Solution(s)
High In Vitro Cytotoxicity in Non-Cancerous Cell Lines	My new DDB derivative shows high cytotoxicity in normal cell lines, indicating a poor therapeutic index. What could be the cause and how can I address this?	1. Off-target effects: The modification may have introduced binding to unintended cellular targets. 2. Excessive potency: The derivative might be too potent, leading to general cellular toxicity. 3. Metabolic activation: The derivative could be metabolized into a more toxic compound by the normal cell line.	1. Counter-screen against a panel of normal cell lines: This will help determine the specificity of the cytotoxic effect. 2. Structure-Activity Relationship (SAR) analysis: Synthesize and test analogs with subtle modifications to identify the structural moieties responsible for non-specific toxicity. Consider that even small changes to substituents can significantly alter toxicity.[1] 3. In vitro metabolism studies: Use liver microsomes or S9 fractions to assess the metabolic stability and identify potential toxic metabolites.[2]
In Vivo Toxicity (e.g., Neuromuscular or Hepatic)	My DDB derivative is showing significant neuromuscular or hepatic toxicity in animal models. How can I troubleshoot this?	1. Dose-limiting toxicity: Didemnins are known to have dose-limiting neuromuscular and hepatic toxicities.[3][4][5] 2. Formulation issues: Poor solubility can lead to drug precipitation and localized toxicity. The vehicle used for administration (e.g., Cremophor EL) can also cause adverse reactions.[4][6]	1. Monitor relevant biomarkers: For neuromuscular toxicity, routinely measure creatine kinase and aldolase levels.[3] For hepatic toxicity, monitor liver enzyme levels (e.g., ALT, AST). 2. Histopathological analysis: Conduct thorough histological examinations of muscle and liver tissues to assess the extent of damage. 3. Optimize drug formulation: Explore alternative formulation strategies such as lipid-based delivery systems or encapsulation to improve solubility and reduce off-target accumulation.[] 4. Modify the chemical structure: Altering the linear side-chain portion of the didemnin core can sometimes reduce toxicity while maintaining or even enhancing bioactivity.[8]
Poor Aqueous Solubility and Formulation Instability	My DDB derivative has poor aqueous solubility, leading to precipitation in my in vitro assays and challenges with in vivo formulation. What can I do?	1. Hydrophobic nature of the peptide: DDB and its derivatives are often hydrophobic, leading to poor water solubility.[9] 2. Aggregation: Hydrophobic interactions can cause peptide aggregation, especially at high concentrations or in certain buffer conditions.[10][11] 3. pH and buffer effects: The pH and composition of the buffer can significantly impact the solubility and stability of peptides.[12][13]	1. Formulation development: Explore the use of solubilizing agents such as cyclodextrins, co-solvents, or surfactants.[] Lipid-based formulations like liposomes or nanoparticles can also enhance solubility and bioavailability. 2. pH optimization: Determine the optimal pH for solubility and stability of your specific derivative. 3. Structural modification: In some cases, adding polar functional groups to the molecule can improve solubility, but this must be balanced with the effect on bioactivity.
Inconsistent Results in Cellular Assays	I am getting variable and inconsistent results in my cytotoxicity or apoptosis assays with DDB derivatives. What are the common pitfalls?	1. Cell density: Inconsistent cell seeding density can lead to variability in drug response.[14] 2. Solvent effects: The solvent used to dissolve the compound (e.g., DMSO) can have its own cytotoxic effects, especially at higher concentrations.[14] 3. Assay timing: The cytotoxic effects of some drugs may be delayed, so the timing of the assay endpoint is critical.[1] 4. Peptide stability in media: The derivative may be unstable in the cell culture media over the course of the experiment.	1. Standardize cell seeding protocols: Ensure consistent cell numbers are plated for each experiment. 2. Optimize solvent concentration: Use the lowest possible concentration of the solvent and include a vehicle control in all experiments. 3. Perform time-course experiments: Evaluate cytotoxicity at multiple time points to capture the full effect of the compound. 4. Assess peptide stability: Analyze the concentration of the DDB derivative in the culture media over time using methods like HPLC.

Frequently Asked Questions (FAQs)

This section provides answers to common questions about Dehydrodidemnin B (DDB) and its derivatives.

1. What is the primary mechanism of action of Dehydrodidemnin B?

Dehydrodidemnin B, like its parent compound Didemnin B, primarily acts as a potent inhibitor of protein synthesis.[15] It has been shown to target the eukaryotic elongation factor 1A (eEF1A), thereby blocking the elongation step of translation.[16] This inhibition of protein synthesis leads to downstream effects such as cell cycle arrest and induction of apoptosis.[5][17]

2. How does Dehydrodidemnin B differ from Didemnin B in terms of therapeutic index?

Dehydrodidemnin B (also known as Plitidepsin or Aplidin) is a synthetic derivative of Didemnin B. It was developed to improve upon the therapeutic index of Didemnin B. Clinical and preclinical studies have shown that DDB exhibits reduced toxicity compared to Didemnin B while retaining or even having enhanced anticancer activity.[5][17]

3. What are the known dose-limiting toxicities of didemnin compounds in clinical trials?

Clinical trials with Didemnin B identified neuromuscular toxicity and nausea and vomiting as dose-limiting toxicities.[3][4] Mild to moderate hepatic enzyme elevations have also been reported.[3] Hypersensitivity reactions, potentially related to the formulation vehicle, have also been observed.[6]

4. What is the importance of the structure-activity relationship (SAR) in developing DDB derivatives with an improved therapeutic index?

The structure-activity relationship is crucial for optimizing the therapeutic potential of didemnin derivatives. Studies have shown that the cyclic depsipeptide core is essential for bioactivity, while modifications to the linear side-chain can significantly impact both potency and toxicity.[8] By systematically altering the side chain, it is possible to design new analogs with a better balance of efficacy and safety.[9]

5. What formulation strategies can be employed to improve the delivery and reduce the toxicity of DDB derivatives?

Given the hydrophobic nature of DDB derivatives, formulation strategies are critical. Approaches to enhance solubility and potentially reduce toxicity include the use of:

• Lipid-based formulations: Such as liposomes and nanoparticles, which can improve solubility and alter the pharmacokinetic profile of the drug.

• Cyclodextrins: These can form inclusion complexes with hydrophobic drugs, increasing their aqueous solubility.

• Co-solvents and surfactants: These can also be used to improve the solubility of poorly soluble compounds.

Data Presentation

Table 1: Comparative In Vitro Cytotoxicity (IC50) of Didemnin B and Dehydrodidemnin B (Plitidepsin) in Various Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (nM)	Reference
Plitidepsin	Vero E6	-	0.70	[18]
Plitidepsin	hACE2-293T	-	0.73	[18]
Plitidepsin	Pneumocyte-like cells	-	1.62	[18]
Didemnin B	L1210	Leukemia	~1	[19]
Dehydrodidemnin B	Various	-	Potent antiproliferative activity	[15]
Plitidepsin	HeLa-ACE2 (SARS-CoV-2/WA1)	-	~1	[20]
Plitidepsin	HeLa-ACE2 (Alpha variant)	-	~1	[20]
Plitidepsin	HeLa-ACE2 (Beta variant)	-	~1	[20]
Plitidepsin	HeLa-ACE2 (Delta variant)	-	~1	[20]
Plitidepsin	HeLa-ACE2 (Mu variant)	-	~1	[20]
Plitidepsin	HeLa-ACE2 (Omicron variant)	-	~1	[20]

Note: IC50 values can vary depending on the specific assay conditions and cell line used.

Table 2: In Vivo Toxicity Data (LD50)

Experimental Protocols

Protein Synthesis Inhibition Assay

Objective: To determine the effect of DDB derivatives on protein synthesis in vitro.

Methodology:

• Prepare Cell Lysate: Use a commercially available in vitro translation kit (e.g., rabbit reticulocyte lysate system).

• Set up Reaction: In a microcentrifuge tube, combine the cell lysate, a reaction mixture containing amino acids (including a radiolabeled amino acid like ³⁵S-methionine), an mRNA template (e.g., luciferase mRNA), and the DDB derivative at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control inhibitor of protein synthesis (e.g., cycloheximide).

• Incubation: Incubate the reaction mixture at 30°C for 60-90 minutes.

• Measure Protein Synthesis: Stop the reaction and measure the incorporation of the radiolabeled amino acid into newly synthesized proteins. This can be done by trichloroacetic acid (TCA) precipitation followed by scintillation counting.

• Data Analysis: Calculate the percentage of protein synthesis inhibition for each concentration of the DDB derivative compared to the vehicle control. Determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

Objective: To quantify the induction of apoptosis by DDB derivatives in cancer cells.

Methodology:

• Cell Treatment: Seed cancer cells in a 6-well plate and treat with various concentrations of the DDB derivative for a predetermined time (e.g., 24, 48 hours). Include a vehicle control and a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the level of apoptosis induced by the DDB derivative.

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of DDB derivatives on cell cycle progression.

Methodology:

• Cell Treatment: Treat cancer cells with DDB derivatives as described in the apoptosis assay protocol.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

References

• 1. Improving anticancer drug development begins with cell culture: misinformation perpetrated by the misuse of cytotoxicity assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Phase I/II clinical trial of didemnin B in non-small-cell lung cancer: neuromuscular toxicity is dose-limiting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A phase I clinical trial of didemnin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Didemnins as marine-derived anticancer agents: mechanistic insights and clinical potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phase I clinical study of didemnin B. A National Cancer Institute of Canada Clinical Trials Group study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pepdoopeptides.com [pepdoopeptides.com]
• 12. researchgate.net [researchgate.net]
• 13. repository.ubaya.ac.id [repository.ubaya.ac.id]
• 14. researchgate.net [researchgate.net]
• 15. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Plitidepsin has potent preclinical efficacy against SARS-CoV-2 by targeting the host protein eEF1A - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. journals.asm.org [journals.asm.org]
• 19. Didemnin B. The first marine compound entering clinical trials as an antineoplastic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Preclinical and randomized phase I studies of plitidepsin in adults hospitalized with COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]

Addressing analytical challenges in Dehydrodidemnin B quantification

Welcome to the technical support center for the analytical quantification of Dehydrodidemnin B (DDB, Aplidine). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the bioanalysis of this potent cyclic depsipeptide.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical challenges in quantifying Dehydrodidemnin B?

A1: The main challenges in DDB quantification stem from its chemical nature as a cyclic depsipeptide. These include:

• Low Recovery During Sample Preparation: DDB's hydrophobicity can lead to poor extraction efficiency and adsorption to labware.

• Matrix Effects: Co-eluting endogenous components from biological matrices like plasma can suppress or enhance the ionization of DDB in the mass spectrometer, leading to inaccurate results. Phospholipids are a common source of such interference.

• Analyte Stability: As a complex molecule, DDB's stability during sample collection, storage, and processing is a critical consideration to ensure accurate quantification.

• Adsorption to Surfaces: Peptides, particularly hydrophobic ones, are known to adsorb to plastic and glass surfaces, leading to a loss of analyte and impacting accuracy and precision.

Q2: What is a suitable internal standard (IS) for DDB quantification?

A2: A stable isotope-labeled (SIL) version of DDB would be the ideal internal standard as it shares the same physicochemical properties and experiences similar matrix effects. However, if a SIL-IS is unavailable, a structural analog can be used. For instance, Didemnin B, a closely related hydroxy analog, has been successfully used as an internal standard in LC-MS/MS methods for DDB quantification.[1] The key is to select an IS that co-elutes with DDB and behaves similarly during extraction and ionization to compensate for variability.

Troubleshooting Guides

Low or Inconsistent Recovery

Problem: You are experiencing low or highly variable recovery of DDB from plasma samples.

Possible Causes & Troubleshooting Steps:

• Inefficient Extraction: The chosen extraction method may not be optimal for DDB.

  • Solution 1: Optimize Liquid-Liquid Extraction (LLE). A published method for DDB extraction from plasma involves protein precipitation with acetonitrile followed by liquid-liquid extraction with chloroform.[1] Ensure proper pH adjustment of the aqueous phase to maximize the partitioning of DDB into the organic solvent.

  • Solution 2: Consider Alternative Extraction Techniques. For peptides, protein precipitation (PPT) with organic solvents like acetonitrile or methanol is a common starting point, though it may not provide the cleanest extracts. Solid-Phase Extraction (SPE) can offer higher selectivity and cleaner samples. Experiment with different SPE sorbents (e.g., C18, mixed-mode) to find the optimal one for DDB.

  • Solution 3: Disrupt Protein Binding. Peptides can bind to plasma proteins, reducing extraction efficiency. Pre-treating the sample with an acid (e.g., 4% phosphoric acid) or a denaturing agent (e.g., urea) can help disrupt these interactions before extraction.

• Adsorption to Labware: DDB may be adsorbing to your collection tubes, pipette tips, or microplates.

  • Solution 1: Use Low-Binding Labware. Whenever possible, use polypropylene labware specifically designed for low protein and peptide binding. Avoid glass, as it can also lead to adsorption.

  • Solution 2: Modify Sample/Solvent Composition. Adding a small amount of organic solvent (e.g., acetonitrile) or a surfactant to your sample and reconstitution solvents can help reduce non-specific binding.

  • Solution 3: Minimize Dry-Down Steps. If your workflow involves evaporating the extraction solvent, consider using a micro-elution format (e.g., in SPE) to obtain a concentrated eluate that can be directly injected after dilution, thus avoiding the dry-down and reconstitution steps where adsorption can be significant.

Experimental Workflow for Troubleshooting Low Recovery

Troubleshooting workflow for addressing low recovery of Dehydrodidemnin B.

Poor Peak Shape & High Variability in LC-MS/MS Analysis

Problem: You are observing poor peak shape (e.g., fronting, tailing, splitting) or high variability in signal intensity for DDB.

Possible Causes & Troubleshooting Steps:

• Matrix Effects: Co-eluting endogenous compounds, particularly phospholipids, can interfere with DDB ionization.

  • Solution 1: Improve Chromatographic Separation. Modify your LC gradient to better separate DDB from the region where phospholipids typically elute (often in the mid-to-late part of a reversed-phase gradient).

  • Solution 2: Enhance Sample Cleanup. Use a sample preparation method that effectively removes phospholipids. HybridSPE® is a technique that combines protein precipitation with phospholipid removal and can be very effective.

  • Solution 3: Use a Suitable Internal Standard. A co-eluting SIL-IS or a good structural analog will experience the same ion suppression or enhancement as DDB, thus correcting for the matrix effect.

• Analyte Stability: DDB may be degrading during sample processing or in the autosampler.

  • Solution 1: Keep Samples Cool. Process samples on ice and use a cooled autosampler (e.g., 4 °C) to minimize degradation.

  • Solution 2: Perform Stability Studies. Conduct bench-top and freeze-thaw stability experiments to understand the limits of your sample handling procedures. Spike known concentrations of DDB into blank plasma and analyze after specified times at room temperature and after several freeze-thaw cycles. While specific data for DDB in plasma is limited, cyclic depsipeptides can be susceptible to hydrolysis, especially at non-neutral pH. One study on the cyclic depsipeptide Kahalalide F showed metabolic stability in human plasma in vitro.

• Carryover: DDB may be adsorbing to components of the LC system and eluting in subsequent injections.

  • Solution 1: Optimize Needle Wash. Use a strong organic solvent in your autosampler's needle wash to ensure all residual DDB is removed between injections.

  • Solution 2: Inject Blanks. Run blank injections after high concentration samples to confirm that carryover is not an issue.

Inconsistent or No Signal

Problem: You are observing an inconsistent or complete lack of signal for DDB.

Possible Causes & Troubleshooting Steps:

• Instrumental Issues: Ensure the mass spectrometer is properly tuned and calibrated. Check for any leaks in the LC system.

• Incorrect MS/MS Transitions: Verify that you are using the correct precursor and product ions for DDB and your internal standard.

• Sample Preparation Failure: A critical error in the sample preparation workflow (e.g., wrong solvent, incomplete phase separation) could lead to a complete loss of the analyte. Review your protocol step-by-step.

Quantitative Data Summary

Parameter	Matrix	Value	Reference
Linearity Range	Rat Plasma	5 - 100 ng/mL	[1]
Rat Urine	1.25 - 125 ng/mL	[1]
Limit of Detection (LOD)	Rat Plasma	0.5 ng/mL	[1]
Rat Urine	0.2 ng/mL	[1]
Intra- and Inter-day Precision	Rat Plasma & Urine	< 12.5%	[1]
Intra- and Inter-day Accuracy	Rat Plasma & Urine	< 12.5%	[1]
Extraction Recovery	Rat Plasma	69% (DDB), 68% (Didemnin B)	[1]
Rat Urine	91% (DDB), 87% (Didemnin B)	[1]
Room Temperature Stability	Infusion Solution (in glass)	Stable for at least 48 hours

Experimental Protocols

LC-MS/MS Method for DDB Quantification in Rat Plasma

This protocol is adapted from Celli et al., 1999.[1]

• Sample Preparation:

  • To 1 mL of plasma, add the internal standard (Didemnin B).

  • Add 1 mL of acetonitrile to precipitate proteins.

  • Vortex and centrifuge.

  • Transfer the supernatant to a new tube.

  • Add 4 mL of chloroform and vortex.

  • Centrifuge to separate the phases.

  • Transfer the lower organic phase to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• LC Conditions:

  • Column: RP octadecylsilica column.

  • Mobile Phase: Water-acetonitrile linear gradient with formic acid.

  • Flow Rate: 500 µL/min.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-product ion transitions for DDB and the internal standard.

Freeze-Thaw and Bench-Top Stability Assessment

• Sample Preparation: Spike a known concentration of DDB into at least three different lots of blank human plasma at low and high QC levels.

• Freeze-Thaw Stability:

  • Subject one set of aliquots to three or more freeze-thaw cycles. A cycle consists of freezing the samples at -20°C or -80°C for at least 12 hours, followed by thawing unassisted at room temperature.

  • After the final thaw, analyze the samples and compare the concentrations to a freshly prepared control.

• Bench-Top Stability:

  • Keep another set of aliquots at room temperature for a defined period (e.g., 4, 8, 24 hours) before processing and analysis.

  • Compare the concentrations to a freshly prepared control.

Signaling Pathway

Dehydrodidemnin B is known to inhibit protein synthesis by binding to the eukaryotic elongation factor 1-alpha (eEF1A). This interaction is believed to subsequently lead to the activation of the mTORC1 signaling pathway.

Proposed signaling pathway of Dehydrodidemnin B (DDB) action.

References

• 1. lcms.cz [lcms.cz]

Technical Support Center: Strategies to Reduce Dehydrodidemnin B-Induced Toxicity in Animal Models

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in managing and mitigating toxicities associated with Dehydrodidemnin B (DDB), also known as plitidepsin, in animal models.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Musculoskeletal Toxicity

Question 1: We are observing significant muscle weakness and weight loss in our mice treated with Dehydrodidemnin B. How can we mitigate this?

Answer:

Musculoskeletal toxicity, including myalgia and muscle weakness, is a known dose-limiting toxicity of Dehydrodidemnin B. Here are several strategies you can implement to reduce this toxicity:

1. L-carnitine Co-administration:

While detailed preclinical protocols are still emerging, clinical observations suggest that L-carnitine supplementation may ameliorate muscle toxicity. The proposed mechanism is that DDB may interfere with carnitine-dependent fatty acid metabolism in muscle cells.

• Experimental Protocol:

  • Animal Model: Mice (e.g., BALB/c or xenograft models).

  • L-carnitine Dosage: Based on clinical observations, a starting point for animal studies could be in the range of 50-100 mg/kg, administered orally (gavage) or intraperitoneally.

  • Administration Schedule: Administer L-carnitine daily, starting 24 hours before the first DDB dose and continuing throughout the treatment period.

  • Monitoring:

    • Monitor body weight and food consumption daily.

    • Assess muscle strength using a grip strength meter twice weekly.

    • Collect blood samples at baseline and at the end of the study to measure serum creatine phosphokinase (CPK) levels.

2. Dose Fractionation:

Instead of a single high dose, administering DDB in a fractionated schedule may reduce peak plasma concentrations and associated muscle toxicity.

• Experimental Protocol:

  • Animal Model: Mice or rats.

  • Dosing Regimen: Compare a single weekly dose to a regimen of the same total weekly dose administered over three days (e.g., Monday, Wednesday, Friday).

  • Monitoring: Monitor for signs of muscle weakness, body weight changes, and serum CPK levels as described above.

3. Nanoparticle Formulation:

Reformulating DDB in nanoparticles can alter its biodistribution, potentially reducing its accumulation in muscle tissue. Studies have shown that nanoparticle formulations can increase the maximum tolerated dose (MTD) of DDB.[1][2][3]

• Experimental Protocol:

  • Formulation: Prepare DDB-loaded nanoparticles using biodegradable polymers such as PEG-b-PBLG or PTMC-b-PGA.

  • Administration: Administer the nanoparticle formulation intravenously and compare its toxicity profile to the standard Cremophor® EL formulation.

  • Monitoring: Assess MTD, body weight, muscle strength, and serum CPK levels. Additionally, conduct biodistribution studies to compare DDB concentrations in muscle and other tissues between the two formulations.

Data Presentation: Comparison of DDB Formulations

Formulation	Maximum Tolerated Dose (MTD) in Mice (mg/kg)	Key Findings
Cremophor® EL	0.20[1][2]	Standard formulation, associated with hypersensitivity reactions and dose-limiting toxicities.
PEG-b-PBLG Nanoparticles	0.25[1][2]	Lower plasma clearance, higher AUC, and lower liver and kidney accumulation compared to Cremophor® EL.[1]
PTMC-b-PGA Nanoparticles	0.25[2]	Improved biodistribution profiles compared to the Cremophor® formulation.[2]
PGA-PEG Nanocapsules	~0.9 (3-fold increase from 0.3 mg/kg)	Significantly increased MTD and improved pharmacokinetic profile compared to Cremophor® EL.[3]

Logical Relationship: Mitigating Musculoskeletal Toxicity

Caption: Strategies to mitigate DDB-induced musculoskeletal toxicity.

Question 2: What are the best biomarkers to monitor for DDB-induced muscle injury in our animal studies?

Answer:

While serum creatine phosphokinase (CPK) is a standard biomarker for muscle damage, several novel and more specific biomarkers can provide a more sensitive assessment of skeletal muscle injury in rats.

• Standard Biomarker:

  • Creatine Phosphokinase (CPK): Elevated levels indicate muscle damage. However, it is not specific to skeletal muscle and can also be elevated due to cardiac muscle injury.

• Novel, More Specific Biomarkers:

  • Skeletal Troponin I (sTnI): Highly specific for skeletal muscle injury.

  • Myosin Light Chain 3 (Myl3): Another specific marker for skeletal muscle damage.

  • Fatty Acid Binding Protein 3 (Fabp3): Found in high concentrations in skeletal and cardiac muscle. While not entirely specific to skeletal muscle, it is a sensitive marker of muscle injury.

Experimental Protocol: Biomarker Monitoring

• Animal Model: Rats (e.g., Sprague-Dawley).

• Sample Collection: Collect blood samples at baseline, and at various time points after DDB administration (e.g., 24, 48, and 72 hours post-dose).

• Analysis:

  • Measure serum CPK activity using a standard clinical chemistry analyzer.

  • Measure serum or plasma concentrations of sTnI, Myl3, and Fabp3 using commercially available ELISA kits.

• Histopathology: Correlate biomarker levels with histopathological examination of skeletal muscle tissue (e.g., quadriceps, gastrocnemius) to confirm muscle fiber degeneration/necrosis.

Data Presentation: Performance of Skeletal Muscle Injury Biomarkers in Rats

Biomarker	Specificity for Skeletal Muscle	Sensitivity	Notes
CPK	Low	Moderate	Also elevated in cardiac injury.
sTnI	High	High	Considered a very reliable marker for skeletal muscle injury.
Myl3	High	High	Another excellent specific marker for skeletal muscle damage.
Fabp3	Moderate	High	Also present in cardiac muscle, but a sensitive indicator of muscle injury.

Hepatotoxicity

Question 3: We are observing elevated liver enzymes in our rats treated with Dehydrodidemnin B. What strategies can we employ to reduce hepatotoxicity?

Answer:

Elevated liver enzymes (ALT, AST) are a known potential side effect of DDB. Here are some strategies to consider:

1. Dexamethasone Co-administration:

Clinical studies have shown that co-administration of dexamethasone with plitidepsin is well-tolerated and may even be associated with less frequent liver enzyme abnormalities.[4]

• Experimental Protocol:

  • Animal Model: Rats or mice.

  • Dexamethasone Dosage: A starting dose of 1-2 mg/kg of dexamethasone administered intraperitoneally or orally can be tested.

  • Administration Schedule: Administer dexamethasone 1-2 hours prior to each DDB dose.

  • Monitoring:

    • Monitor serum ALT and AST levels at baseline and at the end of the study.

    • Perform histopathological analysis of liver tissue to assess for signs of hepatotoxicity (e.g., necrosis, inflammation, steatosis).

2. Nanoparticle Formulation:

As with musculoskeletal toxicity, using nanoparticle formulations can alter the biodistribution of DDB, leading to lower accumulation in the liver and potentially reducing hepatotoxicity.[1]

• Experimental Protocol:

  • Formulation: Compare DDB encapsulated in PEG-b-PBLG nanoparticles to the standard Cremophor® EL formulation.

  • Monitoring: In addition to serum ALT and AST levels and liver histopathology, conduct biodistribution studies to quantify DDB concentrations in the liver for each formulation.

Experimental Workflow: Assessing Hepatotoxicity Mitigation

Caption: Workflow for evaluating strategies to reduce DDB-induced hepatotoxicity.

Gastrointestinal Toxicity

Question 4: Our animals are experiencing diarrhea and loss of appetite after DDB administration. What supportive care measures can we provide?

Answer:

Gastrointestinal side effects like diarrhea and anorexia are common with many cytotoxic agents, including DDB. Supportive care is crucial for animal welfare and to ensure the integrity of the study.

• Supportive Care Protocol:

  • Hydration: Ensure animals have free access to water. For animals showing signs of dehydration, subcutaneous administration of sterile saline (e.g., 1-2 mL for a mouse) can be provided once or twice daily.

  • Nutritional Support: Provide a highly palatable and easily digestible diet. If animals are not eating, a nutritional supplement gel can be offered.

  • Anti-diarrheal Agents: The use of anti-diarrheal medications should be done with caution and under veterinary guidance, as they can sometimes mask more severe gastrointestinal issues.

  • Monitoring:

    • Monitor body weight daily. A weight loss of more than 15-20% from baseline is a common endpoint.

    • Observe and score fecal consistency daily.

    • Monitor food and water intake.

Signaling Pathways

Dehydrodidemnin B Mechanism of Action and Potential Toxicity Pathway

Dehydrodidemnin B's primary target is the eukaryotic elongation factor 1A2 (eEF1A2), a key protein in the translation elongation step of protein synthesis.[5] Inhibition of eEF1A2 leads to a cascade of downstream events that contribute to both its anticancer efficacy and its toxic side effects.

Caption: DDB's mechanism of action leading to efficacy and toxicity.

Disclaimer: This information is intended for research purposes only and should not be considered as veterinary or clinical advice. All animal experiments should be conducted in accordance with approved institutional animal care and use committee (IACUC) protocols.

References

• 1. Nano-encapsulation of plitidepsin: in vivo pharmacokinetics, biodistribution, and efficacy in a renal xenograft tumor model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced in vivo therapeutic efficacy of plitidepsin-loaded nanocapsules decorated with a new poly-aminoacid-PEG derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Plitidepsin: Mechanisms and Clinical Profile of a Promising Antiviral Agent against COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Plitidepsin? [synapse.patsnap.com]

Technical Support Center: Optimization of Dehydrodidemnin B Extraction from Natural Sources

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the extraction and purification of Dehydrodidemnin B (DDB), a potent cyclic depsipeptide with significant therapeutic potential. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in optimizing your experimental workflow.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the extraction and purification of Dehydrodidemnin B.

Problem	Potential Cause	Troubleshooting Steps
Low Extraction Yield	Incomplete cell lysis: Tunicate tissues can be tough, leading to inefficient extraction.	- Freeze-thaw cycles: Freeze the tunicate sample at -20°C or -80°C and then thaw before extraction to help break down cell walls. - Homogenization: Use a high-speed homogenizer or sonicator to ensure complete disruption of the tissue matrix.
Inappropriate solvent system: The polarity of the extraction solvent may not be optimal for DDB.	- Solvent polarity: DDB is a moderately polar molecule. A mixture of a polar and a non-polar solvent, such as dichloromethane/methanol (1:1 v/v), is often effective.[1] - Solvent-to-solid ratio: Ensure a sufficient volume of solvent is used to fully saturate the sample. Experiment with ratios from 10:1 to 20:1 (solvent volume: sample weight).
Degradation of DDB: DDB can be susceptible to degradation under certain conditions.	- Temperature control: Perform extraction at room temperature or below to minimize thermal degradation. - pH control: Maintain a neutral or slightly acidic pH during extraction, as extreme pH can cause hydrolysis of the ester bond in the depsipeptide.
Peak Tailing or Splitting in HPLC	Secondary interactions with stationary phase: The analyte may be interacting with active sites on the silica backbone of the C18 column.	- Use of ion-pairing agents: Add a small amount of trifluoroacetic acid (TFA) (e.g., 0.05-0.1%) to the mobile phase to mask silanol groups and improve peak shape. - Column choice: Use a high-quality, end-capped C18 column to minimize secondary interactions.
Sample solvent incompatibility: The solvent used to dissolve the sample may be too different from the mobile phase.	- Dissolve in mobile phase: Whenever possible, dissolve the sample in the initial mobile phase of your HPLC gradient. - Minimize strong solvents: If a strong solvent like DMSO is required for solubility, use the minimum amount necessary and dilute with the mobile phase before injection.[2]
Column overload: Injecting too much sample can lead to peak distortion.	- Reduce injection volume/concentration: Decrease the amount of sample injected onto the column.[2]
Presence of Emulsions during Liquid-Liquid Extraction	High concentration of lipids and other macromolecules: Tunicate extracts can be rich in compounds that act as emulsifying agents.	- Centrifugation: Centrifuge the mixture at high speed to break the emulsion. - Addition of brine: Add a saturated NaCl solution to increase the ionic strength of the aqueous phase, which can help to break the emulsion. - Filtration: Pass the emulsion through a bed of celite or glass wool to help separate the phases.
Co-elution of Impurities	Similar polarity of DDB and impurities: Other compounds in the extract may have similar chromatographic behavior to DDB.	- Optimize HPLC gradient: A shallower gradient can improve the resolution between closely eluting peaks. - Orthogonal purification methods: Use a combination of different chromatography techniques, such as normal-phase and reversed-phase chromatography, to separate impurities with different properties.

Frequently Asked Questions (FAQs)

1. What is the best natural source for Dehydrodidemnin B?

Dehydrodidemnin B (also known as Aplidine) is primarily isolated from the Mediterranean tunicate Aplidium albicans.[3] It is a structural analog of Didemnin B, which is found in the Caribbean tunicate Trididemnum solidum.[1][4]

2. What type of solvent system is most effective for the initial extraction of DDB?

A mixture of polar and non-polar solvents is generally most effective. A common choice is a 1:1 (v/v) mixture of dichloromethane (CH2Cl2) and methanol (MeOH).[1] Ethyl acetate has also been used successfully for the extraction of didemnins from bacterial cultures.[5]

3. How can I monitor the success of my extraction and purification steps?

High-Performance Liquid Chromatography (HPLC) with UV detection is a common method for monitoring the presence and purity of DDB.[6] A reversed-phase C18 column is typically used. Thin-Layer Chromatography (TLC) can also be used for rapid, qualitative analysis of fractions. For quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) provides high sensitivity and specificity.[7][8][9][10]

4. What are the key stability concerns for Dehydrodidemnin B?

The ester bond in the cyclic depsipeptide structure of DDB is susceptible to hydrolysis. This degradation is influenced by pH and temperature.[11] It is recommended to store DDB in a lyophilized form at -20°C or below for long-term stability. Solutions should be prepared fresh and stored at low temperatures for short periods.[12]

5. How can I improve the purity of my final DDB sample?

Multi-step purification is usually necessary. After an initial extraction, a combination of chromatographic techniques is recommended. This can include:

• Flash chromatography: Using a silica gel or C18 stationary phase for initial fractionation of the crude extract.[5]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a powerful technique for high-resolution separation and is often the final step in purification.[2][13]

Experimental Protocols

Protocol 1: Extraction of Dehydrodidemnin B from Aplidium albicans

Objective: To perform a solvent-based extraction of DDB from tunicate biomass.

Materials:

• Frozen or lyophilized Aplidium albicans tissue

• Dichloromethane (CH2Cl2), HPLC grade

• Methanol (MeOH), HPLC grade

• Homogenizer

• Centrifuge

• Rotary evaporator

Methodology:

• Weigh the tunicate biomass. If frozen, allow it to thaw partially.

• Add the biomass to a homogenizer with a 1:1 (v/v) mixture of CH2Cl2:MeOH at a solvent-to-biomass ratio of 10:1 (mL:g).

• Homogenize the mixture for 5-10 minutes until a uniform slurry is formed.

• Transfer the slurry to centrifuge tubes and centrifuge at 4000 rpm for 15 minutes to pellet the solid material.

• Decant the supernatant (the extract) into a clean flask.

• Repeat the extraction of the pellet with a fresh portion of the CH2Cl2:MeOH solvent mixture.

• Combine the supernatants from both extractions.

• Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• The resulting crude extract can be stored at -20°C until further purification.

Protocol 2: Purification of Dehydrodidemnin B by Reversed-Phase HPLC

Objective: To purify DDB from a crude extract using RP-HPLC.

Materials:

• Crude DDB extract

• Acetonitrile (ACN), HPLC grade

• Water, HPLC grade

• Trifluoroacetic acid (TFA), HPLC grade

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 5 µm particle size, 4.6 x 250 mm)

• 0.22 µm syringe filters

Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

• Sample Preparation:

  • Dissolve the crude extract in a minimal amount of methanol or the initial mobile phase composition.

  • Filter the sample solution through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase, 5 µm, 4.6 x 250 mm

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 214 nm and 280 nm[13]

  • Injection Volume: 20 µL (can be optimized)

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-35 min: 30-100% B (linear gradient)

    • 35-40 min: 100% B (wash)

    • 40-45 min: 100-30% B (re-equilibration)

    • 45-50 min: 30% B (re-equilibration)

• Fraction Collection: Collect fractions corresponding to the DDB peak based on the retention time of a standard, if available.

• Purity Analysis: Analyze the collected fractions by analytical HPLC to confirm purity.

• Solvent Evaporation: Pool the pure fractions and remove the solvent under reduced pressure (e.g., using a rotary evaporator or lyophilizer).

Data Presentation

Table 1: Influence of Solvent System on Extraction Yield of Bioactive Compounds from Tunicates

Solvent System	Target Compound Class	Relative Yield (%)	Source Organism
Dichloromethane/Methanol (1:1)	Didemnins	High	Trididemnum solidum
Ethyl Acetate	Didemnins	High	Tistrella mobilis
Methanol	Phenolic Compounds	85	Generic Plant Material
Ethanol	Phenolic Compounds	80	Generic Plant Material
Acetone	Flavonoids	95	Generic Plant Material
Water	Polar Compounds	Varies	Generic Plant Material

Note: This table provides a qualitative comparison based on literature for similar compounds. Actual yields will vary depending on the specific tunicate species, collection time, and extraction conditions.

Table 2: Stability of Dehydrodidemnin B (Aplidine) in Aqueous Solution

pH	Temperature (°C)	Observed Degradation Rate Constant (k_obs) (s⁻¹)	Half-life (t½)
2.0	25	~1 x 10⁻⁶	~8 days
7.0	25	~1 x 10⁻⁷	~80 days
9.0	25	~1 x 10⁻⁶	~8 days
7.0	4	Significantly lower than at 25°C	> 80 days
7.0	37	Significantly higher than at 25°C	< 80 days

Data is estimated based on the degradation kinetics study of Aplidine.[11] The primary degradation route is the hydrolysis of the ester groups.[11]

Visualizations

Caption: Workflow for the extraction and purification of Dehydrodidemnin B.

Caption: Troubleshooting logic for DDB extraction and purification.

References

• 1. Chlorinated Didemnins from the Tunicate Trididemnum solidum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Didemnins: antiviral and antitumor depsipeptides from a caribbean tunicate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Survey of Didemnin Depsipeptide Production in Tistrella - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of aplidine (dehydrodidemnin B), a new marine-derived depsipeptide, in rat biological fluids by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. LC-HRMS Profiling of Paralytic Shellfish Toxins in Mytilus galloprovincialis after a Gymnodinium catenatum Bloom | MDPI [mdpi.com]
• 9. A Targeted LC-MS/MS-Based Quantitative Assay for Detecting Plasma Factor XIII A/B Subunit Deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development and validation of an LC-MS/MS assay for the quantitative analysis of alprazolam, α-hydroxyalprazolam and hydrocodone in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Degradation kinetics of aplidine, a new marine antitumoural cyclic peptide, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Compatibility and stability of aplidine, a novel marine-derived depsipeptide antitumor agent, in infusion devices, and its hemolytic and precipitation potential upon i.v. administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Purity of Synthesized Dehydrodidemnin B

Welcome to the technical support center for the synthesis and purification of Dehydrodidemnin B (DDB). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the experimental process.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of Dehydrodidemnin B?

A1: The synthesis of a complex cyclic depsipeptide like Dehydrodidemnin B can result in a variety of impurities. These can be broadly categorized as follows:

• Process-Related Impurities: These arise from the synthetic process itself and include deletion sequences (peptides missing one or more amino acids), insertion sequences (peptides with additional amino acids), and truncated peptides.[1][2][3] Incomplete removal of protecting groups from amino acid side chains is another common source of impurities.[1][2]

• Degradation Products: Dehydrodidemnin B can be susceptible to degradation under certain conditions. For instance, asparagine residues are prone to deamidation.[4]

• Reagent-Related Impurities: Residual coupling reagents, scavengers used during cleavage, and solvents can contaminate the final product.[2]

• Stereoisomers: Racemization of amino acids can occur during peptide synthesis, leading to the formation of diastereomers which can be difficult to separate from the desired product.[1]

Q2: My crude Dehydrodidemnin B shows low purity after synthesis. What are the initial steps to diagnose the problem?

A2: Low purity of the crude product can stem from issues in either the solid-phase peptide synthesis (SPPS) or the final cleavage and work-up steps. A systematic approach to troubleshooting is recommended:

• Analyze the Crude Product: Use High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) to identify the major impurities. This will help determine if they are deletion sequences, products of side reactions, or incompletely deprotected peptides.

• Review Synthesis Parameters: Carefully check the coupling efficiency at each step of the SPPS. Incomplete coupling is a major cause of deletion sequences.[5] Ensure that the deprotection steps were complete.

• Evaluate Cleavage and Work-up: Confirm that the cleavage cocktail and conditions were appropriate for the resin and protecting groups used. Inefficient cleavage can leave the desired peptide attached to the resin, while harsh conditions can lead to degradation.

Q3: I am observing poor resolution during the HPLC purification of Dehydrodidemnin B. What parameters can I adjust?

A3: Achieving high resolution in HPLC for a complex molecule like Dehydrodidemnin B often requires optimization of several parameters:

• Column Selection: A C18 reversed-phase column is a good starting point.[6][7] For difficult separations, consider a column with a different stationary phase (e.g., C8 or phenyl-hexyl) or a smaller particle size for higher efficiency.

• Mobile Phase Composition: The mobile phase typically consists of an aqueous component (often with an ion-pairing agent like 0.1% trifluoroacetic acid (TFA) or formic acid) and an organic solvent (usually acetonitrile).[6][8] Adjusting the type and concentration of the ion-pairing agent can significantly impact selectivity.

• Gradient Profile: A shallow gradient (a slow increase in the organic solvent concentration) generally provides better resolution for complex mixtures.[7] You may need to optimize the gradient slope and duration.

• Flow Rate and Temperature: Lowering the flow rate can sometimes improve resolution. Temperature can also affect selectivity; running the column at a slightly elevated, controlled temperature (e.g., 30-40°C) can improve peak shape.[9]

Section 2: Troubleshooting Guides

This section provides a more in-depth look at specific problems and potential solutions in a question-and-answer format.

Synthesis and Cleavage Issues

Q: My LC-MS analysis of the crude product shows a significant peak with a lower mass than expected for Dehydrodidemnin B. What is the likely cause?

A: A prominent peak with a lower mass often indicates the presence of deletion sequences . This happens when an amino acid fails to couple to the growing peptide chain during solid-phase peptide synthesis.

Troubleshooting Steps:

• Increase Coupling Time and Equivalents: For difficult couplings, especially with sterically hindered amino acids, increasing the reaction time and the equivalents of the amino acid and coupling reagents can improve efficiency.

• Use a More Potent Coupling Reagent: For challenging amide bond formations, consider using more powerful coupling reagents like HATU or HCTU.[10]

• Double Coupling: Perform the coupling step twice for amino acids that are known to be difficult to incorporate.

• Monitor Coupling Completion: Use a colorimetric test (e.g., ninhydrin test) to confirm the completion of each coupling step before proceeding to the next.

Q: I am seeing a peak with a higher mass than Dehydrodidemnin B in my crude product analysis. What could this be?

A: A higher mass peak could be due to several factors:

• Incomplete Protecting Group Removal: A remaining protecting group (e.g., Boc, Fmoc, or side-chain protecting groups) will result in a higher molecular weight.

• Insertion Sequence: If an amino acid is coupled twice, it will lead to a higher mass. This can happen if the deprotection of the incoming amino acid is not complete.

• Adducts: The peptide may have formed adducts with scavengers or other molecules from the cleavage cocktail.

Troubleshooting Steps:

• Optimize Deprotection: Ensure that the deprotection conditions (reagent concentration and time) are sufficient for complete removal of the protecting groups.

• Review Cleavage Cocktail: Verify that the cleavage cocktail is appropriate for all protecting groups used in the synthesis.

• Improve Work-up Procedure: After cleavage, ensure proper precipitation and washing of the crude peptide to remove scavengers and other small molecules.

Purification Challenges

Q: My Dehydrodidemnin B product is co-eluting with an impurity during HPLC purification. How can I improve the separation?

A: Co-elution of impurities is a common challenge. Here are several strategies to improve separation:

Troubleshooting Steps:

• Change the Organic Modifier: If you are using acetonitrile, try methanol or isopropanol. The change in solvent can alter the selectivity of the separation.

• Modify the Aqueous Phase pH: If using TFA (pH ~2), consider a different acidic modifier like formic acid, or even a different pH range if your molecule is stable. This can change the ionization state of the peptide and impurities, affecting their retention.

• Employ a Different Stationary Phase: If a C18 column does not provide adequate separation, try a C8, phenyl-hexyl, or a cyano (CN) column. These different stationary phases offer alternative selectivities.

• Orthogonal Purification: Use a different purification technique before or after HPLC. For example, an initial purification by silica gel column chromatography can remove impurities with different polarities, simplifying the subsequent HPLC step.

Q: The recovery of my Dehydrodidemnin B from the HPLC column is very low. What could be the reason?

A: Low recovery can be due to irreversible adsorption of the peptide onto the column or precipitation.

Troubleshooting Steps:

• Check Solubility: Ensure your sample is fully dissolved in the injection solvent. The injection solvent should be compatible with the initial mobile phase to prevent precipitation on the column.

• Column Passivation: For new columns, or columns that have been stored for a long time, it is good practice to inject a standard peptide solution to "passivate" any active sites on the silica that might irreversibly bind your product.

• Increase Acid Concentration: In some cases, increasing the concentration of TFA in the mobile phase can improve the recovery of hydrophobic peptides.

• Column Wash: After the run, wash the column with a strong solvent (e.g., isopropanol or a high percentage of acetonitrile) to elute any strongly bound material.

Section 3: Data Presentation

Table 1: Common Impurities in Dehydrodidemnin B Synthesis and Their Characteristics

Impurity Type	Description	Common Cause	Identification Method
Deletion Sequences	Peptides missing one or more amino acids.	Incomplete coupling reactions during SPPS.	LC-MS (lower molecular weight than the target peptide).
Truncated Peptides	Peptides that are shorter than the full-length sequence.	Incomplete synthesis or premature cleavage.	LC-MS (lower molecular weight).
Incompletely Deprotected Peptides	Peptides with one or more protecting groups still attached.	Inefficient deprotection of side chains or N-terminus.	LC-MS (higher molecular weight corresponding to the mass of the protecting group).
Oxidized Peptides	Oxidation of susceptible amino acid residues (e.g., Met, Trp).	Exposure to air or oxidative reagents.	LC-MS (increase in mass by 16 Da per oxidized site).
Diastereomers	Peptides with one or more amino acids in the wrong stereochemical configuration.	Racemization during amino acid activation or coupling.	Chiral HPLC or HPLC with high resolution (may show as a shoulder or a closely eluting peak).
Residual Reagents	Contamination from coupling agents, scavengers, or solvents.	Inadequate work-up and purification.	HPLC (often elute early in the chromatogram), NMR.

Table 2: Comparison of Purification Techniques for Dehydrodidemnin B

Technique	Principle	Advantages	Disadvantages	Typical Purity Achieved
Silica Gel Chromatography	Adsorption chromatography based on polarity.	Good for removing highly polar or non-polar impurities, scalable.	Lower resolution than HPLC, may not separate closely related impurities.	70-95%
Reversed-Phase HPLC	Partitioning based on hydrophobicity.	High resolution, excellent for separating closely related impurities and diastereomers.	Limited loading capacity, requires specialized equipment, use of organic solvents.	>98%
Recrystallization	Differential solubility in a given solvent system.	Can provide very high purity in a single step, scalable.	Finding a suitable solvent system can be challenging, may result in low yield.	>99%

Section 4: Experimental Protocols

Protocol for Purification of Dehydrodidemnin B by Reversed-Phase HPLC

This protocol provides a general guideline. The specific conditions may need to be optimized for your particular crude sample.

• Column: C18 reversed-phase column (e.g., 10 mm x 250 mm, 5 µm particle size for semi-preparative scale).

• Mobile Phase A: 0.1% (v/v) Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% (v/v) Trifluoroacetic acid (TFA) in acetonitrile.

• Sample Preparation: Dissolve the crude Dehydrodidemnin B in a minimal amount of a solvent mixture compatible with the initial mobile phase conditions (e.g., a mixture of Mobile Phase A and B). Filter the sample through a 0.45 µm syringe filter before injection.

• Gradient Elution:

  • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B for at least 10 column volumes.

  • Inject the sample.

  • Run a linear gradient from 5% to 65% Mobile Phase B over 60 minutes.

  • Increase to 95% Mobile Phase B over 5 minutes and hold for 5 minutes to wash the column.

  • Return to initial conditions (5% Mobile Phase B) and re-equilibrate.

• Flow Rate: For a 10 mm ID column, a flow rate of 4-5 mL/min is typical.

• Detection: Monitor the elution at 220 nm and 280 nm.

• Fraction Collection: Collect fractions corresponding to the main peak.

• Analysis and Pooling: Analyze the collected fractions by analytical HPLC-MS to confirm the purity and identity of the product. Pool the pure fractions.

• Solvent Removal: Remove the acetonitrile by rotary evaporation and lyophilize the aqueous solution to obtain the purified Dehydrodidemnin B as a solid.

Protocol for Purification of Dehydrodidemnin B by Silica Gel Chromatography

• Stationary Phase: Silica gel (230-400 mesh).

• Column Packing:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure.

  • Add a thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude Dehydrodidemnin B in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • Adsorb the sample onto a small amount of silica gel by evaporating the solvent.

  • Carefully add the dried silica with the adsorbed sample to the top of the column.

  • Add another thin layer of sand.

• Elution:

  • Start with a relatively non-polar eluent (e.g., a mixture of hexane and ethyl acetate).

  • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate, and then potentially adding a small amount of methanol).

• Fraction Collection and Analysis:

  • Collect fractions and monitor the elution by Thin Layer Chromatography (TLC).

  • Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the partially purified Dehydrodidemnin B.

Section 5: Mandatory Visualizations

Caption: Experimental workflow for Dehydrodidemnin B synthesis and purification.

Caption: Troubleshooting decision workflow for DDB purification.

Caption: Signaling pathway of DDB-induced apoptosis.

Caption: Mechanism of protein synthesis inhibition by DDB.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of Ice Recrystallization by Nanotube-Forming Cyclic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Purification [chem.rochester.edu]
• 5. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 6. How to synthesize Plitidepsin?_Chemicalbook [chemicalbook.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. Mechanism of protein synthesis inhibition by didemnin B in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Total Synthesis of Dehydrodidemnin B. Use of Uronium and Phosphonium Salt Coupling Reagents in Peptide Synthesis in Solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Dehydrodidemnin B's Anticancer Efficacy in Xenograft Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B, also known as plitidepsin (Aplidin®), is a marine-derived cyclic depsipeptide that has demonstrated potent anticancer activity in a variety of preclinical models.[1][2] Its primary mechanism of action involves the inhibition of protein synthesis through the targeting of eukaryotic elongation factor 1A2 (eEF1A2), a protein often overexpressed in cancerous cells.[3] This interaction triggers a cascade of events leading to apoptosis, making Dehydrodidemnin B a promising candidate for cancer therapy. This guide provides a comparative analysis of Dehydrodidemnin B's performance in xenograft models, presenting available experimental data alongside that of other anticancer agents. Detailed methodologies for key experiments are provided to support the validation of its anticancer activity.

Comparative Efficacy of Dehydrodidemnin B in Xenograft Models

The antitumor activity of Dehydrodidemnin B has been evaluated in various xenograft models, demonstrating its potential as both a standalone therapy and in combination with other established anticancer drugs.

Ehrlich Carcinoma Model

In a comparative study using a murine Ehrlich carcinoma model, Dehydrodidemnin B (DDB) exhibited potent antitumor effects comparable to its analog, Didemnin B (DB). Daily administration of either compound resulted in a significant increase in the lifespan of the treated mice and a substantial reduction in tumor cell proliferation.[4]

Treatment Group	Dosage	Key Findings	Reference
Control	Vehicle	-	[4]
Dehydrodidemnin B (DDB)	2.5 µ g/mouse/day	Nearly doubled animal life-span; 70-90% decrease in total tumor cells	[4]
Didemnin B (DB)	2.5 µ g/mouse/day	Nearly doubled animal life-span; 70-90% decrease in total tumor cells	[4]

Burkitt Lymphoma Xenograft Model

In a xenograft model of Burkitt lymphoma using Ramos cells, the combination of plitidepsin with the anti-CD20 monoclonal antibody rituximab resulted in a synergistic antitumor effect, leading to prolonged survival compared to either agent alone.[1]

Treatment Group	Key Findings (Median Survival)	Reference
Untreated Control	31 days	[1]
Rituximab alone	35 days	[1]
Plitidepsin alone	35 days	[1]
Plitidepsin + Rituximab	41 days	[1]

Multiple Myeloma (Clinical Data Context)

Treatment Group	Median Progression-Free Survival (PFS)	Median Overall Survival (OS)	Reference
Dexamethasone alone	1.7 months	8.9 months	[5]
Plitidepsin + Dexamethasone	2.6 months	11.6 months	[5]

Experimental Protocols

The following are generalized protocols based on standard methodologies for establishing and utilizing xenograft models for anticancer drug evaluation. Specific details may vary between individual studies.

Cell Lines and Culture

• Cell Lines: Cancer cell lines relevant to the study (e.g., Ramos for Burkitt lymphoma, Ehrlich ascites carcinoma cells) are cultured in appropriate media (e.g., RPMI-1640, DMEM) supplemented with fetal bovine serum (FBS), penicillin, and streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Xenograft Model Establishment

• Animal Models: Immunocompromised mice, such as athymic nude (nu/nu) or SCID mice, are typically used to prevent rejection of human tumor xenografts.

• Tumor Implantation:

  • Subcutaneous Model: A suspension of cancer cells (typically 1 x 10^6 to 1 x 10^7 cells) in a sterile medium or phosphate-buffered saline (PBS), sometimes mixed with Matrigel, is injected subcutaneously into the flank of the mouse.

  • Ascites Model (for Ehrlich Carcinoma): Tumor cells are injected intraperitoneally to establish a liquid tumor model.

• Tumor Growth Monitoring:

  • For subcutaneous models, tumor volume is measured regularly (e.g., twice weekly) using calipers. Tumor volume is calculated using the formula: Volume = (Length x Width²) / 2 .

  • For ascites models, the increase in abdominal girth or the total number of tumor cells in the peritoneal fluid is monitored.

Drug Administration and Efficacy Evaluation

• Treatment Initiation: Treatment typically begins once the tumors have reached a predetermined size (e.g., a palpable mass of ~0.5 cm in diameter or a specific volume).

• Drug Formulation and Administration: Dehydrodidemnin B and other comparative agents are formulated in appropriate vehicles and administered via relevant routes (e.g., intraperitoneal, intravenous) at specified doses and schedules.

• Efficacy Endpoints: The primary endpoints for efficacy include:

  • Tumor Growth Inhibition (TGI): The percentage difference in the mean tumor volume of the treated group compared to the control group.

  • Survival Analysis: The lifespan of the treated animals is monitored and compared to the control group using Kaplan-Meier survival curves.

Mechanism of Action and Signaling Pathways

Dehydrodidemnin B exerts its anticancer effects by targeting fundamental cellular processes. The diagrams below illustrate the key signaling pathways involved.

Caption: Dehydrodidemnin B's primary mechanism of action.

Comparative Signaling Pathways

The following diagrams illustrate the signaling pathways affected by the comparator drugs mentioned in this guide.

Caption: Rituximab's mechanism of action.[1][6]

Caption: Dexamethasone's anticancer signaling.[7]

Caption: Gemcitabine's mechanism and resistance pathways.[2][8]

Conclusion

The available data from xenograft models and clinical trials strongly support the anticancer activity of Dehydrodidemnin B. Its efficacy, both as a single agent and in combination with other therapies, highlights its potential as a valuable addition to the oncology treatment landscape. The detailed experimental protocols and an understanding of its mechanism of action provide a solid foundation for further research and development of this promising marine-derived compound. Further preclinical studies directly comparing Dehydrodidemnin B with standard-of-care agents in various xenograft models are warranted to fully elucidate its therapeutic potential.

References

• 1. Rituximab: mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Promising molecular mechanisms responsible for gemcitabine resistance in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plitidepsin for multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. Randomized phase III study (ADMYRE) of plitidepsin in combination with dexamethasone vs. dexamethasone alone in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of action of Rituximab? [synapse.patsnap.com]
• 7. dovepress.com [dovepress.com]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of Dehydrodidemnin B and Plitidepsin (Aplidin) for Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two related cyclic depsipeptides, Dehydrodidemnin B and its parent compound, Didemnin B, which has been renamed Plitidepsin and is commercially known as Aplidin. Both compounds, originally derived from marine tunicates, have demonstrated potent anti-cancer properties. However, their clinical development trajectories have diverged significantly due to differences in their safety and efficacy profiles. This analysis synthesizes preclinical and clinical data to offer a comprehensive overview for researchers and drug development professionals.

Chemical Structure and Origin

Dehydrodidemnin B (Plitidepsin) is a synthetic derivative of Didemnin B, a natural product isolated from the marine tunicate Trididemnum solidum. The key structural difference lies in the side chain, where a lactate residue in Didemnin B is oxidized to a pyruvate residue in Dehydrodidemnin B.[1] This seemingly minor modification has a profound impact on the biological activity and toxicity of the molecule. Plitidepsin is now produced by total synthesis.[2]

Figure 1: Chemical Structures of Didemnin B and Dehydrodidemnin B (Plitidepsin)

References

• 1. Phase I clinical study of didemnin B. A National Cancer Institute of Canada Clinical Trials Group study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aplidin (plitidepsin) is a novel anti-myeloma agent with potent anti-resorptive activity mediated by direct effects on osteoclasts - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Marine-Derived Anticancer Agents: Dehydrodidemnin B in Focus

For Researchers, Scientists, and Drug Development Professionals

The world's oceans harbor a vast diversity of chemical structures with potent biological activities, offering a rich pipeline for anticancer drug discovery. Among these, marine-derived compounds have yielded several clinically important therapeutics. This guide provides a head-to-head comparison of Dehydrodidemnin B (also known as Plitidepsin or Aplidin) with other prominent marine-derived anticancer agents: Eribulin, Trabectedin, and Zalypsis. This analysis is based on publicly available preclinical and clinical data to aid researchers in understanding their distinct mechanisms, efficacy, and potential applications.

Executive Summary

Agent	Target & Mechanism	Key Indications (Preclinical/Clinical)
Dehydrodidemnin B (Plitidepsin)	Eukaryotic Elongation Factor 1A2 (eEF1A2) inhibitor; induces apoptosis.[1][2]	Multiple myeloma, T-cell lymphoma, various solid tumors.[3][4][5]
Eribulin	Microtubule dynamics inhibitor; suppresses microtubule growth.[6][7]	Metastatic breast cancer, soft tissue sarcoma.[8][9]
Trabectedin	Binds to the minor groove of DNA, leading to DNA damage and affecting transcription.[10][11][12][13]	Soft tissue sarcoma, ovarian cancer.[14][15]
Zalypsis (PM00104)	DNA binding agent; induces double-strand breaks.	Various solid and hematological malignancies (preclinical).

In Vitro Cytotoxicity

Table 1: Representative IC50 Values of Marine-Derived Anticancer Agents in Various Cancer Cell Lines

Agent	Cell Line	Cancer Type	IC50 (nM)	Reference
Dehydrodidemnin B (Plitidepsin)	HGC27-APL-R	Gastric Carcinoma	>1000	[2]
NCI-H460	Non-Small Cell Lung Cancer	~1	[2]
HeLa	Cervical Cancer	~1	[2]
Patient-Derived Xenografts (Mean)	Various	4.0 (IC70)	[16]
Eribulin	Glioblastoma Cell Lines (various)	Glioblastoma	<1	[17]
Various Cancer Cell Lines (Mean)	Various	1.8	[8]
Trabectedin	MPM Cell Lines (various)	Malignant Pleural Mesothelioma	≤ 2.6	[18]
Patient-Derived Xenografts (Mean)	Various	1.3 (IC70)	[15]

Note: IC50 values are highly dependent on the specific cell line and experimental conditions. The data presented here are for illustrative purposes and are drawn from different studies, therefore direct comparison should be made with caution.

In Vivo Efficacy in Xenograft Models

Preclinical in vivo studies using human tumor xenografts in immunocompromised mice have demonstrated the significant antitumor activity of these marine-derived agents.

Table 2: Summary of In Vivo Efficacy in Human Tumor Xenograft Models

Agent	Tumor Model	Dosing Regimen	Outcome	Reference
Dehydrodidemnin B (Plitidepsin)	Ehrlich Carcinoma	2.5 µ g/mouse/day	Duplicated animal life-span, 70-90% decrease in tumor cells.	[19]
Ramos Lymphoma	0.2 mg/kg	Significant tumor growth inhibition and prolonged survival.	[4]
Eribulin	Glioblastoma	0.5 mg/kg, 3 times/week	Significantly prolonged survival.	[17]
Multiple Human Cancer Xenografts	1.5 mg/kg, single dose	Tumor regression and growth delay in 9 out of 10 models.	[20]
LOX Human Melanoma	Not specified	20-30 times higher concentration in tumor than plasma.	[21]
Trabectedin	Ewing Sarcoma Xenografts	Not specified	Tumor burden reduction.	[14]
Intraperitoneal MPM Xenograft	0.15 mg/kg, single i.v. injection	Significant reduction in tumor weight.	[18]
Osteosarcoma Xenografts	0.15 mg/kg/week	Significant tumor growth inhibition.	[22]

Mechanisms of Action: Signaling Pathways

The distinct mechanisms of action of these agents underlie their different clinical profiles and potential for combination therapies.

Dehydrodidemnin B (Plitidepsin): Targeting Protein Synthesis

Dehydrodidemnin B's primary target is the eukaryotic elongation factor 1A2 (eEF1A2), a protein involved in the elongation step of protein synthesis.[1][2] By binding to eEF1A2, Dehydrodidemnin B inhibits protein translation, leading to cell stress, activation of apoptotic pathways, and ultimately, cancer cell death.[1][23] It has also been shown to interrupt the interaction of eEF1A2 with other proteins involved in cell survival and proliferation, such as Peroxiredoxin-1 and sphingosine kinase.[24]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Plitidepsin: design, development, and potential place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plitidepsin (Aplidin) is a potent inhibitor of diffuse large cell and Burkitt lymphoma and is synergistic with rituximab - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Eribulin - Wikipedia [en.wikipedia.org]
• 7. cancernetwork.com [cancernetwork.com]
• 8. Eribulin Mesylate: Mechanism of Action of a Unique Microtubule Targeting Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Eribulin in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Trabectedin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Trabectedin promotes oncolytic virus antitumor efficacy, viral gene expression, and immune effector function in models of bone sarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. aacrjournals.org [aacrjournals.org]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Eribulin penetrates brain tumor tissue and prolongs survival of mice harboring intracerebral glioblastoma xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 18. aacrjournals.org [aacrjournals.org]
• 19. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Antitumor effects of eribulin depend on modulation of the tumor microenvironment by vascular remodeling in mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Eribulin shows high concentration and long retention in xenograft tumor tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Targeting eEF1A reprograms translation and uncovers broad-spectrum antivirals against cap or m6A protein synthesis routes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pharmamar.com [pharmamar.com]

Decoding Dehydrodidemnin B: A Comparative Guide to Predictive Biomarkers for Enhanced Therapeutic Targeting

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Dehydrodidemnin B (also known as plitidepsin or Aplidin®), a potent marine-derived anti-cancer agent, with alternative therapies. We delve into the predictive biomarkers that can forecast sensitivity to these treatments, supported by experimental data and detailed methodologies.

Dehydrodidemnin B has demonstrated significant anti-neoplastic activity across a range of hematological and solid tumors. Its primary mechanism of action involves the inhibition of the eukaryotic elongation factor 1A2 (eEF1A2), a protein crucial for protein synthesis and often overexpressed in cancerous cells. Identifying patients who are most likely to respond to Dehydrodidemnin B is critical for optimizing its clinical application and improving therapeutic outcomes. This guide offers an in-depth analysis of the biomarkers that govern sensitivity to Dehydrodidemnin B and contrasts them with those for established treatments in multiple myeloma, a key indication for this drug.

Quantitative Analysis of Dehydrodidemnin B Sensitivity and eEF1A2 Expression

The expression level of eEF1A2 has been identified as a primary determinant of sensitivity to Dehydrodidemnin B. Experimental data from various cancer cell lines illustrates a clear correlation between higher eEF1A2 protein levels and increased sensitivity to the drug, as evidenced by lower half-maximal inhibitory concentration (IC50) values. Conversely, acquired resistance to Dehydrodidemnin B is associated with a significant reduction in eEF1A2 expression.

Cell Line	Cancer Type	eEF1A2 Expression	Dehydrodidemnin B IC50 (nM)	Reference
HeLa	Cervical Cancer	High	~1.0	[1](2--INVALID-LINK--
HeLa-APL-R	Cervical Cancer (Dehydrodidemnin B Resistant)	Low/Undetectable	>100	[1](2--INVALID-LINK--
NCI-H460	Non-Small Cell Lung Cancer	High	~2.0	[1](2--INVALID-LINK--
NCI-H460-APL-R	Non-Small Cell Lung Cancer (Dehydrodidemnin B Resistant)	Low/Undetectable	>100	[1](2--INVALID-LINK--
HGC27	Gastric Carcinoma	High	~1.5	[1](2--INVALID-LINK--
HGC27-APL-R	Gastric Carcinoma (Dehydrodidemnin B Resistant)	Low/Undetectable	>100	[1](2--INVALID-LINK--

Ectopic expression of eEF1A2 in the resistant cell lines has been shown to restore sensitivity to Dehydrodidemnin B, confirming its role as a critical determinant of drug response.[1][3]

Comparison with Alternative Therapies in Multiple Myeloma

Dehydrodidemnin B has undergone a Phase III clinical trial for relapsed/refractory multiple myeloma. Below is a comparison of its predictive biomarker with those of other standard-of-care agents for this malignancy.

Therapeutic Agent	Mechanism of Action	Primary Predictive Biomarker(s)
Dehydrodidemnin B (Plitidepsin)	Inhibition of eukaryotic elongation factor 1A2 (eEF1A2)	High eEF1A2 expression
Bortezomib (Velcade®)	Proteasome inhibitor	Polymorphisms in CYP450 and P-glycoprotein genes; Unfolded protein response markers[4][5][6]
Pomalidomide (Pomalyst®)	Immunomodulatory drug (IMiD); targets Cereblon (CRBN)	Cereblon (CRBN) expression levels; Immune cell activation (e.g., CD8+ T cells)[7][8][9]
Daratumumab (Darzalex®)	Anti-CD38 monoclonal antibody	CD38 expression levels on myeloma cells[10][11]

Visualizing the Molecular Landscape

To better understand the mechanisms and workflows discussed, the following diagrams were generated using Graphviz.

References

• 1. stjohnslabs.com [stjohnslabs.com]
• 2. researchgate.net [researchgate.net]
• 3. Bortezomib plus dexamethasone vs thalidomide plus dexamethasone for relapsed or refractory multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-EEF1A2 Human Protein Atlas Antibody [atlasantibodies.com]
• 5. novusbio.com [novusbio.com]
• 6. EEF1A1/EEF1A2 antibody (66806-1-Ig) | Proteintech [ptglab.com]
• 7. Pomalidomide for the Treatment of Multiple Myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Daratumumab plus bortezomib/lenalidomide/dexamethasone in transplant-eligible patients with NDMM: MRD analysis - ecancer [ecancer.org]
• 9. Matching-Adjusted Indirect Comparison of Daratumumab-Pomalidomide-Dexamethasone and Pomalidomide-Bortezomib-Dexamethasone in Relapsed/Refractory Multiple Myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Validating B-Cell Depletion Assays via Flow Cytometry | Mabion [mabion.eu]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Dehydrodidemnin B (Plitidepsin): A Meta-Analysis of Clinical Trials and Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dehydrodidemnin B, also known as plitidepsin (trade name Aplidin®), is a marine-derived cyclic depsipeptide with demonstrated antitumor and antiviral properties. Originally isolated from the tunicate Aplidium albicans, its unique mechanism of action has prompted investigation across various therapeutic areas, most notably in relapsed/refractory multiple myeloma and COVID-19. This guide provides a meta-analysis of key clinical trial data for Dehydrodidemnin B, offering a comparative perspective against alternative treatments and detailing the experimental protocols of pivotal studies.

Mechanism of Action

Dehydrodidemnin B exerts its therapeutic effects primarily by targeting the eukaryotic Elongation Factor 1A2 (eEF1A2), a protein that is overexpressed in various tumor cells and plays a crucial role in protein synthesis. By binding to eEF1A2, Dehydrodidemnin B inhibits the elongation step of protein translation, leading to cell cycle arrest and apoptosis (programmed cell death) in cancer cells. Furthermore, this inhibition of a key host-cell factor has been shown to disrupt the replication of certain viruses, including SARS-CoV-2.

Below is a diagram illustrating the proposed signaling pathway of Dehydrodidemnin B.

Caption: Proposed mechanism of action of Dehydrodidemnin B.

Clinical Trial Data: A Comparative Analysis

Dehydrodidemnin B has been most extensively studied in the context of relapsed/refractory multiple myeloma and, more recently, for the treatment of moderate COVID-19. The following tables summarize the key quantitative data from pivotal clinical trials and compare them with alternative therapies.

Relapsed/Refractory Multiple Myeloma: The ADMYRE Phase III Trial

The ADMYRE trial was a randomized, open-label, multicenter Phase III study that evaluated the efficacy and safety of Dehydrodidemnin B in combination with dexamethasone versus dexamethasone alone in patients with relapsed or refractory multiple myeloma who had received at least three, but no more than six, prior therapeutic regimens.[1]

Table 1: Comparison of Dehydrodidemnin B (Plitidepsin) in the ADMYRE Trial with Other Regimens for Relapsed/Refractory Multiple Myeloma

Treatment Regimen	Clinical Trial	Patient Population	Progression-Free Survival (PFS)	Overall Survival (OS)	Overall Response Rate (ORR)
Dehydrodidemnin B + Dexamethasone	ADMYRE	Relapsed/refractory MM (≥3 prior lines)	3.8 months[2]	11.6 months[2][3]	13.8%[2]
Dexamethasone alone	ADMYRE	Relapsed/refractory MM (≥3 prior lines)	1.9 months[2]	8.9 months (ITT analysis)[3]	Not Reported
Carfilzomib + Dexamethasone	ENDEAVOR	Relapsed/refractory MM (1-3 prior lines)	18.7 months	47.6 months	77%
Lenalidomide + Dexamethasone	ASPIRE	Relapsed/refractory MM (1-3 prior lines)	17.6 months	35.8 months	81%
Daratumumab + Pomalidomide + Dexamethasone	APOLLO	Relapsed/refractory MM (≥1 prior line, lenalidomide-refractory)	12.4 months	Not Reached	69%

Note: Data for comparator arms are from different clinical trials and are not direct head-to-head comparisons with the ADMYRE trial. Patient populations and trial designs may vary.

COVID-19: The NEPTUNO Phase III and APLICOV-PC Phase I/II Trials

Dehydrodidemnin B's antiviral potential was investigated in hospitalized patients with moderate COVID-19. The APLICOV-PC study provided initial proof-of-concept, leading to the larger NEPTUNO trial.[4][5][6]

Table 2: Comparison of Dehydrodidemnin B (Plitidepsin) in COVID-19 Trials with Other Antiviral Therapies

Treatment Regimen	Clinical Trial	Patient Population	Primary Endpoint	Key Outcomes
Dehydrodidemnin B (1.5mg or 2.5mg) + Dexamethasone	NEPTUNO (Phase III)	Hospitalized adults with moderate COVID-19	Time to sustained withdrawal of supplemental oxygen	Median time to oxygen withdrawal: 5 days (1.5mg) vs. 7 days (control).[7]
Dehydrodidemnin B (various doses)	APLICOV-PC (Phase I/II)	Hospitalized adults with COVID-19	Safety and tolerability	Met primary safety endpoint; 74% of patients with moderate disease discharged within the first week.[6]
Remdesivir	SIMPLE (Phase III)	Hospitalized patients with moderate COVID-19	Clinical status at Day 11	5-day course resulted in significantly greater clinical improvement vs. standard of care.[8]
Nirmatrelvir/ritonavir (Paxlovid)	EPIC-HR	Non-hospitalized, high-risk adults with mild to moderate COVID-19	COVID-19-related hospitalization or death by Day 28	89% reduction in risk of hospitalization or death.
Dexamethasone	RECOVERY	Hospitalized patients with COVID-19	28-day mortality	Reduced mortality in patients receiving invasive mechanical ventilation or oxygen.

Note: Data for comparator arms are from different clinical trials and are not direct head-to-head comparisons with the NEPTUNO or APLICOV-PC trials. Patient populations and trial designs may vary.

Experimental Protocols

A summary of the methodologies for the key clinical trials involving Dehydrodidemnin B is provided below.

ADMYRE (NCT01102426) - Relapsed/Refractory Multiple Myeloma

• Study Design: A Phase III, randomized, open-label, multicenter clinical trial.[1]

• Patient Population: Patients aged 18 years or older with relapsed/refractory multiple myeloma who had received at least three, but no more than six, prior therapeutic regimens, including a proteasome inhibitor and an immunomodulatory agent.[1]

• Treatment Arms:

  • Arm A: Dehydrodidemnin B (5 mg/m²) administered as a 3-hour intravenous infusion on days 1 and 15 of a 28-day cycle, in combination with dexamethasone (40 mg orally on days 1, 8, 15, and 22).[9]

  • Arm B: Dexamethasone (40 mg orally on days 1, 8, 15, and 22 of a 28-day cycle).[9]

• Primary Endpoint: Progression-Free Survival (PFS), defined as the time from randomization to the first documentation of disease progression or death from any cause.[1]

• Secondary Endpoints: Overall Survival (OS), Overall Response Rate (ORR), Duration of Response (DoR), and safety.[9]

NEPTUNO (NCT04784559) - Moderate COVID-19

• Study Design: A Phase III, multicenter, randomized, open-label, controlled clinical trial.[7][10]

• Patient Population: Hospitalized adult patients with a documented diagnosis of SARS-CoV-2 infection and requiring oxygen therapy.[7]

• Treatment Arms:

  • Arm 1: Dehydrodidemnin B 1.5 mg/day for 3 days + standard of care (including dexamethasone).[7]

  • Arm 2: Dehydrodidemnin B 2.5 mg/day for 3 days + standard of care (including dexamethasone).[7]

  • Control Arm: Standard of care (including dexamethasone).[7]

• Primary Endpoint: Time to sustained withdrawal of supplemental oxygen.[7]

• Secondary Endpoints: Time to sustained hospital discharge, clinical status, duration of oxygen support, percentage of patients requiring ICU admission, and safety.[7]

APLICOV-PC (NCT04382066) - COVID-19

• Study Design: A Phase I/II, multicenter, open-label, dose-finding clinical trial.[4][11]

• Patient Population: Hospitalized adult patients with a confirmed diagnosis of COVID-19.[11]

• Treatment Arms: Three dose levels of Dehydrodidemnin B were evaluated: 1.5 mg/day, 2.0 mg/day, and 2.5 mg/day, administered for three consecutive days.[6][12]

• Primary Endpoint: Safety and tolerability of Dehydrodidemnin B in this patient population.[4]

• Secondary Endpoints: Preliminary efficacy, including changes in viral load and clinical outcomes.[4]

Below is a diagram illustrating a generalized workflow for these clinical trials.

Caption: A simplified workflow for a randomized controlled trial.

Conclusion

Dehydrodidemnin B has demonstrated a novel mechanism of action and clinical activity in both oncology and infectious disease settings. In relapsed/refractory multiple myeloma, the ADMYRE trial showed a modest but statistically significant improvement in progression-free survival when combined with dexamethasone compared to dexamethasone alone. In the context of moderate COVID-19, early and mid-stage clinical trials have suggested a favorable safety profile and potential for clinical benefit, although the NEPTUNO trial was discontinued early due to a drop in hospitalizations.

Further research is warranted to fully elucidate the therapeutic potential of Dehydrodidemnin B. For multiple myeloma, future studies may explore its use in combination with other novel agents or in different patient subpopulations. For its antiviral applications, the evolving landscape of COVID-19 and the potential for other viral threats may provide new avenues for investigation. This guide serves as a foundational resource for researchers and drug development professionals to understand the current clinical evidence and future directions for this promising marine-derived compound.

References

• 1. Randomized phase III study (ADMYRE) of plitidepsin in combination with dexamethasone vs. dexamethasone alone in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ashpublications.org [ashpublications.org]
• 3. ascopubs.org [ascopubs.org]
• 4. Preclinical and randomized phase I studies of plitidepsin in adults hospitalized with COVID-19 | Life Science Alliance [life-science-alliance.org]
• 5. Plitidepsin in adult patients with COVID-19 requiring hospital admission: A long-term follow-up analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. You are being redirected... [pharmamar.com]
• 7. A Phase III Randomized Controlled Trial of Plitidepsin, a Marine-Derived Compound, in Hospitalized Adults With Moderate COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. gilead.com [gilead.com]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. ClinicalTrials.gov [clinicaltrials.gov]

Comparative Proteomics of Cells Treated with Dehydrodidemnin B Versus Control

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the proteomic landscape of cells treated with the potent anti-neoplastic agent Dehydrodidemnin B (DDB) against an untreated control group. Dehydrodidemnin B, also known as Plitidepsin, is a cyclic depsipeptide originally isolated from the Mediterranean tunicate Aplidium albicans.[1][2] It is a powerful inhibitor of protein synthesis and has been shown to induce apoptosis and cell cycle arrest, making it a compound of significant interest in oncology research.[1][2][3][4][5]

The primary mechanism of action for DDB is the inhibition of protein synthesis at the elongation step.[6][7] It targets the eukaryotic elongation factor 1A2 (eEF1A2), stabilizing the binding of aminoacyl-tRNA to the ribosome and thereby preventing translocation.[2][6][8] Beyond this fundamental activity, DDB treatment triggers a cascade of cellular stress responses, including the sustained activation of the c-Jun N-terminal kinase (JNK), mitogen-activated protein kinase (MAPK), and p38 pathways, ultimately leading to the release of cytochrome c and apoptosis.[2]

This guide outlines the experimental workflow for such a comparative study, presents hypothetical yet plausible quantitative data based on DDB's known mechanisms, and visualizes the key signaling pathways affected by the compound.

Experimental Workflow & Protocols

A robust comparative proteomics experiment is essential to elucidate the cellular response to Dehydrodidemnin B. The workflow begins with cell culture and treatment and proceeds through protein extraction, digestion, mass spectrometry analysis, and bioinformatic data processing.

Caption: General workflow for comparative proteomic analysis.

Detailed Experimental Protocols

The following protocols provide a standard framework for conducting a comparative proteomic analysis. Optimization may be required based on the specific cell line and experimental goals.[9][10]

1. Cell Culture and Treatment:

• Culture the chosen cell line (e.g., human leukemia HL-60, colon cancer Vaco451) in appropriate media and conditions until approximately 70-80% confluency.

• Treat one set of cultures with a predetermined concentration of Dehydrodidemnin B (e.g., 1 µM) for a specified duration (e.g., 2-6 hours).

• Maintain a parallel set of cultures with a vehicle control (e.g., DMSO).

• Harvest cells from both treated and control groups. Wash thoroughly with ice-cold phosphate-buffered saline (PBS) to remove media components.[11]

2. Protein Extraction, Reduction, Alkylation, and Digestion:

• Lyse cell pellets using a suitable lysis buffer (e.g., 7M urea, 2M thiourea in buffer) containing protease and phosphatase inhibitors.[12][13]

• Sonicate or mechanically disrupt the samples to ensure complete lysis and shear nucleic acids.

• Centrifuge the lysate at high speed to pellet cellular debris and collect the supernatant containing the proteome.

• Determine protein concentration using a standard method like the BCA assay.

• For in-solution digestion:

  • Take a standardized amount of protein (e.g., 100 µg) from each sample.

  • Reduce disulfide bonds with dithiothreitol (DTT) at 60°C.

  • Alkylate cysteine residues with iodoacetamide (IAA) at room temperature in the dark.[14]

  • Dilute the sample to reduce the urea concentration and add sequencing-grade trypsin.

  • Incubate overnight at 37°C for enzymatic digestion.[15]

  • Stop the digestion by adding formic acid.[14]

3. Peptide Desalting and Mass Spectrometry:

• Desalt the resulting peptide mixture using a C18 solid-phase extraction (SPE) column to remove salts and detergents that interfere with mass spectrometry.[15]

• Analyze the purified peptides using a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled with liquid chromatography (LC-MS/MS).[9][16]

4. Data Analysis and Bioinformatics:

• Process the raw mass spectrometry data using a database search engine (e.g., MaxQuant, Sequest) to identify peptides and proteins.[16]

• Perform quantitative analysis to compare protein abundance between the DDB-treated and control samples. Label-free quantification (LFQ) is a common method.[16]

• Filter the results for high-confidence identifications and perform statistical analysis to determine significantly up- and down-regulated proteins.

• Conduct functional enrichment analysis (e.g., Gene Ontology, Pathway Analysis) on the differentially expressed proteins to identify perturbed biological processes and signaling pathways.

Quantitative Data Presentation

The following tables present hypothetical quantitative data reflecting the expected proteomic changes in a cancer cell line following treatment with Dehydrodidemnin B. The fold changes are representative of the compound's known biological effects.

Table 1: Hypothetical Down-Regulated Proteins in DDB-Treated Cells

Protein Name	Gene Name	UniProt ID	Function	Fold Change (DDB/Control)
Ornithine Decarboxylase	ODC1	P11926	Polyamine biosynthesis, cell proliferation	-4.5
Cyclin B1	CCNB1	P14635	G2/M transition in the cell cycle	-3.8
Mcl-1	MCL1	Q07820	Anti-apoptotic protein (short half-life)	-4.2
c-Myc	MYC	P01106	Transcription factor, cell cycle progression	-3.5
Topoisomerase II-alpha	TOP2A	P11388	DNA replication and chromosome segregation	-2.9

This data is illustrative. Actual results will vary based on the cell line, DDB concentration, and treatment duration. The down-regulation of proteins with short half-lives, such as ODC1 and Mcl-1, is a direct and expected consequence of potent protein synthesis inhibition.[1][17]

Table 2: Hypothetical Up-Regulated Proteins in DDB-Treated Cells

Protein Name	Gene Name	UniProt ID	Function	Fold Change (DDB/Control)
HSPA5 (BiP)	HSPA5	P11021	Endoplasmic Reticulum stress response	+2.1
DDIT3 (CHOP)	DDIT3	P35638	Pro-apoptotic transcription factor	+2.5
Activating transcription factor 4	ATF4	P18848	Stress response, amino acid metabolism	+2.3
BAX	BAX	Q07812	Pro-apoptotic protein	+1.8
Cytochrome c	CYCS	P99999	Apoptosis, mitochondrial electron transport	+1.9 (Cytosolic)

This data is illustrative. The up-regulation of stress and apoptosis-related proteins reflects the cell's response to the proteotoxic stress induced by DDB. Note that some increases, like cytosolic Cytochrome c, result from translocation rather than new synthesis.

Affected Signaling Pathways

Dehydrodidemnin B's impact extends beyond a simple halt in protein production, initiating distinct signaling cascades that determine the cell's fate.

Mechanism of Protein Synthesis Inhibition

DDB's primary molecular action is to stall the ribosome during the elongation phase of translation. It achieves this by binding to a complex of the ribosome and the eukaryotic elongation factor 1 alpha (eEF-1α), effectively locking the aminoacyl-tRNA in the ribosomal A-site and preventing the eEF-2-dependent translocation step.[6][7][8]

Caption: DDB inhibits protein synthesis by blocking translocation.

Induction of Apoptosis via Stress Kinase Pathways

Treatment with DDB leads to the rapid and potent induction of apoptosis.[3][4] This is mediated by the sustained activation of stress-responsive kinase pathways, including JNK and p38 MAPK.[2] This activation cascade culminates in the release of cytochrome c from the mitochondria into the cytosol, which in turn activates the caspase cascade, executing the apoptotic program.

References

• 1. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. arxiv.org [arxiv.org]
• 4. Didemnin B induces cell death by apoptosis: the fastest induction of apoptosis ever described - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Didemnin B induces apoptosis in proliferating but not resting peripheral blood mononuclear cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of protein synthesis by didemnin B: how EF-1alpha mediates inhibition of translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Mechanism of protein synthesis inhibition by didemnin B in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sample Preparation for Mass Spectrometry | Thermo Fisher Scientific - US [thermofisher.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. Proteomic Sample Preparation Guidelines for Biological Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 12. Comprehensive comparison of sample preparation workflows for proteomics - Molecular Omics (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Sample Prep & Protocols | Nevada Proteomics Center | University of Nevada, Reno [unr.edu]
• 15. Preparation of Proteins and Peptides for Mass Spectrometry Analysis in a Bottom-Up Proteomics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Proteomics Workflow: Sample Prep to LC-MS Data Analysis | Technology Networks [technologynetworks.com]
• 17. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]

Dehydrodidemnin B: Validating Efficacy in Primary Patient-Derived Tumor Cells - A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-cancer agent Dehydrodidemnin B (also known as Plitidepsin or Aplidin®) with other alternatives, supported by experimental data. The focus is on its efficacy in primary patient-derived tumor cells, a model system with high clinical relevance.

Dehydrodidemnin B is a cyclic depsipeptide originally isolated from the marine tunicate Aplidium albicans.[1] It represents a second-generation didemnin with an improved therapeutic profile, exhibiting enhanced anti-cancer effects and reduced toxicity compared to its predecessor, Didemnin B.[1][2] Clinical trials have documented responses in a variety of solid and hematological malignancies.[3] This guide delves into the preclinical evidence validating its mechanism and efficacy.

Comparative Efficacy of Dehydrodidemnin B

Dehydrodidemnin B has demonstrated potent cytotoxic activity across a range of cancer cell types. The following tables summarize its efficacy, with a focus on data from primary tumor cells and comparison with other agents where available.

Tumor Type	Cell Model	IC50 of Dehydrodidemnin B (Plitidepsin)	Citation
Ehrlich Carcinoma	Primary Cultures & In Vivo	Not specified, but 2.5 µ g/mouse daily decreased tumor cells by 70-90%	[4]
Multiple Myeloma	JJN3 Cell Line	~10 nM (induces cell death)	[5]
Multiple Myeloma (Relapsed/Refractory)	Phase III Clinical Trial (ADMYRE)	N/A (evaluated Progression-Free Survival)	[6]

Table 1: Efficacy of Dehydrodidemnin B in Primary and Other Cancer Models.

When evaluated in combination with standard-of-care agents, Dehydrodidemnin B shows synergistic or additive effects, suggesting its potential to overcome drug resistance and enhance therapeutic outcomes.

Tumor Type	Cell Model	Combination Agents	Observed Effect	Citation
Multiple Myeloma	JJN3 Cell Line	Dexamethasone (Dex)	1.6-fold increase in cell death compared to Dehydrodidemnin B alone.	[5]
Multiple Myeloma	JJN3 Cell Line	Bortezomib (Btz)	2.5-fold increase in cell death compared to Dehydrodidemnin B alone.	[5]
Multiple Myeloma	Ex vivo bone organ cultures	Dexamethasone (Dex) or Bortezomib (Btz)	Decreased tumor growth and bone resorption.	[5]
Diffuse Large B-cell & Burkitt Lymphoma	Ramos Lymphoma Xenograft	Rituximab	Additive antitumor effects without increased host toxicity.	[7]

Table 2: Enhanced Efficacy of Dehydrodidemnin B in Combination Therapies.

Mechanism of Action: A Multi-Faceted Approach

Dehydrodidemnin B exerts its anti-tumor effects through a distinct mechanism of action that involves the inhibition of protein synthesis and the induction of apoptosis.[2] The primary molecular target is the eukaryotic elongation factor 1A2 (eEF1A2), a protein overexpressed in many cancers.[6] By binding to eEF1A2, Dehydrodidemnin B triggers a cascade of events leading to tumor cell death.

Figure 1: Signaling pathway of Dehydrodidemnin B leading to apoptosis.

Experimental Protocols

The validation of Dehydrodidemnin B's efficacy relies on robust and reproducible experimental methodologies. Below are detailed protocols for key assays used to assess its anti-cancer properties in primary patient-derived tumor cells.

Figure 2: Experimental workflow for evaluating Dehydrodidemnin B efficacy.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of their viability.

• Cell Plating:

  • Harvest primary tumor cells and determine cell viability using Trypan blue exclusion.

  • Resuspend cells in culture medium at a pre-determined optimal density (e.g., 1 x 10^6 cells/mL for non-dividing primary cells).[8]

  • Plate 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plates overnight at 37°C in a 5% CO2 incubator.[8]

• Drug Treatment:

  • Prepare serial dilutions of Dehydrodidemnin B in culture medium.

  • Add 15 µL of the drug dilutions to the respective wells.

  • Incubate the plates for 72 hours at 37°C.[8]

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in PBS.

  • Add 10-15 µL of the MTT solution to each well.[8][9]

  • Incubate the plates for 4 hours at 37°C.[8]

• Solubilization and Measurement:

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[10]

  • Mix thoroughly to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Preparation:

  • Seed and treat primary tumor cells with Dehydrodidemnin B as described for the viability assay.

  • After the incubation period, collect both floating and adherent cells.[11]

  • Wash the cells twice with cold PBS by centrifugation.[11]

• Staining:

  • Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of approximately 1 x 10^6 cells/mL.[12]

  • Add 5 µL of Annexin V-FITC and 2 µL of Propidium Iodide (PI) solution to 100 µL of the cell suspension.

  • Incubate the cells for 15-20 minutes at room temperature in the dark.[11][12]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Annexin V binding buffer to each tube.[12]

  • Analyze the samples by flow cytometry as soon as possible.

  • Cells are categorized as follows:

    • Viable: Annexin V-negative and PI-negative.[12]

    • Early Apoptotic: Annexin V-positive and PI-negative.[12]

    • Late Apoptotic/Necrotic: Annexin V-positive and PI-positive.[12]

Conclusion

The available preclinical data strongly support the efficacy of Dehydrodidemnin B in various cancer models, including those derived from primary patient tumors. Its unique mechanism of action, centered on the inhibition of eEF1A2, and its synergistic effects with other anti-cancer agents make it a promising candidate for further clinical development. The experimental protocols provided herein offer a standardized approach for the continued investigation and validation of Dehydrodidemnin B's therapeutic potential in clinically relevant models.

References

• 1. mdpi.com [mdpi.com]
• 2. Didemnins as marine-derived anticancer agents: mechanistic insights and clinical potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mode of action and pharmacogenomic biomarkers for exceptional responders to didemnin B - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Aplidin (plitidepsin) is a novel anti-myeloma agent with potent anti-resorptive activity mediated by direct effects on osteoclasts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Randomized phase III study (ADMYRE) of plitidepsin in combination with dexamethasone vs. dexamethasone alone in patients with relapsed/refractory multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Plitidepsin (Aplidin) is a potent inhibitor of diffuse large cell and Burkitt lymphoma and is synergistic with rituximab - PMC [pmc.ncbi.nlm.nih.gov]
• 8. texaschildrens.org [texaschildrens.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Dehydrodidemnin B: A Head-to-Head Comparison with Standard-of-Care in Relapsed/Refractory Multiple Myeloma

For Researchers, Scientists, and Drug Development Professionals: An objective analysis of Dehydrodidemnin B (Plitidepsin) versus established therapies for relapsed/refractory multiple myeloma, supported by clinical trial data and detailed experimental methodologies.

Dehydrodidemnin B, also known as plitidepsin (Aplidin®), is a marine-derived cyclic depsipeptide with a unique mechanism of action that sets it apart from current standard-of-care treatments for multiple myeloma. This guide provides a comprehensive benchmark of its performance against established therapies, presenting key efficacy and safety data from pivotal clinical trials, detailed experimental protocols for evaluating anti-cancer agents, and visualizations of its signaling pathway and experimental workflows.

Efficacy and Safety: A Comparative Analysis

The clinical efficacy and safety of Dehydrodidemnin B in combination with dexamethasone were primarily evaluated in the pivotal Phase III ADMYRE study in patients with relapsed or refractory multiple myeloma.[1][2][3] The following tables present a comparative summary of these findings alongside data from key trials of current standard-of-care regimens.

Table 1: Comparative Efficacy in Relapsed/Refractory Multiple Myeloma

Treatment Regimen	Pivotal Trial	Median Progression-Free Survival (PFS)	Overall Response Rate (ORR)	Median Overall Survival (OS)
Dehydrodidemnin B + Dexamethasone	ADMYRE	3.8 months	13.8%	11.6 months
Dexamethasone Alone	ADMYRE	1.9 months	1.7%	8.9 months
Daratumumab + Lenalidomide + Dexamethasone	POLLUX	Not Reached (68.0% at 2 years)	92.9%	67.6 months
Lenalidomide + Dexamethasone	POLLUX	17.5 months	76.4%	51.8 months
Carfilzomib + Dexamethasone	ENDEAVOR	18.7 months	77%	47.6 months
Bortezomib + Dexamethasone	ENDEAVOR	9.4 months	63%	40.0 months
Carfilzomib + Lenalidomide + Dexamethasone	ASPIRE	26.3 months	87.1%	48.3 months
Lenalidomide + Dexamethasone	ASPIRE	17.6 months	66.7%	40.4 months
Pomalidomide + Dexamethasone	MM-003	4.0 months	31%	12.7 months
High-Dose Dexamethasone	MM-003	1.9 months	10%	8.1 months

Data from the ADMYRE, POLLUX, ENDEAVOR, ASPIRE, and MM-003 clinical trials.[1][2][3][4][5][6][7][8][9][10][11]

Table 2: Comparative Safety Profile (Grade 3/4 Adverse Events)

Adverse Event	Dehydrodidemnin B + Dexamethasone (ADMYRE)	Daratumumab + Lenalidomide + Dexamethasone (POLLUX)	Carfilzomib + Lenalidomide + Dexamethasone (ASPIRE)	Pomalidomide + Dexamethasone (MM-003)
Hematological
Neutropenia	15.7%	57.6%	29.6%	48%
Anemia	31.3%	19.8%	17.9%	33%
Thrombocytopenia	21.9%	15.5%	17.9%	22%
Non-Hematological
Fatigue	10.8%	Not Reported	8.7%	5%
Nausea	3.6%	Not Reported	2.8%	3%
Myalgia	5.4%	Not Reported	Not Reported	Not Reported
Pneumonia	Not Reported	17.3%	10.5%	10%
Cardiac Failure	Not Reported	Not Reported	4.3%	Not Reported
Hypertension	Not Reported	Not Reported	6.4%	Not Reported
Diarrhea	Not Reported	10.2%	3.6%	2%

Data from the ADMYRE, POLLUX, ASPIRE, and MM-003 clinical trials.[3][4][5][8][9][10]

Mechanism of Action: Targeting Protein Synthesis

Dehydrodidemnin B exerts its anti-tumor effects through a distinct mechanism of action centered on the inhibition of eukaryotic translation elongation factor 1A (eEF1A).[12][13] This protein is crucial for the elongation step of protein synthesis, and its inhibition leads to cell cycle arrest and apoptosis.

Caption: Dehydrodidemnin B's mechanism of action.

Experimental Protocols

To facilitate the replication and validation of findings, detailed methodologies for key in vitro assays used in the preclinical assessment of anti-cancer agents are provided below.

Cell Viability Assay (MTT Assay)

This protocol outlines the measurement of cell viability based on the metabolic activity of cells.

Materials:

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl with 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat cells with varying concentrations of the test compound and incubate for the desired duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• After incubation, add 100 µL of solubilization solution to each well.

• Mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.[14][15][16][17][18]

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol describes the detection of apoptosis through the identification of externalized phosphatidylserine and membrane integrity.

Materials:

• Annexin V-FITC conjugate

• Propidium Iodide (PI) solution

• Binding Buffer (10 mM HEPES/NaOH, pH 7.4, 140 mM NaCl, 2.5 mM CaCl2)

• Flow cytometer

Procedure:

• Induce apoptosis in cells using the test compound.

• Harvest cells (including supernatant) and wash with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each sample.

• Analyze the cells by flow cytometry within one hour.[19][20][21][22]

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol details the analysis of cell cycle distribution based on DNA content.

Materials:

• 70% ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Harvest and wash cells with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and incubate for at least 30 minutes on ice.

• Wash the fixed cells with PBS.

• Resuspend the cell pellet in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.[23][24][25][26][27]

Experimental Workflow

A typical workflow for the preclinical evaluation of a novel anti-cancer compound is illustrated below.

Caption: A standard workflow for preclinical drug evaluation.

References

• 1. pharmacytimes.com [pharmacytimes.com]
• 2. Randomized phase III study (ADMYRE) of plitidepsin in combination with dexamethasone vs. dexamethasone alone in patients with relapsed/refractory multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ashpublications.org [ashpublications.org]
• 4. ashpublications.org [ashpublications.org]
• 5. Pivotal MM-003 trial to compare pomalidomide in combination with high or low-dose dexamethasone [multiplemyelomahub.com]
• 6. Kyprolis (Carfilzomib) Received New Indications as Combination Therapy for Use in Relapsed and/or Refractory Multiple Myeloma [ahdbonline.com]
• 7. albertahealthservices.ca [albertahealthservices.ca]
• 8. ascopubs.org [ascopubs.org]
• 9. ascopubs.org [ascopubs.org]
• 10. amgen.com [amgen.com]
• 11. Impact of prior treatment and depth of response on survival in MM-003, a randomized phase 3 study comparing pomalidomide plus low-dose dexamethasone versus high-dose dexamethasone in relapsed/refractory multiple myeloma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Targeting Eukaryotic Elongation Factor 1A: How Small-Molecule Inhibitors Suppress Tumor Growth via Diverse Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 15. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 16. MTT Assay [protocols.io]
• 17. Cell Viability Assay (MTT Assay) Protocol [protocols.io]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 20. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 23. Flow cytometry with PI staining | Abcam [abcam.com]
• 24. DNA Staining with PI: Detergent Hypotonic Solution | Flow Cytometry - Carver College of Medicine | The University of Iowa [flowcytometry.medicine.uiowa.edu]
• 25. wp.uthscsa.edu [wp.uthscsa.edu]
• 26. Basic Instructions for Running Cell Cycle Analysis with Propidium Iodide on the Beckman Coulter Cytoflex S ... [protocols.io]
• 27. bio-rad-antibodies.com [bio-rad-antibodies.com]

Assessing the Synergistic Potential of Dehydrodidemnin B with Immunotherapy: A Comparative Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the scientific rationale and supporting preclinical data for combining Dehydrodidemnin B (also known as Plitidepsin or Aplidin®) with immunotherapy. While direct clinical data on synergy with checkpoint inhibitors is not yet available, this document synthesizes the mechanistic basis for this promising combination, presents key experimental data from analogous therapies, and offers detailed protocols to guide future research.

Introduction to Dehydrodidemnin B (DDB)

Dehydrodidemnin B is a cyclic depsipeptide originally isolated from the marine tunicate Aplidium albicans. It is a potent anti-neoplastic agent that functions primarily through the inhibition of eukaryotic Elongation Factor 1A (eEF1A).[1] This protein is crucial for the elongation step of protein synthesis, and its inhibition leads to cell cycle arrest and the induction of apoptosis in rapidly dividing cancer cells.[2][3] Plitidepsin has demonstrated clinical activity and is approved in combination with dexamethasone for treating multiple myeloma in some regions, underscoring its therapeutic potential.[4]

The central hypothesis for combining DDB with immunotherapy is its potential to induce immunogenic cell death (ICD). By killing tumor cells in a way that stimulates an anti-tumor immune response, DDB could transform a non-immunogenic ("cold") tumor into an immunogenic ("hot") one, thereby sensitizing it to immunotherapies like checkpoint inhibitors.[5][6]

Mechanistic Rationale for Synergy

The synergy between DDB and immunotherapy is predicated on its ability to modulate the tumor microenvironment through its primary mechanism of action.

1.1. Induction of Immunogenic Cell Death (ICD)

Inhibition of eEF1A by DDB leads to a cascade of cellular stress responses that are hallmarks of ICD.[7]

• Endoplasmic Reticulum (ER) Stress: The disruption of protein synthesis causes an accumulation of unfolded proteins in the ER, triggering the Unfolded Protein Response (UPR). This ER stress is a key initiator of ICD.[6][7]

• Apoptosis and DAMPs Release: DDB-induced apoptosis leads to the release of Damage-Associated Molecular Patterns (DAMPs).[8] These molecules, such as calreticulin, ATP, and HMGB1, act as "danger signals" that recruit and activate antigen-presenting cells (APCs) like dendritic cells (DCs).[5][9]

• Antigen Presentation: Activated DCs engulf apoptotic tumor cells, process tumor-associated antigens, and present them to T-cells, priming a tumor-specific adaptive immune response.

This proposed pathway suggests that DDB can effectively act as an in situ cancer vaccine, generating the antigenic material and adjuvant signals necessary to initiate a robust anti-tumor T-cell response, which can then be amplified by checkpoint inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Plitidepsin (Aplidin) is a potent inhibitor of diffuse large cell and Burkitt lymphoma and is synergistic with rituximab - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Stimulators of immunogenic cell death for cancer therapy: focusing on natural compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Research progress in inducing immunogenic cell death of tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Plitidepsin (Aplidin) is a potent inhibitor of diffuse large cell and Burkitt lymphoma and is synergistic with rituximab - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Immunogenic cell death and bystander killing: expanding the therapeutic potential of modern antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scholar.google.co.uk [scholar.google.co.uk]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Dehydrodidemnin B

For Immediate Implementation by Laboratory Professionals

Dehydrodidemnin B, a potent cytotoxic depsipeptide, necessitates stringent handling and disposal protocols to ensure the safety of laboratory personnel and prevent environmental contamination. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper operational and disposal plans for Dehydrodidemnin B, aligning with institutional and regulatory standards for hazardous waste management. Adherence to these procedures is critical to mitigate risks associated with this cytotoxic compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Dehydrodidemnin B with the utmost care in a designated controlled area, such as a certified biological safety cabinet or a fume hood. All personnel must be trained in handling cytotoxic agents and equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE) for Handling Dehydrodidemnin B

Eye/Face Protection

Hand Protection

Body Protection

Respiratory Protection

Step-by-Step Disposal Workflow

The proper disposal of Dehydrodidemnin B and any contaminated materials is a multi-step process that involves segregation, decontamination (where applicable), and packaging for final disposal by a certified hazardous waste contractor.

Figure 1. Logical workflow for the proper disposal of Dehydrodidemnin B waste.

Experimental Protocol: Chemical Inactivation of Dehydrodidemnin B Residues

For minor spills or decontamination of non-disposable equipment, a chemical inactivation step can be employed prior to final cleaning. Dehydrodidemnin B, as a depsipeptide, is susceptible to hydrolysis, particularly at its ester linkages, a process that can be accelerated under alkaline conditions. The following protocol outlines a method for the chemical degradation of trace amounts of Dehydrodidemnin B.

Objective: To hydrolyze and inactivate residual Dehydrodidemnin B on contaminated surfaces or in solutions.

Materials:

• Sodium hydroxide (NaOH) solution, 1 M

• Phosphate-buffered saline (PBS) or a suitable buffer to neutralize the base

• Personal Protective Equipment (as specified in the table above)

• Absorbent pads

• Designated hazardous waste container

Methodology:

• Preparation of Inactivation Solution: Prepare a 1 M sodium hydroxide solution. Exercise caution as this is a corrosive solution.

• Application to Spills: For small liquid spills, first absorb the bulk of the spill with an absorbent pad. For powder spills, gently cover with a damp absorbent pad to avoid aerosolization. Place these pads in the hazardous waste container.

• Decontamination of Surfaces: Apply the 1 M NaOH solution to the contaminated area, ensuring complete coverage. Allow a contact time of at least 30 minutes to facilitate hydrolysis.

• Neutralization: After the inactivation period, neutralize the treated area by applying a suitable buffer, such as PBS, and wiping with a clean absorbent pad.

• Final Cleaning: Clean the surface with a laboratory-grade detergent and water, followed by a final rinse with 70% ethanol.

• Disposal of Materials: All materials used in the decontamination process, including absorbent pads and used PPE, must be disposed of as hazardous cytotoxic waste.

Note: This chemical inactivation protocol is intended for trace residues and minor spills. Bulk quantities of Dehydrodidemnin B should not be treated in this manner and must be disposed of directly as hazardous waste.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to contain the contamination and ensure personnel safety.

Spill Volume	Action Protocol
Small Spill (<5 mL or <5 g)	1. Alert personnel in the immediate area.2. Don appropriate PPE.3. Cover liquid spills with absorbent pads; for powders, use a damp cloth to avoid aerosolization.4. Working from the outside in, clean the area with a detergent solution, followed by the chemical inactivation protocol if applicable.5. Dispose of all cleanup materials as cytotoxic waste.
Large Spill (>5 mL or >5 g)	1. Evacuate the immediate area and restrict access.2. Notify the institutional Environmental Health and Safety (EHS) department immediately.3. Only personnel trained in hazardous spill response should perform the cleanup.4. Follow the EHS-approved spill cleanup procedure, which will typically involve a specialized spill kit containing all necessary materials for containment and decontamination.

By implementing these rigorous procedures, laboratories can effectively manage the risks associated with Dehydrodidemnin B, ensuring a safe research environment and responsible environmental stewardship.

Essential Safety and Operational Guide for Handling Dehydrodidemnin B

For researchers, scientists, and drug development professionals, the safe handling of potent compounds like Dehydrodidemnin B is of paramount importance. Dehydrodidemnin B, also known as Plitidepsin, is a cyclic depsipeptide with significant cytotoxic properties that is investigated for its anticancer potential.[1][2][3] While noted to have an improved therapeutic index compared to its parent compound, Didemnin B, stringent safety protocols must be followed to minimize occupational exposure.[1][2] This guide provides crucial safety, handling, and disposal information to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)

The primary defense against exposure to Dehydrodidemnin B is the consistent and correct use of appropriate Personal Protective Equipment (PPE). All personnel must receive training on the proper use of PPE before handling this compound.[4][5]

Table 1: Recommended Personal Protective Equipment for Handling Dehydrodidemnin B

PPE Component	Specification	Rationale
Gloves	Double-gloving with chemotherapy-rated, powder-free nitrile gloves (ASTM D6978-05 compliant).[6]	Provides maximum protection against permeation by cytotoxic drugs. The outer glove should be changed immediately upon known or suspected contamination.
Gown	Disposable, low-permeability, solid-front gown with long sleeves and tight-fitting cuffs.[6]	Protects the body from splashes and aerosol contamination.
Eye & Face Protection	Safety goggles with side shields or a full-face shield.[6]	Protects against splashes and aerosols that could come into contact with the eyes and face.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95 or higher) should be used when handling the powder form or when there is a risk of generating aerosols.[6]	Prevents the inhalation of hazardous particles.
Additional Protection	Disposable shoe covers and a hair cover are recommended, especially in sterile preparation areas.[6]	Minimizes the spread of contamination outside of the designated handling area.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, step-by-step protocol is essential for minimizing the risk of exposure during the handling of Dehydrodidemnin B.

1. Preparation:

• Designated Area: All handling of Dehydrodidemnin B, including weighing, reconstitution, and dilutions, should be conducted in a designated area, such as a certified Class II Biological Safety Cabinet (BSC) or a compounding aseptic containment isolator (CACI).[7][8]

• Work Surface: The work surface should be covered with a disposable, absorbent, plastic-backed liner to contain any potential spills.[7]

• Gather Materials: Before starting, ensure all necessary materials are present within the containment area, including the compound, solvents, vials, syringes, and waste containers.

2. Handling:

• Weighing: If handling the solid form, weigh the compound carefully within the containment device to prevent the generation of airborne particles.

• Reconstitution: When reconstituting the compound, use techniques that minimize aerosol formation. This includes slowly adding the solvent to the vial and avoiding vigorous shaking.

• Syringe Use: Use syringes with Luer-Lok™ fittings to prevent accidental disconnection and leakage.

3. Post-Handling:

• Decontamination: After each procedure, decontaminate all surfaces within the designated handling area with an appropriate cleaning agent.[7]

• PPE Removal: Remove PPE in a manner that avoids self-contamination. The outer gloves should be removed first and disposed of as cytotoxic waste. The gown and remaining PPE should be removed before exiting the work area.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.[9]

Disposal Plan

All waste generated from the handling of Dehydrodidemnin B is considered cytotoxic and must be disposed of as hazardous waste.[10]

1. Waste Segregation:

• Sharps: All needles, syringes, and other sharp objects contaminated with Dehydrodidemnin B must be placed in a designated, puncture-resistant sharps container for cytotoxic waste.[4]

• Solid Waste: All contaminated solid waste, including gloves, gowns, bench liners, and vials, must be placed in a clearly labeled, leak-proof container designated for cytotoxic waste.[11]

• Liquid Waste: Unused solutions containing Dehydrodidemnin B should be collected in a labeled, leak-proof container for hazardous chemical waste. Do not pour solutions down the drain.[11][12]

2. Disposal Pathway:

• Labeling: Ensure all waste containers are accurately labeled with "Cytotoxic Waste" and include information about the contents.[11]

• Storage: Store sealed waste containers in a designated and secure satellite accumulation area.

• Pickup: Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[11][13]

Emergency Procedures: Spills and Exposure

In the event of a spill or personal exposure, immediate action is critical.

Spill Management:

• Alert and Isolate: Alert others in the vicinity and restrict access to the spill area.

• Containment: If safe to do so, cover the spill with absorbent pads from a cytotoxic spill kit.

• PPE: Don appropriate PPE, including a respirator, before cleaning the spill.

• Decontamination: Clean the spill area according to your institution's established procedures for cytotoxic spills.

• Disposal: All materials used for spill cleanup must be disposed of as cytotoxic waste.

Personal Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[6]

• Eye Contact: Flush the eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6]

• Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.[6]

Experimental Workflow for Safe Handling of Dehydrodidemnin B

Caption: Workflow for the safe handling and disposal of Dehydrodidemnin B.

References

• 1. mdpi.com [mdpi.com]
• 2. Didemnins as marine-derived anticancer agents: mechanistic insights and clinical potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiproliferative effect of dehydrodidemnin B (DDB), a depsipeptide isolated from Mediterranean tunicates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. kingstonhsc.ca [kingstonhsc.ca]
• 5. hse.gov.uk [hse.gov.uk]
• 6. benchchem.com [benchchem.com]
• 7. Consensus Recommendations for the Safe Handling of Cytotoxic Agents in Cytotoxic Academic Research Laboratories (CARL) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. qualia-bio.com [qualia-bio.com]
• 9. peptide.com [peptide.com]
• 10. safework.nsw.gov.au [safework.nsw.gov.au]
• 11. benchchem.com [benchchem.com]
• 12. nems.nih.gov [nems.nih.gov]
• 13. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]